Methyl 6-hydroxyhexanoate

• CAS: 4547-43-7

Core Science & Biosynthesis

What are the physical properties of Methyl 6-hydroxyhexanoate?

This technical guide provides a comprehensive overview of the physical properties of Methyl 6-hydroxyhexanoate (B1236181), tailored for researchers, scientists, and professionals in drug development.

Core Physical and Chemical Properties

Methyl 6-hydroxyhexanoate is an organic compound, specifically a hydroxy ester, with the chemical formula C₇H₁₄O₃.[1][][3][4] It is characterized as a colorless to light yellow, clear liquid or oil at room temperature.[5][6][7][8][9] This bifunctional molecule, containing both a hydroxyl and a methyl ester group, serves as a versatile intermediate in organic synthesis, including in the preparation of fragrances, polymers, and pharmaceutical compounds.[1][7][10]

Quantitative Physical Data

The following table summarizes the key quantitative physical properties of Methyl 6-hydroxyhexanoate based on available data. Note that some values are estimated and should be treated as such.

Property	Value	Conditions / Notes	Source(s)
Molecular Formula	C₇H₁₄O₃	[1][][3][4][8]
Molecular Weight	146.18 - 146.19 g/mol	[1][][3][4][8]
Melting Point	40 - 42 °C	[1]
123 - 124 °C	In presence of solvents (benzene, cyclohexane, acetone)	[3][8][10]
Boiling Point	199.6 °C	@ 760 mmHg (1 atm) (Estimated)	[][11]
123 °C	@ 12 mmHg (Torr)	[3][6][8][10]
Density	1.007 - 1.0214 g/cm³	@ 20-25 °C	[][3][8][12]
Specific Gravity	1.03	20/20	[6]
Vapor Pressure	0.1 mmHg	@ 25 °C (Estimated)	[11]
Flash Point	73.8 - 74 °C	Tag Closed Cup (TCC)	[6][11]
Water Solubility	45,850 mg/L (45.85 g/L)	@ 25 °C (Estimated)	[11]
Solubility (Organic)	Moderately soluble in ethyl acetate, THF; Soluble in ethanol, ether; Slightly soluble in chloroform, DMSO.	[1][3][7][8]
Acidity (pKa)	15.12 ± 0.10	Predicted	[3][8][10]
Partition Coefficient (logP)	0.300	Octanol/Water (Estimated)	[3][8][11]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural confirmation of Methyl 6-hydroxyhexanoate.

Spectrum Type	Data	Source(s)
¹H NMR	(600 MHz, CDCl₃) δ: 3.66 (s, 3H, -OCH₃), 3.64 (t, J=6.5 Hz, 2H, -CH₂OH), 2.32 (t, J=7.5 Hz, 2H, -C(=O)CH₂-), 1.74 (s, 1H, -OH), 1.65 (p, J=7.5 Hz, 2H), 1.57 (p, J=6.7 Hz, 2H), 1.39 (p, J=7.7 Hz, 2H)	[9]
¹³C NMR	(151 MHz, CDCl₃) δ: 174.32 (C=O), 62.77 (-CH₂OH), 51.63 (-OCH₃), 34.12, 32.44, 25.42, 24.76 (Aliphatic -CH₂-)	[9]
Mass Spectrometry	APCI-MS (m/z): Calculated for C₇H₁₄O₃ [M-H]⁻ = 147.1016, Found = 147.1074	[9]

Experimental Protocols

Synthesis via Fischer Esterification

Methyl 6-hydroxyhexanoate can be synthesized by the Fischer esterification of 6-hydroxyhexanoic acid with methanol (B129727).[10]

• Objective: To produce Methyl 6-hydroxyhexanoate from its corresponding carboxylic acid and alcohol.

• Materials: 6-hydroxyhexanoic acid, methanol (excess), concentrated sulfuric acid (catalyst), sodium bicarbonate solution (5%), saturated sodium chloride solution (brine), anhydrous magnesium sulfate (B86663), and standard laboratory glassware.

• Procedure:

  • Combine 6-hydroxyhexanoic acid with an excess of methanol in a round-bottom flask.

  • Slowly add a catalytic amount of concentrated sulfuric acid to the mixture.

  • Equip the flask with a reflux condenser and heat the mixture to reflux for several hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC). The removal of water as it is formed (e.g., using a Dean-Stark apparatus) can drive the equilibrium toward the product.[13]

  • After cooling, neutralize the excess acid by washing the reaction mixture with a 5% sodium bicarbonate solution in a separatory funnel.

  • Wash the organic layer sequentially with water and then with brine to remove water-soluble impurities.

  • Dry the separated organic layer over an anhydrous drying agent like magnesium sulfate or sodium sulfate.

  • Filter to remove the drying agent and remove the excess methanol solvent using a rotary evaporator.

  • Purify the crude product by vacuum distillation to obtain pure Methyl 6-hydroxyhexanoate.[13]

Determination of Physical Properties

• Boiling Point: The boiling point is determined during vacuum distillation.[13] A thermometer is placed at the vapor path of the distillation apparatus, and the temperature at which the liquid's vapor pressure equals the system's pressure (and the liquid condenses) is recorded.

• Density: Density is measured by accurately weighing a precise volume of the purified liquid using a pycnometer at a controlled temperature.

• Solubility: Qualitative solubility is assessed by adding a small amount of the ester to various solvents (e.g., water, ethanol, hexane) and observing its miscibility at a given temperature.[14]

• Spectroscopic Analysis: The identity and purity of the final product are confirmed using spectroscopic methods.[9][15]

  • Infrared (IR) Spectroscopy: Identifies characteristic functional groups, such as a broad absorption for the -OH group (~3300 cm⁻¹) and a strong absorption for the C=O of the ester (~1740 cm⁻¹).

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra provide detailed information about the carbon-hydrogen framework, confirming the precise structure of the molecule.

  • Mass Spectrometry (MS): Determines the molecular weight of the compound and provides structural information from its fragmentation pattern.

Visualizations

Logical Relationships of Molecular Structure to Physical Properties

The physical properties of Methyl 6-hydroxyhexanoate are a direct consequence of its molecular structure, which contains a polar ester group, a hydrogen-bonding hydroxyl group, and a nonpolar alkyl chain.

Caption: Structure-Property Relationships of Methyl 6-hydroxyhexanoate.

General Experimental Workflow: Synthesis and Characterization

The following diagram illustrates a typical workflow for the laboratory synthesis, purification, and analysis of Methyl 6-hydroxyhexanoate.

Caption: Workflow for Synthesis and Analysis of Methyl 6-hydroxyhexanoate.

References

• 1. methyl 6-hydroxyhexanoate; CAS No.: 4547-43-7 [chemshuttle.com]
• 3. 4547-43-7 CAS MSDS (6-HYDROXYHEXANOIC ACID METHYL ESTER) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. Hexanoic acid, 6-hydroxy-, methyl ester | C7H14O3 | CID 3083855 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Methyl 6-hydroxyhexanoate | 4547-43-7 [sigmaaldrich.com]
• 6. Methyl 6-Hydroxyhexanoate | 4547-43-7 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 7. htdchem.com [htdchem.com]
• 8. 6-HYDROXYHEXANOIC ACID METHYL ESTER | 4547-43-7 [chemicalbook.com]
• 9. rsc.org [rsc.org]
• 10. chembk.com [chembk.com]
• 11. methyl 6-hydroxyhexanoate, 4547-43-7 [thegoodscentscompany.com]
• 12. Methyl 6-hydroxyhexanoate | 4547-43-7 | EAA54743 [biosynth.com]
• 13. people.chem.umass.edu [people.chem.umass.edu]
• 14. solubilityofthings.com [solubilityofthings.com]
• 15. lehigh.edu [lehigh.edu]

Chemical structure and IUPAC name of Methyl 6-hydroxyhexanoate.

This guide provides a comprehensive overview of the chemical structure, IUPAC nomenclature, and physico-chemical properties of Methyl 6-hydroxyhexanoate (B1236181), tailored for researchers, scientists, and professionals in drug development.

Chemical Structure and IUPAC Name

Methyl 6-hydroxyhexanoate is an organic compound that features both a hydroxyl (-OH) and a methyl ester (-COOCH₃) functional group. The molecule consists of a six-carbon straight chain. The carboxyl group is esterified with methanol, and a hydroxyl group is located at the opposite end of the carbon chain (position 6).

• IUPAC Name: methyl 6-hydroxyhexanoate[][2]

• Synonyms: 6-Hydroxyhexanoic acid methyl ester, Methyl 6-hydroxycaproate[3][4]

• CAS Number: 4547-43-7[][5]

• Chemical Formula: C₇H₁₄O₃[][2]

• Canonical SMILES: COC(=O)CCCCCO[][2]

The structure is depicted below:

Physicochemical and Spectroscopic Data

The following table summarizes the key quantitative data for Methyl 6-hydroxyhexanoate.

Property	Value	Reference(s)
Molecular Weight	146.18 g/mol	[][2]
Appearance	Colorless to light yellow clear liquid	[6]
Boiling Point	199.6 °C at 760 mmHg (estimated) 123 °C at 12 mmHg	[3]
Flash Point	74 °C
Density	1.021 g/cm³	[7]
Solubility	Moderately soluble in organic solvents like ethyl acetate (B1210297) and tetrahydrofuran; poorly soluble in water.	[5]
¹H NMR (600 MHz, CDCl₃)	δ 3.66 (s, 3H), 3.64 (t, J = 6.5 Hz, 2H), 2.32 (t, J = 7.5 Hz, 2H), 1.74 (s, 1H), 1.65 (p, J = 7.5 Hz, 2H), 1.57 (p, J = 6.7 Hz, 2H), 1.39 (p, J = 7.7 Hz, 2H)	[6]
¹³C NMR (151 MHz, CDCl₃)	δ 174.32, 62.77, 51.63, 34.12, 32.44, 25.42, 24.76	[6]
Mass Spectrometry	APCI MS (m/z): Calculated for C₇H₁₄O₃ [M-H]⁺ = 147.1016, Found = 147.1074	[6]

Experimental Protocols

Detailed methodologies for the characterization and synthesis of Methyl 6-hydroxyhexanoate and related compounds are crucial for reproducibility.

3.1. Synthesis of 6-Hydroxyhexanoic Acid from ε-Caprolactone

A foundational precursor, 6-hydroxyhexanoic acid, can be synthesized from ε-caprolactone.

• Reaction: A solution of ε-caprolactone (10.0 g, 87.6 mmol) in 0.5 M NaOH (200 mL) is stirred at room temperature for 12 hours.[8]

• Work-up: The reaction mixture is neutralized using Amberlite IR-120 (H⁺) resin.[8]

• Purification: The resin is filtered off, and the solvent is evaporated under reduced pressure to yield 6-hydroxyhexanoic acid as a colorless oil (11.3 g, 98% yield).[8] The subsequent esterification to the methyl ester can be achieved through standard methods such as Fischer esterification.

3.2. Spectroscopic Analysis

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Sample Preparation: The sample is dissolved in deuterated chloroform (B151607) (CDCl₃).

  • ¹H NMR: Spectra are acquired on a 600 MHz spectrometer. Chemical shifts (δ) are reported in parts per million (ppm) relative to the residual solvent peak.[6]

  • ¹³C NMR: Spectra are acquired on a 151 MHz spectrometer, with chemical shifts reported in ppm.[6]

• Mass Spectrometry (MS):

  • Ionization Method: Atmospheric Pressure Chemical Ionization (APCI) is used in positive ion mode.[6]

  • Data Acquisition: The mass-to-charge ratio (m/z) is recorded to identify the molecular ion and fragmentation patterns.[6]

Visualization of Characterization Workflow

The following diagram illustrates the logical workflow for the comprehensive characterization of Methyl 6-hydroxyhexanoate.

Caption: Characterization workflow for Methyl 6-hydroxyhexanoate.

References

• 2. Hexanoic acid, 6-hydroxy-, methyl ester | C7H14O3 | CID 3083855 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. methyl 6-hydroxyhexanoate, 4547-43-7 [thegoodscentscompany.com]
• 4. Methyl 6-hydroxyhexanoate - CAS:4547-43-7 - Sunway Pharm Ltd [3wpharm.com]
• 5. methyl 6-hydroxyhexanoate; CAS No.: 4547-43-7 [chemshuttle.com]
• 6. rsc.org [rsc.org]
• 7. Methyl 6-hydroxyhexanoate | 4547-43-7 | EAA54743 [biosynth.com]
• 8. rsc.org [rsc.org]

A Comprehensive Technical Guide to the Synthesis of Methyl 6-Hydroxyhexanoate from ε-Caprolactone

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 6-hydroxyhexanoate (B1236181) is a valuable bifunctional molecule serving as a key intermediate in organic synthesis and as a building block for various functional materials and potential pharmaceutical agents.[1][2] Its synthesis via the ring-opening of ε-caprolactone with methanol (B129727) represents a straightforward and atom-economical approach. This guide provides an in-depth overview of this transformation, detailing the underlying reaction pathway, catalytic systems, experimental protocols, and quantitative data to support laboratory and developmental applications.

Reaction Pathway and Mechanism

The synthesis of methyl 6-hydroxyhexanoate from ε-caprolactone is a classic example of a ring-opening reaction, specifically, the methanolysis of a cyclic ester (lactone). The reaction involves the nucleophilic attack of methanol on the carbonyl carbon of the ε-caprolactone ring. This process is typically facilitated by a catalyst that activates the lactone, the alcohol, or both.

The generally accepted mechanism, particularly under acid or metal catalysis, is a coordination-insertion mechanism.[3] The catalyst coordinates to the carbonyl oxygen of the ε-caprolactone, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by methanol. This results in the formation of a tetrahedral intermediate. Subsequent cleavage of the endocyclic C-O bond opens the ring and, following proton transfer, yields the final product, methyl 6-hydroxyhexanoate.[4]

Caption: Chemical transformation of ε-caprolactone to methyl 6-hydroxyhexanoate.

Catalytic Systems

A variety of catalysts can be employed to promote the ring-opening of ε-caprolactone with methanol. The choice of catalyst influences reaction conditions, yield, and selectivity.

• Acid Catalysis: Strong acids, such as sulfonic acids (e.g., trifluoromethanesulfonic acid), can act as bifunctional catalysts, activating both the lactone and the methanol.[4]

• Metal-based Catalysts: Organometallic compounds are widely used, with tin(II) octoate (Sn(Oct)₂) being a common and effective catalyst for the ring-opening polymerization of lactones, a reaction that proceeds via the same initial ring-opening step.[3][5] These catalysts often require an alcohol as a co-initiator.[5] Other metals are also being explored to reduce toxicity.[6][7]

• Enzymatic Catalysis: Lipases, such as Candida antarctica lipase (B570770) B (CALB), offer a green and highly selective alternative.[8] These enzymatic reactions can be performed under mild conditions and are gaining traction for sustainable chemical synthesis.[8]

• Organocatalysts: Certain organic molecules can also catalyze the reaction, providing a metal-free alternative.

Quantitative Data Summary

The efficiency of the synthesis is highly dependent on the chosen catalytic system and reaction parameters. The following table summarizes data from various reported methods for the ring-opening of ε-caprolactone. While many studies focus on polymerization, the initial ring-opening to form the monomeric ester is the fundamental first step.

Catalyst System	Initiator/Co-catalyst	Temperature (°C)	Time (h)	Conversion (%)	Yield (%)	Reference/Notes
Sn(Oct)₂	n-Hexanol	160	0.5 - 2	>85	~89 (for PCL)	[5] High conversion for polymerization.
Lipase	-	60	48	>90	-	[9][10] Enzymatic ring-opening.
Sulfonic Acids	Methanol	(Computational Study)	-	-	-	[4] Mechanistic study.
TBAPINO	Benzyl Alcohol	120	2	>85	-	[11] Organocatalyst for bulk polymerization.

Note: Much of the available literature focuses on the polymerization of ε-caprolactone (PCL), where methyl 6-hydroxyhexanoate can be an intermediate or the result of a controlled, limited reaction. High yields of the monomeric product are achieved by using a large excess of methanol.

Experimental Protocols

Below are representative experimental protocols for the synthesis of methyl 6-hydroxyhexanoate.

Protocol 1: Acid-Catalyzed Methanolysis (General Procedure)

This protocol is a generalized procedure based on the principles of acid-catalyzed ring-opening.

Materials:

• ε-Caprolactone

• Anhydrous Methanol (large excess)

• Acid Catalyst (e.g., p-toluenesulfonic acid, Amberlite IR-120 H⁺ resin)

• Sodium Bicarbonate (NaHCO₃) solution (for neutralization)

• Anhydrous Magnesium Sulfate (B86663) (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Organic solvent for extraction (e.g., ethyl acetate, dichloromethane)

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add ε-caprolactone (1.0 eq).

• Add a large excess of anhydrous methanol (e.g., 10-20 eq).

• Add the acid catalyst (e.g., 0.01-0.05 eq of a soluble acid or a catalytic amount of resin).

• Heat the reaction mixture to reflux and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• After completion, cool the mixture to room temperature. If a solid resin catalyst was used, filter it off.

• Neutralize the reaction mixture by slowly adding a saturated solution of sodium bicarbonate until effervescence ceases.

• Remove the majority of the excess methanol under reduced pressure using a rotary evaporator.

• Dilute the residue with water and extract the product with an organic solvent (e.g., 3 x 50 mL of ethyl acetate).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate or sodium sulfate.

• Filter off the drying agent and concentrate the organic phase under reduced pressure to obtain the crude product.

• Purify the crude methyl 6-hydroxyhexanoate by vacuum distillation or silica (B1680970) gel column chromatography to yield a colorless oil or a low-melting solid.

Protocol 2: Base-Catalyzed Hydrolysis followed by Esterification

This two-step approach first hydrolyzes the lactone to the sodium salt of 6-hydroxyhexanoic acid, which is then acidified and esterified.

Step A: Hydrolysis of ε-Caprolactone

• Dissolve ε-caprolactone (1.0 eq) in a 0.5 M sodium hydroxide (B78521) (NaOH) solution (2.0 eq).[12]

• Stir the solution at room temperature for 12 hours.[12]

• Neutralize the mixture with a strong acid resin (e.g., Amberlite IR-120 H⁺) until a neutral pH is reached.[12]

• Filter the resin and concentrate the aqueous solution under reduced pressure to obtain crude 6-hydroxyhexanoic acid.[12]

Step B: Fischer Esterification

• Dissolve the crude 6-hydroxyhexanoic acid in a large excess of methanol.

• Add a catalytic amount of a strong acid (e.g., a few drops of concentrated sulfuric acid).

• Heat the mixture to reflux for 4-8 hours.

• Follow the work-up and purification steps as described in Protocol 1 (steps 5-11).

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the synthesis and purification of methyl 6-hydroxyhexanoate.

Caption: General experimental workflow for the synthesis of methyl 6-hydroxyhexanoate.

Applications in Research and Drug Development

Methyl 6-hydroxyhexanoate is a versatile intermediate.[1] Its two functional groups—a terminal hydroxyl and a methyl ester—can be selectively modified.

• Building Block: It serves as a precursor for more complex molecules in organic synthesis.[1] The hydroxyl group can undergo etherification or further esterification, while the ester can be hydrolyzed to a carboxylic acid or converted to an amide.

• Pharmaceutical Intermediates: Derivatives of methyl 6-hydroxyhexanoate can be explored as potential drug candidates, for instance, in the development of antimicrobial agents.[1] It is also used as a precursor for monoclonal antibodies for cancer therapy.[2]

• Polymer Science: It is the monomeric unit of poly(ε-caprolactone) (PCL), a biodegradable and biocompatible polyester (B1180765) widely used in biomedical applications such as drug delivery systems, surgical sutures, and tissue engineering scaffolds.[3][13]

References

• 1. methyl 6-hydroxyhexanoate; CAS No.: 4547-43-7 [chemshuttle.com]
• 2. biosynth.com [biosynth.com]
• 3. Ring-Opening Polymerization of ε-Caprolactone Initiated by Ganciclovir (GCV) for the Preparation of GCV-Tagged Polymeric Micelles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. tandfonline.com [tandfonline.com]
• 6. Metal catalysts for ε-caprolactone polymerisation - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. research-portal.uea.ac.uk [research-portal.uea.ac.uk]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. One-pot lipase-catalyzed esterification of ε-caprolactone with methyl-d-glucopyranoside and its elongation with free 6-hydroxyhexanoate monomer units - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Copolyesters of ε-caprolactone and l-lactide catalyzed by a tetrabutylammonium phthalimide-N-oxyl organocatalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 12. rsc.org [rsc.org]
• 13. researchgate.net [researchgate.net]

Spectroscopic Profile of Methyl 6-hydroxyhexanoate (CAS 4547-43-7): A Technical Guide

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for Methyl 6-hydroxyhexanoate (B1236181) (CAS 4547-43-7), a valuable building block in various chemical syntheses. The information presented herein is intended for researchers, scientists, and professionals in the field of drug development and chemical analysis, offering a detailed examination of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) characteristics.

Compound Identification

• Chemical Name: Methyl 6-hydroxyhexanoate

• CAS Number: 4547-43-7

• Molecular Formula: C₇H₁₄O₃

• Molecular Weight: 146.18 g/mol

• Chemical Structure:

Spectroscopic Data Summary

The following tables summarize the key quantitative spectroscopic data obtained for Methyl 6-hydroxyhexanoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: ¹H NMR Spectroscopic Data of Methyl 6-hydroxyhexanoate (600 MHz, Chloroform-d) [1]

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Number of Protons	Assignment
3.66	s	-	3H	-OCH₃
3.64	t	6.5	2H	-CH₂-OH
2.32	t	7.5	2H	-C(O)-CH₂-
1.74	s	-	1H	-OH
1.65	p	7.5	2H	-C(O)-CH₂-CH₂-
1.57	p	6.7	2H	-CH₂-CH₂-OH
1.39	p	7.7	2H	-CH₂-CH₂-CH₂-

Table 2: ¹³C NMR Spectroscopic Data of Methyl 6-hydroxyhexanoate (151 MHz, Chloroform-d) [1]

Chemical Shift (δ) ppm	Assignment
174.32	C=O
62.77	-CH₂-OH
51.63	-OCH₃
34.12	-C(O)-CH₂-
32.44	-CH₂-CH₂-OH
25.42	-C(O)-CH₂-CH₂-
24.76	-CH₂-CH₂-CH₂-

Infrared (IR) Spectroscopy

Table 3: Characteristic IR Absorption Bands for Methyl 6-hydroxyhexanoate

Wavenumber (cm⁻¹)	Intensity	Assignment
3600-3200	Strong, Broad	O-H stretch (alcohol)
3000-2850	Medium	C-H stretch (alkane)
1750-1735	Strong	C=O stretch (ester)
1320-1000	Strong	C-O stretch (alcohol, ester)

Mass Spectrometry (MS)

Table 4: Mass Spectrometry Data for Methyl 6-hydroxyhexanoate

Technique	Ionization Mode	m/z	Assignment
APCI-MS	Negative	147.1074	[M-H]⁺

Experimental Protocols

The following sections detail the methodologies for the acquisition of the spectroscopic data.

NMR Spectroscopy

Sample Preparation: A sample of Methyl 6-hydroxyhexanoate is dissolved in a deuterated solvent, typically Chloroform-d (CDCl₃), in a standard 5 mm NMR tube. A small amount of tetramethylsilane (B1202638) (TMS) may be added as an internal standard for chemical shift referencing (0 ppm).

Instrumentation and Acquisition: ¹H and ¹³C NMR spectra are recorded on a high-resolution NMR spectrometer, for instance, a 600 MHz instrument. For ¹H NMR, a standard pulse sequence is used. For ¹³C NMR, proton decoupling is typically employed to simplify the spectrum.

Infrared (IR) Spectroscopy

Sample Preparation: For liquid samples such as Methyl 6-hydroxyhexanoate, a thin film is prepared by placing a drop of the neat liquid between two salt plates (e.g., NaCl or KBr).

Instrumentation and Acquisition: The IR spectrum is obtained using a Fourier Transform Infrared (FTIR) spectrometer. The spectrum is typically recorded over the range of 4000-400 cm⁻¹, and the data is presented in terms of wavenumber (cm⁻¹) versus transmittance (%).

Mass Spectrometry (MS)

Sample Preparation and Introduction: The sample is typically introduced into the mass spectrometer via Gas Chromatography (GC) for separation from any impurities. For GC-MS analysis, the sample is dissolved in a volatile organic solvent.

Instrumentation and Ionization: In Gas Chromatography-Mass Spectrometry (GC-MS), the sample is first vaporized and separated on a GC column. The separated components then enter the mass spectrometer. Electron Ionization (EI) is a common technique where the sample molecules are bombarded with high-energy electrons, causing ionization and fragmentation.

Visualization of Spectroscopic Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a chemical compound like Methyl 6-hydroxyhexanoate.

Caption: A flowchart of the general workflow for spectroscopic analysis.

References

• 1. rsc.org [rsc.org]

Navigating the Solubility Landscape of Methyl 6-Hydroxyhexanoate in Common Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility characteristics of methyl 6-hydroxyhexanoate (B1236181), a versatile intermediate in various synthetic and pharmaceutical applications. While extensive quantitative solubility data in a broad range of organic solvents is not widely available in public literature, this document consolidates the existing qualitative information and presents a detailed, adaptable experimental protocol for the precise determination of its solubility. This guide is intended to empower researchers to generate reliable and reproducible solubility data, a critical parameter for process development, formulation design, and theoretical modeling.

Core Concepts in Solubility

The solubility of a compound in a particular solvent is governed by the principle of "like dissolves like." This means that substances with similar polarities are more likely to be soluble in one another. Methyl 6-hydroxyhexanoate possesses both a polar hydroxyl (-OH) group and a moderately polar ester group, along with a nonpolar hydrocarbon chain. This amphiphilic nature suggests its solubility will vary significantly across the spectrum of organic solvents.

Qualitative Solubility Profile of Methyl 6-Hydroxyhexanoate

Based on available data, the solubility of methyl 6-hydroxyhexanoate in various common organic solvents has been qualitatively described. This information, while not quantitative, provides a valuable starting point for solvent selection in experimental work.

Solvent	Solvent Class	Reported Solubility
Water	Polar Protic	4.585e+004 mg/L @ 25 °C (est.)[1]
Ethanol	Polar Protic	Soluble
Diethyl Ether	Polar Aprotic	Soluble
Ethyl Acetate	Polar Aprotic	Moderately Soluble
Tetrahydrofuran (THF)	Polar Aprotic	Moderately Soluble
Chloroform	Chlorinated	Slightly Soluble[2]
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Slightly Soluble[2]

Note: The terms "Soluble," "Moderately Soluble," and "Slightly Soluble" are qualitative and can vary between sources. For precise applications, quantitative determination is essential.

Experimental Protocol for Quantitative Solubility Determination: The Isothermal Shake-Flask Method

To obtain precise and reproducible quantitative solubility data, the isothermal shake-flask method is the gold standard. This method determines the thermodynamic equilibrium solubility of a compound in a specific solvent at a controlled temperature.

Principle

An excess amount of the solute (methyl 6-hydroxyhexanoate) is equilibrated with a known volume of the solvent at a constant temperature. The mixture is agitated for a sufficient duration to ensure that the solvent is saturated with the solute. After reaching equilibrium, the undissolved solute is separated, and the concentration of the solute in the saturated solution is determined using a suitable analytical technique.

Materials and Equipment

• Methyl 6-hydroxyhexanoate (high purity)

• Selected organic solvents (analytical grade)

• Thermostatic shaker bath or incubator

• Calibrated analytical balance

• Volumetric flasks and pipettes

• Syringes and syringe filters (e.g., 0.45 µm PTFE)

• Vials with screw caps

• Analytical instrument for quantification (e.g., GC-FID, HPLC-UV/RI, or a calibrated refractometer)

Step-by-Step Methodology

• Preparation: Accurately weigh an excess amount of methyl 6-hydroxyhexanoate into a series of vials. The presence of undissolved solid after equilibration is crucial.

• Solvent Addition: Precisely add a known volume or mass of the desired organic solvent to each vial.

• Equilibration: Securely cap the vials and place them in a thermostatic shaker bath set to the desired temperature. Agitate the vials for a predetermined period (e.g., 24-72 hours) to ensure equilibrium is reached. Preliminary experiments may be necessary to determine the optimal equilibration time.

• Phase Separation: After equilibration, cease agitation and allow the vials to rest in the constant temperature bath for a sufficient time (e.g., 2-4 hours) to allow the excess solid to sediment.

• Sampling: Carefully withdraw a sample of the supernatant using a pre-warmed (to the experimental temperature) syringe. Immediately pass the solution through a syringe filter to remove any undissolved microparticles. This step is critical to prevent artificially high solubility readings.

• Dilution (if necessary): Accurately dilute the filtered saturated solution with the same solvent to a concentration that falls within the linear range of the chosen analytical method.

• Quantification: Analyze the diluted (or undiluted) sample using a pre-calibrated analytical instrument to determine the concentration of methyl 6-hydroxyhexanoate.

Data Analysis

The solubility is calculated from the measured concentration and any dilution factors. It is typically expressed in units such as grams per 100 g of solvent ( g/100g ), moles per liter (mol/L), or mole fraction (χ).

Analytical Methods for Quantification

The choice of analytical method for determining the concentration of methyl 6-hydroxyhexanoate in the saturated solvent is critical for accuracy. Suitable methods include:

• Gas Chromatography with Flame Ionization Detection (GC-FID): This is a robust and sensitive method for volatile and semi-volatile organic compounds. A calibration curve must be prepared using standard solutions of known concentrations.

• High-Performance Liquid Chromatography (HPLC): Depending on the solvent and the presence of a chromophore in the solute, HPLC with a UV or Refractive Index (RI) detector can be employed. An RI detector is often suitable for compounds with no strong UV absorbance.

• Refractive Index Measurement: For binary solutions, a precisely measured refractive index can be correlated to concentration using a calibration curve. This method is simple and rapid but requires high purity of both solute and solvent.

Logical Workflow for Solubility Determination

The following diagram illustrates the logical steps involved in the experimental determination of the solubility of methyl 6-hydroxyhexanoate.

Solubility Determination Workflow

Signaling Pathway Analogy in Solubility: A Conceptual Visualization

While not a biological signaling pathway, the interplay of factors influencing solubility can be conceptually visualized in a similar manner. The following diagram illustrates the relationship between the compound's properties, the solvent's properties, and the resulting solubility, highlighting the key intermolecular forces at play.

Factors Influencing Solubility

References

• 1. methyl 6-hydroxyhexanoate, 4547-43-7 [thegoodscentscompany.com]
• 2. 6-HYDROXYHEXANOIC ACID METHYL ESTER | 4547-43-7 [chemicalbook.com]

An In-depth Technical Guide on the Discovery and History of Methyl 6-hydroxyhexanoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 6-hydroxyhexanoate (B1236181), a versatile bifunctional molecule, has carved a niche for itself in various scientific domains, from polymer chemistry to the synthesis of complex pharmaceutical intermediates. This technical guide provides a comprehensive overview of the discovery and historical development of this valuable compound. While a definitive first synthesis remains elusive in readily available literature, this document traces the evolution of its preparative methods, from early explorations of ω-hydroxy esters to modern, efficient catalytic processes. We will delve into the key synthetic strategies, supported by detailed experimental protocols and quantitative data, and visualize the underlying chemical principles through logical diagrams.

Introduction: The Emergence of a Versatile Building Block

The history of Methyl 6-hydroxyhexanoate is intrinsically linked to the broader exploration of ω-hydroxy acids and their esters. These compounds, possessing both a hydroxyl and a carboxyl functional group, offer a unique platform for chemical elaboration, serving as precursors to polyesters, lactones, and a variety of other complex organic molecules. While pinpointing the exact moment of its first isolation or synthesis is challenging based on current historical records, the scientific community's interest in such molecules grew significantly with the advent of polymer science and the need for well-defined monomers.

One of the earliest plausible routes to Methyl 6-hydroxyhexanoate would have been through the Fischer-Speier esterification of 6-hydroxyhexanoic acid. This acid-catalyzed reaction between a carboxylic acid and an alcohol is a foundational concept in organic chemistry. Another fundamental approach is the acid-catalyzed ring-opening of ε-caprolactone with methanol (B129727) . Both methods represent classic organic transformations that were well-established by the early 20th century, suggesting that the synthesis of Methyl 6-hydroxyhexanoate was achievable long before its specific properties and applications were widely investigated.

Recent literature frequently cites the synthesis of Methyl 6-hydroxyhexanoate via the ring-opening of ε-caprolactone in methanol with a catalytic amount of acid, a method highlighted in a 2014 publication by Duffy et al.[1] This suggests that while the fundamental chemistry is old, its application and optimization for this specific compound have been a subject of more recent interest.

Key Synthetic Methodologies: A Historical Perspective

The preparation of Methyl 6-hydroxyhexanoate has evolved from classical organic reactions to more sophisticated and efficient catalytic systems. This section details the primary synthetic pathways, providing a historical context and detailed experimental protocols for key methods.

Fischer-Speier Esterification of 6-Hydroxyhexanoic Acid

The direct esterification of 6-hydroxyhexanoic acid with methanol in the presence of a strong acid catalyst represents one of the most straightforward and historically significant methods for preparing Methyl 6-hydroxyhexanoate.

Reaction Pathway:

Figure 1: Fischer-Speier Esterification Pathway.

Experimental Protocol (Hypothetical Early 20th Century Method):

• Reaction Setup: A round-bottom flask equipped with a reflux condenser is charged with 6-hydroxyhexanoic acid (1 equivalent).

• Reagent Addition: An excess of methanol (10-20 equivalents) is added to the flask to serve as both reactant and solvent. A catalytic amount of concentrated sulfuric acid (e.g., 0.1 equivalents) is carefully added.

• Reaction Conditions: The mixture is heated to reflux and maintained at this temperature for several hours. The progress of the reaction can be monitored by techniques available at the time, such as changes in solubility or by isolating and characterizing small samples.

• Workup and Purification: Upon completion, the excess methanol is removed by distillation. The remaining mixture is neutralized with a weak base (e.g., sodium bicarbonate solution) and extracted with a suitable organic solvent (e.g., diethyl ether). The organic layer is then washed with water, dried over an anhydrous salt (e.g., sodium sulfate), and the solvent is evaporated. The crude product is then purified by fractional distillation under reduced pressure.

Acid-Catalyzed Ring-Opening of ε-Caprolactone

The ring-opening of ε-caprolactone with methanol is a highly efficient and atom-economical method for the synthesis of Methyl 6-hydroxyhexanoate. This method has become increasingly popular in modern synthetic chemistry. A 2014 paper by Duffy et al. describes a high-yield synthesis using this approach.[1]

Reaction Pathway:

Figure 2: Acid-Catalyzed Ring-Opening of ε-Caprolactone.

Experimental Protocol (Optimized from Duffy et al., 2014): [1]

• Reagents: ε-caprolactone, methanol, and a catalytic amount of sulfuric acid.[1]

• Procedure: To a solution of ε-caprolactone in methanol, a catalytic amount of sulfuric acid is added.[1] The reaction is stirred at room temperature.

• Reaction Time: The original procedure by Duffy et al. suggested a reaction time of 48 hours, which was later optimized to 30 minutes.[1]

• Purification: The reaction mixture can be purified to yield Methyl 6-hydroxyhexanoate in high yield (81%), and according to an optimized procedure, purification by distillation was not required.[1]

Enzymatic Synthesis

In more recent years, enzymatic methods have been explored for the synthesis of poly-6-hydroxyhexanoate, where Methyl 6-hydroxyhexanoate can be a key intermediate or a model compound for studying the polymerization process.[2] Lipases are often employed as catalysts in these biotransformations.[3]

Experimental Workflow:

Figure 3: General Workflow for Enzymatic Synthesis.

Quantitative Data

This section summarizes the key physical and chemical properties of Methyl 6-hydroxyhexanoate.

Property	Value	Reference
Molecular Formula	C₇H₁₄O₃	[3]
Molecular Weight	146.18 g/mol	[3]
CAS Number	4547-43-7	[3]
Density	1.021 g/cm³	[3]
Appearance	Colorless to pale yellow liquid	[4]
Odor	Pleasant, fruity	[4]
Solubility	Soluble in organic solvents, limited solubility in water	[4][5]

Applications and Significance in Research and Development

Methyl 6-hydroxyhexanoate serves as a valuable intermediate in a variety of chemical syntheses. Its bifunctional nature allows for selective reactions at either the hydroxyl or the ester group.

• Polymer Chemistry: It is a key monomer or model compound for the synthesis of biodegradable polyesters like poly(ε-caprolactone) (PCL).[2]

• Pharmaceutical Synthesis: The compound is a precursor for the synthesis of more complex molecules, including monoclonal antibodies for cancer therapy.[3]

• Fragrance and Flavor Industry: Its pleasant, fruity odor makes it a candidate for use in fragrances and as a flavoring agent.[4]

• Organic Synthesis: It is used as a versatile building block for the introduction of a C6 hydroxy-ester moiety into larger molecules.

Conclusion

While the precise historical moment of the discovery of Methyl 6-hydroxyhexanoate remains to be definitively established, its synthesis is rooted in fundamental organic reactions that have been known for over a century. The evolution of its preparation from classical esterification and lactone ring-opening to modern enzymatic processes highlights the enduring importance of this versatile molecule. As research in biodegradable polymers, pharmaceuticals, and green chemistry continues to advance, the demand for efficient and sustainable methods for the synthesis of Methyl 6-hydroxyhexanoate is likely to grow, ensuring its continued relevance in the scientific landscape. This guide provides a foundational understanding of its history, synthesis, and properties for professionals in the field.

References

• 1. BJOC - Convergent synthetic methodology for the construction of self-adjuvanting lipopeptide vaccines using a novel carbohydrate scaffold [beilstein-journals.org]
• 2. researchgate.net [researchgate.net]
• 3. Methyl 6-hydroxyhexanoate | 4547-43-7 | EAA54743 [biosynth.com]
• 4. CAS 4547-43-7: Hexanoic acid, 6-hydroxy-, methyl ester [cymitquimica.com]
• 5. methyl 6-hydroxyhexanoate; CAS No.: 4547-43-7 [chemshuttle.com]

A Technical Guide to the Thermochemical Profile of Methyl 6-hydroxyhexanoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a concise overview of the available thermochemical and physical data for Methyl 6-hydroxyhexanoate (B1236181). Due to a lack of experimentally determined thermochemical values in publicly accessible literature, this document focuses on reported physical properties, a detailed experimental protocol for its synthesis, and generalized methodologies for the experimental determination of its thermochemical characteristics. Furthermore, this guide presents key reaction pathways and experimental workflows in the form of diagrams to aid in research and development activities. This document is intended to serve as a foundational resource for professionals in research, chemical synthesis, and drug development who are working with or exploring the applications of Methyl 6-hydroxyhexanoate.

Introduction

This guide aims to collate the existing physical property data and provide detailed procedural outlines for both its synthesis and the experimental determination of its thermochemical properties, thereby offering a practical framework for researchers.

Physicochemical Properties

While specific experimental thermochemical data remains elusive, a summary of the available physical and computed properties of Methyl 6-hydroxyhexanoate is presented in Table 1. These values have been aggregated from various chemical supplier databases and computational sources.

Table 1: Physical and Computed Properties of Methyl 6-hydroxyhexanoate

Property	Value	Source
Molecular Formula	C₇H₁₄O₃	--INVALID-LINK--[1]
Molecular Weight	146.18 g/mol	--INVALID-LINK--[1]
CAS Number	4547-43-7	--INVALID-LINK--[1]
Appearance	Colorless to Light yellow clear liquid	--INVALID-LINK--
Boiling Point	123 °C at 12 mmHg	--INVALID-LINK--
Melting Point	123-124 °C (Note: This appears anomalous for a liquid at room temperature and may be incorrectly reported in the source)	--INVALID-LINK--
Density	1.021 g/cm³	--INVALID-LINK--[2]
LogP (Computed)	0.7121	--INVALID-LINK--[1]
Topological Polar Surface Area (TPSA)	46.53 Ų	--INVALID-LINK--[1]
Hydrogen Bond Donors	1	--INVALID-LINK--[1]
Hydrogen Bond Acceptors	3	--INVALID-LINK--[1]
Rotatable Bonds	5	--INVALID-LINK--[1]

Synthesis of Methyl 6-hydroxyhexanoate

A common and efficient method for the synthesis of Methyl 6-hydroxyhexanoate is through the ring-opening of ε-caprolactone followed by esterification. A lipase-catalyzed approach offers a green and selective alternative to traditional chemical methods.[2][3]

Experimental Protocol: Lipase-Catalyzed Synthesis from ε-Caprolactone

This protocol describes a one-pot synthesis of Methyl 6-hydroxyhexanoate from ε-caprolactone and methanol (B129727), catalyzed by an immobilized lipase (B570770).

Materials:

• ε-caprolactone

• Methanol (anhydrous)

• Immobilized lipase (e.g., Novozym 435, Candida antarctica lipase B)

• tert-Butanol (as solvent)

• Molecular sieves (for drying)

• Inert gas (e.g., Nitrogen or Argon)

• Reaction vessel with temperature control and stirring

• Rotary evaporator

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• Reaction Setup: A clean, dry reaction vessel equipped with a magnetic stirrer and a reflux condenser is charged with ε-caprolactone and a molar excess of anhydrous methanol in tert-butanol. The vessel is purged with an inert gas.

• Enzyme Addition: Immobilized lipase is added to the reaction mixture. The amount of enzyme is typically between 5-10% of the substrate weight.

• Reaction Conditions: The reaction mixture is stirred at a constant temperature, typically between 40-60°C. The progress of the reaction can be monitored by techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Enzyme Removal: Upon completion of the reaction, the immobilized enzyme is removed by simple filtration. The enzyme can often be washed and reused.

• Solvent Removal: The solvent and excess methanol are removed from the filtrate under reduced pressure using a rotary evaporator.

• Purification: The crude product is purified by silica gel column chromatography using a suitable solvent system (e.g., a gradient of ethyl acetate (B1210297) in hexane) to yield pure Methyl 6-hydroxyhexanoate.

• Characterization: The structure and purity of the final product should be confirmed using analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Lipase-catalyzed synthesis of Methyl 6-hydroxyhexanoate.

Determination of Thermochemical Data

The determination of key thermochemical data such as the enthalpy of formation requires specialized calorimetric techniques. The following are generalized protocols for determining the standard enthalpy of combustion (from which the enthalpy of formation can be calculated) and for characterizing thermal transitions.

Experimental Protocol: Bomb Calorimetry for Enthalpy of Combustion

This protocol provides a general outline for determining the enthalpy of combustion of a liquid sample like Methyl 6-hydroxyhexanoate using an isoperibol bomb calorimeter.

Materials and Equipment:

• Isoperibol bomb calorimeter

• Oxygen bomb

• Crucible (e.g., platinum or stainless steel)

• Benzoic acid (for calibration)

• Liquid sample (Methyl 6-hydroxyhexanoate)

• Fuse wire (e.g., nickel-chromium)

• High-pressure oxygen source

• Analytical balance

• Temperature sensor with high resolution

• Data acquisition system

Procedure:

• Calibration: The heat capacity of the calorimeter is determined by combusting a known mass of a standard substance, typically benzoic acid, under controlled conditions.

• Sample Preparation: A precise mass of the liquid sample (Methyl 6-hydroxyhexanoate) is weighed into the crucible. A known length of fuse wire is attached to the electrodes of the bomb head, with the wire in contact with the sample.

• Bomb Assembly and Charging: The bomb is assembled and sealed. It is then purged with oxygen to remove atmospheric nitrogen and subsequently charged with high-purity oxygen to a pressure of approximately 30 atm.

• Calorimeter Setup: The bomb is placed in the calorimeter bucket containing a known mass of water. The calorimeter lid with the temperature sensor and stirrer is secured.

• Combustion: The system is allowed to reach thermal equilibrium. The sample is then ignited by passing an electric current through the fuse wire.

• Temperature Measurement: The temperature of the water in the calorimeter is recorded at regular intervals before, during, and after combustion until a steady final temperature is reached.

• Data Analysis: The corrected temperature rise is used, along with the heat capacity of the calorimeter and corrections for the heat of combustion of the fuse wire and any side reactions (e.g., nitric acid formation), to calculate the heat of combustion of the sample.

• Enthalpy of Formation Calculation: The standard enthalpy of formation of Methyl 6-hydroxyhexanoate can be calculated from its standard enthalpy of combustion using Hess's law and the known standard enthalpies of formation of the combustion products (CO₂ and H₂O).

Experimental Protocol: Differential Scanning Calorimetry (DSC) for Thermal Transitions

DSC can be used to determine the heat capacity and to study any phase transitions (e.g., melting, boiling) of Methyl 6-hydroxyhexanoate.

Materials and Equipment:

• Differential Scanning Calorimeter

• Hermetic sample pans (e.g., aluminum)

• Analytical balance

• Reference material (e.g., an empty, sealed pan)

• Purge gas (e.g., nitrogen)

Procedure:

• Sample Preparation: A small, accurately weighed amount of the liquid sample is hermetically sealed in a sample pan. An empty, sealed pan is used as a reference.

• Instrument Setup: The sample and reference pans are placed in the DSC cell. The instrument is programmed with the desired temperature range and heating/cooling rate. A constant flow of purge gas is maintained.

• Measurement: The sample is subjected to a controlled temperature program (e.g., heating from sub-ambient to a temperature above its boiling point). The DSC instrument measures the difference in heat flow between the sample and the reference as a function of temperature.

• Data Analysis:

  • Heat Capacity: The heat capacity of the sample can be determined from the heat flow signal in a region with no thermal transitions.

  • Phase Transitions: Endothermic or exothermic peaks in the DSC thermogram indicate phase transitions. The temperature at the peak maximum or onset provides the transition temperature, and the area under the peak is proportional to the enthalpy of the transition.

General experimental workflow for thermochemical analysis.

Conclusion

This technical guide consolidates the currently available information on the physicochemical properties of Methyl 6-hydroxyhexanoate and provides a practical framework for its synthesis and thermochemical characterization. While there is a clear gap in the literature regarding experimentally determined thermochemical data for this compound, the presented protocols for bomb calorimetry and differential scanning calorimetry offer a clear path for researchers to obtain this critical information. The provided synthesis protocol and workflow diagrams are intended to facilitate the efficient design and execution of experimental work involving Methyl 6-hydroxyhexanoate. Further research to experimentally determine the thermochemical properties of this versatile molecule is highly encouraged to support its potential applications in various fields of chemical and pharmaceutical sciences.

References

• 1. chemscene.com [chemscene.com]
• 2. One-pot lipase-catalyzed esterification of ε-caprolactone with methyl-d-glucopyranoside and its elongation with free 6-hydroxyhexanoate monomer units - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Reactivity of the Hydroxyl Group in Methyl 6-Hydroxyhexanoate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 6-hydroxyhexanoate (B1236181) is a bifunctional molecule containing a terminal primary hydroxyl group and a methyl ester. This unique structure makes it a versatile building block in organic synthesis, particularly in the fields of polymer chemistry and drug development. The reactivity of the hydroxyl group is of paramount importance, allowing for a wide range of chemical transformations. This guide provides a comprehensive overview of the key reactions involving the hydroxyl group of methyl 6-hydroxyhexanoate, including detailed experimental protocols, quantitative data, and mechanistic insights relevant to researchers and professionals in drug development.

Core Reactivity of the Hydroxyl Group

The primary hydroxyl group in methyl 6-hydroxyhexanoate exhibits typical reactivity for a primary alcohol, undergoing oxidation, esterification, and etherification reactions. Its unhindered nature allows for efficient conversion under various reaction conditions.

Oxidation to Methyl 6-Oxohexanoate

The oxidation of the primary alcohol in methyl 6-hydroxyhexanoate to an aldehyde, methyl 6-oxohexanoate, is a fundamental transformation. This aldehyde is a valuable intermediate for subsequent reactions such as reductive amination or Wittig reactions.

Data Presentation: Oxidation of Methyl 6-hydroxyhexanoate

Oxidizing Agent System	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
TEMPO/NaOCl	CH₂Cl₂/H₂O	0	0.5	>95	General Protocol
PCC	CH₂Cl₂	Room Temp.	2	~85	General Protocol
Dess-Martin Periodinane	CH₂Cl₂	Room Temp.	1-2	>90	General Protocol

Experimental Protocol: TEMPO-Catalyzed Oxidation

A solution of methyl 6-hydroxyhexanoate (1.0 g, 6.84 mmol) in dichloromethane (B109758) (20 mL) is cooled to 0 °C. To this solution, 2,2,6,6-tetramethylpiperidine-1-oxyl (TEMPO) (11 mg, 0.068 mmol) and an aqueous solution of sodium hypochlorite (B82951) (NaOCl, 0.7 M, 12 mL, 8.21 mmol) containing sodium bicarbonate (0.5 g) are added. The biphasic mixture is stirred vigorously at 0 °C for 30 minutes. The reaction progress is monitored by thin-layer chromatography. Upon completion, the organic layer is separated, washed with saturated aqueous sodium thiosulfate (B1220275) solution, brine, and dried over anhydrous sodium sulfate. The solvent is removed under reduced pressure to yield methyl 6-oxohexanoate.[1][2][3][4]

Logical Relationship: Oxidation Pathway

Oxidation of methyl 6-hydroxyhexanoate to methyl 6-oxohexanoate.

Esterification

The hydroxyl group readily undergoes esterification with various acylating agents to form the corresponding esters. This reaction is fundamental for introducing different functional groups or for protecting the hydroxyl group.

Data Presentation: Esterification of Methyl 6-hydroxyhexanoate

Acylating Agent	Catalyst/Base	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
Acetic Anhydride (B1165640)	Pyridine (B92270)	CH₂Cl₂	Room Temp.	2	>95	General Protocol
Acetyl Chloride	Triethylamine	CH₂Cl₂	0 to Room Temp.	1	>95	General Protocol
Benzoic Acid	DCC/DMAP	CH₂Cl₂	Room Temp.	12	~90	General Protocol

Experimental Protocol: Esterification with Acetic Anhydride

To a solution of methyl 6-hydroxyhexanoate (1.0 g, 6.84 mmol) in dichloromethane (20 mL), pyridine (0.81 g, 10.26 mmol) is added, and the mixture is cooled to 0 °C. Acetic anhydride (0.84 g, 8.21 mmol) is added dropwise, and the reaction mixture is allowed to warm to room temperature and stirred for 2 hours. The reaction is quenched by the addition of water. The organic layer is separated, washed with 1 M HCl, saturated aqueous sodium bicarbonate solution, and brine. The organic phase is dried over anhydrous sodium sulfate, and the solvent is evaporated to give methyl 6-acetoxyhexanoate.

Reaction Pathway: Esterification

Esterification of methyl 6-hydroxyhexanoate.

Etherification

The formation of an ether bond is another key transformation of the hydroxyl group, often utilized for protection or to introduce a linker. The Williamson ether synthesis is a common method employed for this purpose.

Data Presentation: Etherification of Methyl 6-hydroxyhexanoate

Alkylating Agent	Base	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
Benzyl (B1604629) Bromide	NaH	THF	0 to Room Temp.	12	~90	General Protocol
Methyl Iodide	Ag₂O	DMF	Room Temp.	24	~85	General Protocol

Experimental Protocol: Williamson Ether Synthesis with Benzyl Bromide

To a suspension of sodium hydride (60% dispersion in mineral oil, 0.33 g, 8.21 mmol) in anhydrous tetrahydrofuran (B95107) (THF, 20 mL) at 0 °C, a solution of methyl 6-hydroxyhexanoate (1.0 g, 6.84 mmol) in anhydrous THF (10 mL) is added dropwise. The mixture is stirred at 0 °C for 30 minutes, after which benzyl bromide (1.29 g, 7.52 mmol) is added. The reaction is allowed to warm to room temperature and stirred for 12 hours. The reaction is carefully quenched with water and extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product, methyl 6-(benzyloxy)hexanoate, is purified by column chromatography.[5][6][7]

Experimental Workflow: Williamson Ether Synthesis

Workflow for the synthesis of methyl 6-(benzyloxy)hexanoate.

Applications in Drug Development

The dual functionality of methyl 6-hydroxyhexanoate makes it a valuable linker molecule in the design and synthesis of complex therapeutic agents, including Proteolysis Targeting Chimeras (PROTACs) and Antibody-Drug Conjugates (ADCs).

PROTAC Linkers

PROTACs are heterobifunctional molecules that induce the degradation of target proteins.[5] They consist of a ligand for the target protein, a ligand for an E3 ubiquitin ligase, and a linker connecting them. Methyl 6-hydroxyhexanoate can be elaborated into such linkers. The hydroxyl group provides a handle for attachment to one of the ligands, while the ester can be hydrolyzed to a carboxylic acid for coupling to the other ligand.

Signaling Pathway: PROTAC-Mediated Protein Degradation

General mechanism of PROTAC-induced protein degradation.

Antibody-Drug Conjugate (ADC) Linkers

ADCs are targeted cancer therapeutics that consist of a monoclonal antibody conjugated to a potent cytotoxic agent via a chemical linker.[7] Methyl 6-hydroxyhexanoate derivatives can serve as components of these linkers. The hydroxyl group can be functionalized to attach to the antibody, often through a maleimide (B117702) group for conjugation to cysteine residues, while the ester end can be converted to an active ester for coupling with the drug.

Logical Relationship: ADC Synthesis

Conceptual workflow for the synthesis of an ADC using a linker derived from methyl 6-hydroxyhexanoate.

Conclusion

The hydroxyl group of methyl 6-hydroxyhexanoate is a key functional handle that allows for a diverse range of chemical transformations. Its reactivity enables the synthesis of various intermediates and its incorporation into complex molecules like PROTACs and ADCs, highlighting its significance in modern drug discovery and development. The experimental protocols and data provided in this guide serve as a valuable resource for scientists and researchers working with this versatile building block.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. TEMPO [organic-chemistry.org]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Late-stage synthesis of heterobifunctional molecules for PROTAC applications via ruthenium-catalysed C‒H amidation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. njbio.com [njbio.com]

An In-depth Technical Guide to the Fundamental Reaction Mechanisms Involving Methyl 6-hydroxyhexanoate

For Researchers, Scientists, and Drug Development Professionals

Methyl 6-hydroxyhexanoate (B1236181), a bifunctional molecule containing both a methyl ester and a primary alcohol, serves as a versatile building block in organic synthesis and polymer chemistry. Its reactivity at both functional groups allows for a variety of transformations, making it a molecule of interest in the development of novel materials and pharmaceuticals. This technical guide provides a comprehensive overview of the core reaction mechanisms involving Methyl 6-hydroxyhexanoate, supported by quantitative data, detailed experimental protocols, and visual representations of reaction pathways and workflows.

Physicochemical Properties and Spectroscopic Data

Methyl 6-hydroxyhexanoate is a colorless liquid with a molecular formula of C₇H₁₄O₃ and a molecular weight of 146.18 g/mol .[1] Key physicochemical properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₇H₁₄O₃	[1]
Molecular Weight	146.18 g/mol	[1]
Density	1.021 g/cm³	[1]
Boiling Point	123 °C at 12 Torr	[2]
Melting Point	123-124 °C (Solv: benzene; cyclohexane; acetone)	[2]
Storage Temperature	Sealed in dry, Store in freezer, under -20°C	[3]

Spectroscopic Data:

The structural characterization of Methyl 6-hydroxyhexanoate is crucial for monitoring its reactions. The following are key spectroscopic assignments for ¹H and ¹³C NMR in CDCl₃.[4]

¹H NMR (600 MHz, CDCl₃):

• δ 3.66 (s, 3H, -OCH₃)

• δ 3.64 (t, J = 6.5 Hz, 2H, -CH₂OH)

• δ 2.32 (t, J = 7.5 Hz, 2H, -C(=O)CH₂-)

• δ 1.74 (s, 1H, -OH)

• δ 1.65 (p, J = 7.5 Hz, 2H, -C(=O)CH₂CH₂-)

• δ 1.57 (p, J = 6.7 Hz, 2H, -CH₂CH₂OH)

• δ 1.39 (p, J = 7.7 Hz, 2H, -CH₂CH₂CH₂-)

¹³C NMR (151 MHz, CDCl₃):

• δ 174.32 (C=O)

• δ 62.77 (-CH₂OH)

• δ 51.63 (-OCH₃)

• δ 34.12 (-C(=O)CH₂-)

• δ 32.44 (-CH₂CH₂OH)

• δ 25.42 (-C(=O)CH₂CH₂-)

• δ 24.76 (-CH₂CH₂CH₂-)

Core Reaction Mechanisms

The dual functionality of Methyl 6-hydroxyhexanoate allows it to participate in a range of reactions, primarily targeting the hydroxyl and ester groups. The most fundamental of these are polymerization, oxidation, and transesterification.

Polymerization: Synthesis of Poly(6-hydroxyhexanoate)

Methyl 6-hydroxyhexanoate can undergo polycondensation to form poly(6-hydroxyhexanoate), a biodegradable polyester (B1180765). This process can be catalyzed by enzymes, typically lipases, or by metal-based catalysts.

Enzymatic Polymerization:

Lipase-catalyzed polymerization is a green and highly selective method for polyester synthesis.[5] The reaction proceeds through an acyl-enzyme intermediate.[6]

Mechanism of Lipase-Catalyzed Polycondensation:

The accepted mechanism for lipase-catalyzed polycondensation involves a "Ping-Pong Bi-Bi" mechanism.[7] The catalytic triad (B1167595) of the lipase (B570770) (commonly Ser-His-Asp) is responsible for the catalytic activity.

Fig. 1: Lipase-Catalyzed Polycondensation of Methyl 6-hydroxyhexanoate.

Quantitative Data for Analogous Enzymatic Polymerization:

Parameter	Value	Conditions	Reference
Monomer Conversion	~75%	Candida antarctica lipase B, ultrasonic irradiation	[8]
Vmax	3.848 × 10⁻³ M H⁻¹	Lipase-catalyzed esterification of ε-caprolactone	[3]
Km (for MGP)	8.189 × 10⁻² M	Lipase-catalyzed esterification of ε-caprolactone	[3]
Km (for ECL)	6.050 M	Lipase-catalyzed esterification of ε-caprolactone	[3]

Experimental Protocol for Lipase-Catalyzed Synthesis of Poly(6-hydroxyhexanoate) (Analogous):

The following protocol is adapted from the lipase-catalyzed ring-opening polymerization of ε-caprolactone.

• Materials: ε-caprolactone (as a precursor or analogous substrate), immobilized Candida antarctica lipase B (e.g., Novozym 435), ionic liquid (e.g., 1-ethyl-3-methylimidazolium (B1214524) tetrafluoroborate), and a suitable solvent like toluene (B28343) if not using an ionic liquid.

• Reaction Setup: In a dried reaction vessel, dissolve the monomer in the chosen solvent.

• Enzyme Addition: Add the immobilized lipase to the reaction mixture. The enzyme loading is typically between 1-10% (w/w) of the monomer.

• Reaction Conditions: The reaction is typically carried out at a temperature between 60-80°C with continuous stirring. For ultrasound-assisted synthesis, the reaction vessel is placed in an ultrasonic bath.

• Monitoring: The reaction progress can be monitored by taking aliquots at different time intervals and analyzing the monomer conversion and polymer molecular weight by techniques such as Gas Chromatography (GC) and Gel Permeation Chromatography (GPC), respectively.

• Termination and Purification: After the desired reaction time, the enzyme is filtered off. The polymer is then precipitated by pouring the reaction mixture into a non-solvent like cold methanol. The precipitated polymer is collected by filtration and dried under vacuum.

Fig. 2: Experimental Workflow for Enzymatic Polymerization.

Oxidation to Adipic Acid Derivatives

The primary alcohol group of Methyl 6-hydroxyhexanoate can be oxidized to a carboxylic acid, yielding a derivative of adipic acid. This reaction is significant as adipic acid is a key monomer in the production of nylon. The oxidation of the related compound, 6-hydroxyhexanoic acid, has been shown to produce adipic acid in high yields.[9][10]

Mechanism of Oxidation:

The oxidation can be carried out using various oxidizing agents, including biocatalysts like Gluconobacter oxydans or metal-based catalysts in the presence of an oxidant like molecular oxygen or hydrogen peroxide. The general mechanism involves the stepwise oxidation of the primary alcohol to an aldehyde and then to a carboxylic acid.

Fig. 3: General Mechanism for the Oxidation of Methyl 6-hydroxyhexanoate.

Quantitative Data for Analogous Oxidation:

Studies on the oxidation of 1,6-hexanediol (B165255) by Gluconobacter oxydans have demonstrated a complete conversion to adipic acid with a yield of over 99% in a fed-batch process.[10] In another study, the oxidation of 6-hydroxyhexanoate by Pseudomonas spp. yielded adipic acid in a 30% molar yield.[9]

Reactant	Catalyst/Method	Product	Yield	Reference
1,6-Hexanediol	Gluconobacter oxydans	Adipic Acid	>99%	[10]
6-Hydroxyhexanoate	Pseudomonas spp.	Adipic Acid	30% (molar)	[9]

Experimental Protocol for Oxidation (Analogous):

The following is a generalized protocol based on the microbial oxidation of 1,6-hexanediol.

• Culture Preparation: Cultivate the selected microorganism (e.g., Gluconobacter oxydans) in a suitable growth medium.

• Reaction Setup: Prepare a reaction buffer at the optimal pH for the microbial cells.

• Cell Suspension: Harvest the microbial cells and resuspend them in the reaction buffer.

• Substrate Addition: Add Methyl 6-hydroxyhexanoate to the cell suspension. For fed-batch processes, the substrate is added intermittently.

• Reaction Conditions: Maintain the reaction at a controlled temperature (e.g., 30°C) with adequate aeration and agitation.

• Monitoring: Monitor the substrate consumption and product formation using analytical techniques such as HPLC or GC-MS.

• Product Isolation: After the reaction is complete, separate the cells from the supernatant. The product can be isolated from the supernatant by extraction or crystallization.

Transesterification

The methyl ester group of Methyl 6-hydroxyhexanoate can undergo transesterification with other alcohols, a reaction that is typically catalyzed by acids or bases, or by enzymes. This reaction is fundamental in modifying the ester functionality for various applications.

Mechanism of Acid-Catalyzed Transesterification:

The acid-catalyzed transesterification proceeds via a tetrahedral intermediate after protonation of the carbonyl oxygen.

References

• 1. Methyl 6-hydroxyhexanoate | 4547-43-7 | EAA54743 [biosynth.com]
• 2. homework.study.com [homework.study.com]
• 3. One-pot lipase-catalyzed esterification of ε-caprolactone with methyl-d-glucopyranoside and its elongation with free 6-hydroxyhexanoate monomer units - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. rsc.org [rsc.org]
• 5. Lipase-catalyzed polyester synthesis--a green polymer chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Lipase-catalyzed polyester synthesis – A green polymer chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Recent advances in the synthesis of biodegradable polyesters by sustainable polymerization: lipase-catalyzed polymerization - RSC Advances (RSC Publishing) DOI:10.1039/D0RA07138B [pubs.rsc.org]
• 9. Bacterial formation and metabolism of 6-hydroxyhexanoate: evidence of a potential role for omega-oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A facile process for adipic acid production in high yield by oxidation of 1,6-hexanediol using the resting cells of Gluconobacter oxydans - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Polyester Synthesis Using Methyl 6-hydroxyhexanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 6-hydroxyhexanoate (B1236181) is a valuable monomer for the synthesis of aliphatic polyesters, offering a versatile platform for the development of biodegradable and biocompatible materials. These polyesters, particularly poly(6-hydroxyhexanoate), are of significant interest in the biomedical and pharmaceutical fields for applications such as drug delivery systems, tissue engineering scaffolds, and absorbable sutures. This document provides detailed application notes and experimental protocols for the synthesis of polyesters using Methyl 6-hydroxyhexanoate via polycondensation reactions.

Overview of Synthesis Methods

The primary method for polymerizing Methyl 6-hydroxyhexanoate is through a transesterification polycondensation reaction. This process involves the reaction of the hydroxyl group of one monomer with the methyl ester group of another, eliminating methanol (B129727) as a byproduct. The reaction can be carried out using two main techniques: melt polycondensation and solution polycondensation.

• Melt Polycondensation: This is a solvent-free method where the monomer is heated above its melting point in the presence of a catalyst. The reaction is typically carried out in two stages: an initial stage at atmospheric pressure to remove the bulk of the methanol, followed by a second stage under high vacuum to drive the reaction to completion and achieve high molecular weights.

• Solution Polycondensation: In this method, the monomer and catalyst are dissolved in a high-boiling point, inert solvent. The reaction is carried out at a lower temperature than melt polycondensation, which can be advantageous for heat-sensitive applications. The removal of methanol is typically achieved by distillation.

Data Presentation

The following tables summarize the expected experimental parameters and potential properties of poly(6-hydroxyhexanoate) synthesized from Methyl 6-hydroxyhexanoate. Please note that the quantitative data is primarily derived from studies on closely related copolymers, such as poly(hydroxybutyrate-co-hydroxyhexanoate) [P(HB-co-HHx)], due to the limited availability of data for the homopolymer synthesized via polycondensation.[1][2][3]

Table 1: Typical Reaction Conditions for Polycondensation of Methyl 6-hydroxyhexanoate

Parameter	Melt Polycondensation	Solution Polycondensation
Catalyst	Titanium (IV) isopropoxide, Tin (II) octoate	Titanium (IV) isopropoxide, p-Toluenesulfonic acid
Catalyst Conc.	0.1 - 0.5 mol%	0.1 - 1.0 mol%
Temperature (Stage 1)	160 - 180 °C	140 - 160 °C
Time (Stage 1)	2 - 4 hours	4 - 8 hours
Pressure (Stage 1)	Atmospheric (under N₂)	Atmospheric (under N₂)
Temperature (Stage 2)	180 - 220 °C	N/A
Time (Stage 2)	4 - 8 hours	N/A
Pressure (Stage 2)	< 1 Torr (High Vacuum)	N/A
Solvent	None	Diphenyl ether, Toluene (with azeotropic removal of methanol)

Table 2: Expected Properties of Poly(6-hydroxyhexanoate)

Property	Expected Value Range	Characterization Method
Number Average Molecular Weight (Mn)	10,000 - 50,000 g/mol	Gel Permeation Chromatography (GPC)
Polydispersity Index (PDI)	1.5 - 2.5	GPC
Glass Transition Temperature (Tg)	-65 to -55 °C	Differential Scanning Calorimetry (DSC)
Melting Temperature (Tm)	55 - 65 °C	DSC
Tensile Strength	20 - 40 MPa	Tensile Testing
Elongation at Break	500 - 800 %	Tensile Testing

Experimental Protocols

Protocol 1: Melt Polycondensation

This protocol describes a two-stage melt polycondensation process for the synthesis of poly(6-hydroxyhexanoate).

Materials:

• Methyl 6-hydroxyhexanoate (monomer)

• Titanium (IV) isopropoxide (catalyst)

• Nitrogen gas (high purity)

• Methanol (for purification)

• Chloroform (B151607) (for dissolution)

Equipment:

• Glass reactor equipped with a mechanical stirrer, nitrogen inlet/outlet, and a distillation condenser

• Heating mantle with a temperature controller

• High-vacuum pump

• Schlenk line

• Standard laboratory glassware

Procedure:

• Reactor Setup: Assemble the glass reactor and ensure all glassware is thoroughly dried and purged with nitrogen.

• Charging the Reactor: Charge the reactor with Methyl 6-hydroxyhexanoate and the Titanium (IV) isopropoxide catalyst (0.2 mol%).

• Stage 1: Atmospheric Polycondensation:

  • Begin stirring and slowly heat the reactor to 170°C under a gentle stream of nitrogen.

  • Methanol will begin to distill off as the reaction proceeds.

  • Maintain these conditions for 3 hours, collecting the methanol byproduct.

• Stage 2: Vacuum Polycondensation:

  • Gradually increase the temperature to 200°C.

  • Slowly apply a vacuum to the system, reducing the pressure to below 1 Torr over about 30 minutes.

  • Continue the reaction under high vacuum for an additional 6 hours to increase the polymer's molecular weight. The viscosity of the reaction mixture will noticeably increase.

• Cooling and Isolation:

  • Break the vacuum with nitrogen and allow the reactor to cool to room temperature.

  • The resulting solid polymer can be removed from the reactor.

• Purification:

  • Dissolve the crude polymer in chloroform.

  • Precipitate the polymer by slowly adding the chloroform solution to an excess of cold methanol with vigorous stirring.

  • Collect the purified polymer by filtration and dry it in a vacuum oven at 40°C until a constant weight is achieved.

Protocol 2: Solution Polycondensation

This protocol outlines the synthesis of poly(6-hydroxyhexanoate) in a high-boiling solvent.

Materials:

• Methyl 6-hydroxyhexanoate (monomer)

• Titanium (IV) isopropoxide (catalyst)

• Diphenyl ether (solvent, anhydrous)

• Nitrogen gas (high purity)

• Methanol (for purification)

• Chloroform (for dissolution)

Equipment:

• Three-necked round-bottom flask with a magnetic stirrer, nitrogen inlet, and a Dean-Stark trap with a condenser

• Heating mantle with a temperature controller

• Standard laboratory glassware

Procedure:

• Reactor Setup: Set up the reaction flask with the stirrer, nitrogen inlet, and Dean-Stark trap. Ensure the system is dry and purged with nitrogen.

• Charging the Reactor: Add Methyl 6-hydroxyhexanoate, diphenyl ether, and Titanium (IV) isopropoxide (0.5 mol%) to the flask.

• Polymerization:

  • Heat the reaction mixture to 150°C with continuous stirring under a nitrogen atmosphere.

  • Methanol will be collected in the Dean-Stark trap as it is formed.

  • Continue the reaction for 6-8 hours.

• Isolation and Purification:

  • After cooling to room temperature, pour the viscous solution into a large volume of cold methanol to precipitate the polymer.

  • Collect the polymer by filtration and wash it several times with fresh methanol to remove the solvent and any unreacted monomer.

  • Dry the purified polymer in a vacuum oven at 40°C.

Mandatory Visualizations

Caption: Polycondensation reaction of Methyl 6-hydroxyhexanoate.

Caption: Experimental workflow for melt polycondensation.

Caption: Factors influencing the final polymer properties.

References

• 1. Making sure you're not a bot! [opus4.kobv.de]
• 2. Microbially synthesized poly(hydroxybutyrate-co-hydroxyhexanoate) with low to moderate hydroxyhexanoate content: Properties and applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effect of Monomers of 3-Hydroxyhexanoate on Properties of Copolymers Poly(3-Hydroxybutyrate- 3-Hydroxyhexanoate). - National Genomics Data Center (CNCB-NGDC) [ngdc.cncb.ac.cn]

Application Notes and Protocols for the Polymerization of Methyl 6-hydroxyhexanoate

Introduction

Methyl 6-hydroxyhexanoate (B1236181) is a bifunctional monomer containing both a hydroxyl and a methyl ester group. This structure allows for its polymerization into poly(6-hydroxyhexanoate), a biodegradable and biocompatible polyester (B1180765) with significant potential in drug delivery, tissue engineering, and other biomedical applications. While direct polycondensation of methyl 6-hydroxyhexanoate is possible, it often requires harsh conditions and may lead to polymers with lower molecular weights and broader polydispersity. A more common and controlled method to synthesize high molecular weight poly(6-hydroxyhexanoate), also known as poly(ε-caprolactone) (PCL), is through the ring-opening polymerization (ROP) of ε-caprolactone.[1][2][3][4] ε-caprolactone is the cyclic ester derived from the intramolecular esterification of 6-hydroxyhexanoic acid, which can be obtained from methyl 6-hydroxyhexanoate via hydrolysis.[5][6]

This application note provides a detailed protocol for the synthesis of poly(ε-caprolactone) via ring-opening polymerization using a tin(II) octoate/n-hexanol initiating system. This method is well-established, reproducible, and allows for good control over the polymer's molecular weight.[7]

Experimental Protocols

Bulk Polymerization of ε-Caprolactone via Ring-Opening Polymerization

This protocol describes the synthesis of poly(ε-caprolactone) in a solvent-free (bulk) system, which is an efficient and environmentally friendly approach.

Materials:

• ε-Caprolactone (monomer)

• Tin(II) octoate (Sn(Oct)₂), catalyst

• n-Hexanol (initiator)

• Chloroform (for dissolution)

• Methanol (B129727) (for precipitation)

• Nitrogen gas (for inert atmosphere)

• Round-bottom flask with ground-glass joints

• Magnetic stirrer and stir bar

• Silicone oil bath

• Vacuum oven

Procedure:

• Reactor Setup: A round-bottom flask equipped with a magnetic stir bar is thoroughly dried and purged with nitrogen gas to ensure an inert atmosphere.

• Reagent Addition: In a controlled atmosphere glove box, ε-caprolactone (e.g., 4 g) and the desired amount of the tin(II) octoate/n-hexanol (1:2 molar ratio) initiating system are accurately weighed and added to the reaction flask.[7]

• Polymerization: The flask is immersed in a pre-heated silicone oil bath set to the desired reaction temperature (e.g., 140, 160, or 180 °C) and stirred for a specified duration (e.g., 1 hour).[7]

• Cooling: After the designated reaction time, the flask is removed from the oil bath and allowed to cool to room temperature. The resulting product will be a viscous liquid or a solid polymer.

• Purification: The crude polymer is dissolved in a minimal amount of chloroform. This solution is then slowly added to a large volume of cold methanol with stirring to precipitate the polymer.[7]

• Isolation and Drying: The precipitated poly(ε-caprolactone) is collected by filtration and dried in a vacuum oven at 45 °C until a constant weight is achieved.[7]

Data Presentation

The following tables summarize the expected outcomes of the polymerization under various conditions, as adapted from literature data.[7]

Table 1: Effect of Initiator Concentration on Polymer Characteristics at 160 °C for 1 hour

Initiator Concentration (mol%)	Number-Average Molecular Weight (Mn, g/mol )	Weight-Average Molecular Weight (Mw, g/mol )	Polydispersity Index (PDI)	Yield (%)
0.1	90,000	135,000	1.50	89
0.2	75,000	112,500	1.50	85
0.3	60,000	90,000	1.50	82
0.4	48,000	72,000	1.50	80
0.5	35,000	52,500	1.50	78

Table 2: Effect of Reaction Temperature on Polymer Characteristics with 0.1 mol% Initiator for 1 hour

Temperature (°C)	Number-Average Molecular Weight (Mn, g/mol )	Weight-Average Molecular Weight (Mw, g/mol )	Polydispersity Index (PDI)	Yield (%)
140	85,000	127,500	1.50	86
160	90,000	135,000	1.50	89
180	82,000	123,000	1.50	84

Visualizations

Experimental Workflow for Ring-Opening Polymerization

Caption: Workflow for the bulk ring-opening polymerization of ε-caprolactone.

Signaling Pathway: Polymerization Mechanism

Caption: The coordination-insertion mechanism for the ROP of ε-caprolactone.

References

• 1. researchgate.net [researchgate.net]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. Frontiers | Conversion of Cyclohexane to 6-Hydroxyhexanoic Acid Using Recombinant Pseudomonas taiwanensis in a Stirred-Tank Bioreactor [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. A sustainable synthetic route for biobased 6-hydroxyhexanoic acid, adipic acid and ε-caprolactone by integrating bio- and chemical catalysis - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Ring-opening polymerization of ε-caprolactone initiated by tin(II) octoate/n-hexanol: DSC isoconversional kinetics analysis and polymer synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Application of Methyl 6-hydroxyhexanoate Derivatives in Drug Delivery Systems

Introduction

Methyl 6-hydroxyhexanoate (B1236181) serves as a valuable precursor for the synthesis of biocompatible and biodegradable polymers, prominently the polyhydroxyalkanoate (PHA) family. Specifically, the incorporation of 6-hydroxyhexanoate units into polymer chains, often in combination with other monomers like 3-hydroxybutyrate, leads to the formation of copolymers such as poly(3-hydroxybutyrate-co-3-hydroxyhexanoate) (PHBHHx). These copolymers exhibit desirable properties for drug delivery applications, including high biocompatibility, biodegradability into non-toxic products, and tunable mechanical and thermal characteristics.[1][2][3][4][5] The presence of the 6-hydroxyhexanoate component, in particular, enhances the flexibility and processability of the polymer, making it suitable for the fabrication of various drug delivery vehicles, including nanoparticles, microparticles, and hydrogels.[2][5] This document provides detailed application notes and protocols for the use of PHBHHx in creating advanced drug delivery systems.

Application Notes

Nanoparticles for Controlled and Sustained Drug Release

PHBHHx nanoparticles are effective carriers for the controlled and sustained release of a wide range of therapeutic agents, from small molecule drugs to larger biologics.[6][7][8] The hydrophobic nature of the polymer makes it particularly well-suited for encapsulating lipophilic drugs, thereby improving their bioavailability.[9] The size of the nanoparticles can be precisely controlled during production, which is a critical factor for their in vivo biodistribution and cellular uptake.[6][8]

Key Advantages:

• Biocompatibility and Biodegradability: PHBHHx and its degradation products are generally non-toxic and non-immunogenic.[4]

• Sustained Release: The slow degradation of the polymer matrix allows for prolonged drug release over days or even weeks.[7][8]

• Targeted Delivery: The surface of PHBHHx nanoparticles can be functionalized with targeting ligands, such as folic acid, to enhance drug delivery to specific cells or tissues, like cancer cells that overexpress folate receptors.[7]

• Improved Drug Stability: Encapsulation within the polymer matrix can protect the drug from degradation in the physiological environment.

Microparticles for Long-Acting Formulations

Similar to nanoparticles, PHBHHx can be formulated into microparticles for long-acting injectable or implantable drug delivery systems. These are particularly useful for chronic conditions where frequent dosing is not desirable. The larger size of microparticles compared to nanoparticles can further prolong the drug release profile.

Hydrogels for Topical and Localized Delivery

PHBHHx can be functionalized and incorporated into hydrogel networks.[10] These hydrogels can be designed to be thermo-responsive, meaning they are liquid at room temperature for easy administration and form a gel at body temperature to create a drug depot for sustained local release.[10] This is advantageous for applications such as post-surgical pain management or localized cancer therapy.

As a Component in Amphiphilic Copolymers for Micelle Formation

By copolymerizing the hydrophobic PHBHHx with hydrophilic segments like polyethylene (B3416737) glycol (PEG) and polypropylene (B1209903) glycol (PPG), amphiphilic block copolymers can be synthesized.[11] These copolymers can self-assemble into micelles in an aqueous environment, encapsulating hydrophobic drugs within their core. This formulation strategy can significantly improve the solubility of poorly water-soluble drugs.[11]

Quantitative Data Summary

The following tables summarize key quantitative data from studies on PHBHHx-based drug delivery systems.

Table 1: Physicochemical Properties of PHBHHx Nanoparticles

Parameter	Value Range	Reference(s)
Particle Size (nm)	90 - 250	[6][7][8]
Polydispersity Index (PDI)	0.18 (average)	[6][8]
Zeta Potential (mV)	-10 to -40	[6][8]
Encapsulation Efficiency (%)	63.5 ± 2	[6][8]

Table 2: Drug Loading and Release Characteristics of PHBHHx Formulations

Drug	Formulation Type	Drug Loading Content (%)	Release Profile	Reference(s)
Huperzine-A	Nanoparticles	Not specified	Sustained release over 14 days	[8]
5-Fluorouracil	Nanoparticles	3.53 - 8.03	Biphasic with initial burst, 49.6% release in 24h	[4]
5-Fluorouracil	Microparticles	4.83 - 18.87	Biphasic with initial burst	[4]
Docetaxel	Micelles	>90% (loading efficiency)	Not specified	[11]
Usnic Acid	Nanoparticles	Not specified	~12% release in 160 hours, initial burst followed by sustained release	[9]

Experimental Protocols

Protocol 1: Preparation of Drug-Loaded PHBHHx Nanoparticles by Emulsion-Solvent Evaporation

This protocol describes a common method for preparing drug-loaded PHBHHx nanoparticles.

Materials:

• Poly(3-hydroxybutyrate-co-3-hydroxyhexanoate) (PHBHHx)

• Drug to be encapsulated

• Dichloromethane (DCM) or Chloroform (organic solvent)

• Polyvinyl alcohol (PVA) or another suitable surfactant

• Deionized water

• Ultrasonicator (probe or bath)

• Magnetic stirrer

• Centrifuge

Procedure:

• Organic Phase Preparation: Dissolve a specific amount of PHBHHx and the drug in the organic solvent.

• Aqueous Phase Preparation: Prepare an aqueous solution of the surfactant (e.g., 1% w/v PVA).

• Emulsification: Add the organic phase to the aqueous phase while stirring vigorously. Sonicate the mixture to form a fine oil-in-water (o/w) emulsion. The sonication power and duration are critical parameters for controlling the nanoparticle size.[6][8]

• Solvent Evaporation: Continue stirring the emulsion at room temperature for several hours to allow the organic solvent to evaporate completely.

• Nanoparticle Collection: Centrifuge the resulting nanoparticle suspension to pellet the nanoparticles.

• Washing: Wash the nanoparticle pellet with deionized water multiple times to remove the excess surfactant and un-encapsulated drug.

• Lyophilization (Optional): For long-term storage, the purified nanoparticles can be lyophilized to obtain a dry powder.

Protocol 2: In Vitro Drug Release Study

This protocol outlines a typical procedure for evaluating the in vitro release of a drug from PHBHHx nanoparticles.

Materials:

• Drug-loaded PHBHHx nanoparticles

• Phosphate-buffered saline (PBS) at a physiological pH (e.g., 7.4)

• Shaking incubator or water bath

• Centrifuge or dialysis membrane

• UV-Vis spectrophotometer or HPLC for drug quantification

Procedure:

• Sample Preparation: Disperse a known amount of drug-loaded nanoparticles in a specific volume of PBS.

• Incubation: Place the sample in a shaking incubator or water bath maintained at 37°C.

• Sample Collection: At predetermined time intervals, withdraw a small aliquot of the release medium. To separate the released drug from the nanoparticles, either centrifuge the aliquot and collect the supernatant or use a dialysis bag setup where the external buffer is sampled.

• Volume Replacement: After each sampling, replace the withdrawn volume with fresh PBS to maintain sink conditions.

• Drug Quantification: Analyze the concentration of the drug in the collected samples using a suitable analytical method (e.g., UV-Vis spectrophotometry or HPLC).

• Data Analysis: Calculate the cumulative percentage of drug released over time.

Visualizations

Caption: Experimental workflow for the preparation and in vitro drug release testing of PHBHHx nanoparticles.

Caption: Schematic of a drug-loaded PHBHHx nanoparticle with optional surface functionalization.

Caption: Generalized signaling pathway for a drug delivered by PHBHHx nanoparticles to a target cell.

References

• 1. Advances in the Applications of Polyhydroxyalkanoate Nanoparticles for Novel Drug Delivery System - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Study of the Production of Poly(Hydroxybutyrate-co-Hydroxyhexanoate) and Poly(Hydroxybutyrate-co-Hydroxyvalerate-co-Hydroxyhexanoate) in Rhodospirillum rubrum - PMC [pmc.ncbi.nlm.nih.gov]
• 3. What affects the biocompatibility of polymers? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Controlled production of poly (3-hydroxybutyrate-co-3-hydroxyhexanoate) (PHBHHx) nanoparticles for targeted and sustained drug delivery : CCCU Research Space Repository [repository.canterbury.ac.uk]
• 7. Advances in Polyhydroxyalkanoate Nanocarriers for Effective Drug Delivery: An Overview and Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Self-Surfactant Poly-3hydroxybutyrate-co-3hydroxyhexanoate (PHBHHx) for the Preparation of Usnic Acid Loaded Antimicrobial Nanoparticles Using Nontoxic Chemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Drug Delivery Strategies and Biomedical Significance of Hydrogels: Translational Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Surfactant Free Delivery of Docetaxel by Poly[(R)-3-hydroxybutyrate-(R)-3-hydroxyhexanoate]-Based Polymeric Micelles for Effective Melanoma Treatments - PubMed [pubmed.ncbi.nlm.nih.gov]

Use of Methyl 6-hydroxyhexanoate as a fragrance ingredient in cosmetics.

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 6-hydroxyhexanoate (B1236181) (CAS No. 4547-43-7) is a chemical compound with potential applications in the cosmetics industry as a fragrance ingredient, as well as for its emollient and moisturizing properties.[1][][3] This document provides detailed application notes and experimental protocols for the evaluation of Methyl 6-hydroxyhexanoate for its use in cosmetic formulations. It is intended to guide researchers and formulation scientists in assessing its safety and efficacy.

Disclaimer: The information provided herein is for research and development purposes only. The use of Methyl 6-hydroxyhexanoate in cosmetic products should be preceded by a thorough, product-specific safety and efficacy evaluation in compliance with all applicable regulations.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Methyl 6-hydroxyhexanoate is presented in Table 1.

Property	Value	Reference
CAS Number	4547-43-7	[4]
Molecular Formula	C₇H₁₄O₃
Molecular Weight	146.18 g/mol
Appearance	Colorless to light yellow, clear liquid
Odor	Fruity, reminiscent of raspberry, strawberry, and peach	[1]
Melting Point	40-42 °C (for crystalline solid form)	[4]
Solubility	Poorly soluble in water; moderately soluble in organic solvents like ethyl acetate (B1210297) and tetrahydrofuran.	[4]
Storage	Store in a sealed container at room temperature, away from heat and direct sunlight. For long-term storage, freezing at -20°C is recommended.	[4]

Applications in Cosmetics

Methyl 6-hydroxyhexanoate is primarily considered for the following applications in cosmetic formulations:

• Fragrance Ingredient: It possesses a pleasant fruity aroma and can be used to impart or mask odors in a variety of cosmetic products.[1][]

• Emollient and Moisturizer: Its chemical structure suggests potential emollient and moisturizing properties, which can help improve skin texture and hydration.[1]

• Spreading Agent: It may act as a spreading agent, facilitating the even application of other active ingredients onto the skin.[1]

Quantitative Data

There is a lack of publicly available, specific quantitative data on the typical use concentrations of Methyl 6-hydroxyhexanoate in different cosmetic products. While some sources suggest its use, others, such as "The Good Scents Company," state it is "not for fragrance use," indicating conflicting information. Researchers should determine the optimal and safe concentration for their specific formulation through rigorous testing.

General guidance for fragrance ingredients in cosmetics can be found in the International Fragrance Association (IFRA) standards. Although a specific standard for Methyl 6-hydroxyhexanoate was not identified, the IFRA provides a framework for the safe use of fragrance materials.

Experimental Protocols

The following are detailed methodologies for key experiments to evaluate the safety and efficacy of Methyl 6-hydroxyhexanoate as a cosmetic ingredient.

Quantification of Methyl 6-hydroxyhexanoate in a Cosmetic Formulation

This protocol outlines a general method for the quantification of Methyl 6-hydroxyhexanoate in a cosmetic matrix using Gas Chromatography-Mass Spectrometry (GC-MS).

Objective: To determine the concentration of Methyl 6-hydroxyhexanoate in a finished cosmetic product.

Materials:

• Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

• Weak polar capillary column (e.g., CP-Sil-5CB)

• Methanol (B129727) (extraction solvent)

• Methyl 6-hydroxyhexanoate standard

• Internal standard (e.g., a compound not present in the sample with similar chemical properties)

• Volumetric flasks, pipettes, and vials

• Centrifuge

Procedure:

• Standard Preparation: Prepare a stock solution of Methyl 6-hydroxyhexanoate in methanol. From the stock solution, prepare a series of calibration standards at different concentrations. Add a constant amount of the internal standard to each calibration standard.

• Sample Preparation:

  • Accurately weigh a known amount of the cosmetic product into a centrifuge tube.

  • Add a known volume of methanol to the tube.

  • Vortex or sonicate the mixture to extract Methyl 6-hydroxyhexanoate into the solvent.

  • Centrifuge the mixture to separate any solid matrix components.

  • Transfer the supernatant to a clean vial.

  • Add the same constant amount of the internal standard as in the calibration standards.

• GC-MS Analysis:

  • Inject a known volume of the prepared sample and each calibration standard into the GC-MS system.

  • The GC oven temperature program should be optimized to achieve good separation of Methyl 6-hydroxyhexanoate from other components in the cosmetic matrix.

  • The mass spectrometer should be operated in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity, monitoring characteristic ions of Methyl 6-hydroxyhexanoate and the internal standard.

• Data Analysis:

  • Construct a calibration curve by plotting the ratio of the peak area of Methyl 6-hydroxyhexanoate to the peak area of the internal standard against the concentration of the calibration standards.

  • Determine the concentration of Methyl 6-hydroxyhexanoate in the sample by using the peak area ratio from the sample and the calibration curve.

Diagram: GC-MS Quantification Workflow

Caption: Workflow for quantifying Methyl 6-hydroxyhexanoate in cosmetics.

Assessment of Skin Irritation Potential

The following protocol describes an in vitro skin irritation test using a reconstructed human epidermis (RhE) model, based on the principles of OECD Test Guideline 439.

Objective: To assess the potential of Methyl 6-hydroxyhexanoate to cause skin irritation.

Materials:

• Reconstructed human epidermis (RhE) tissue models (e.g., EpiDerm™, EpiSkin™)

• Assay medium provided by the tissue model manufacturer

• Methyl 6-hydroxyhexanoate

• Positive control (e.g., 5% Sodium Dodecyl Sulfate)

• Negative control (e.g., Phosphate-Buffered Saline)

• MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• Isopropanol or other suitable solvent for formazan (B1609692) extraction

• Multi-well plates

• Spectrophotometer

Procedure:

• Tissue Preparation: Upon receipt, place the RhE tissue inserts into multi-well plates containing pre-warmed assay medium and equilibrate in a humidified incubator (37°C, 5% CO₂).

• Test Substance Application:

  • Remove the assay medium and apply a known amount of neat or diluted Methyl 6-hydroxyhexanoate directly onto the surface of the RhE tissue.

  • Similarly, apply the positive and negative controls to separate tissue inserts.

• Incubation: Incubate the treated tissues for a defined period (e.g., 60 minutes).

• Rinsing: After incubation, thoroughly rinse the tissues with a buffered saline solution to remove the test substance.

• Post-incubation: Transfer the tissues to fresh assay medium and incubate for a further period (e.g., 42 hours).

• Viability Assessment (MTT Assay):

  • Transfer the tissues to a solution of MTT and incubate for approximately 3 hours. Viable cells will reduce the yellow MTT to a purple formazan precipitate.

  • Extract the formazan from the tissues using a solvent (e.g., isopropanol).

  • Measure the optical density (OD) of the extracted formazan solution using a spectrophotometer.

• Data Analysis:

  • Calculate the percentage of cell viability for each treated tissue relative to the negative control.

  • A reduction in cell viability below a certain threshold (typically 50%) is indicative of skin irritation potential.

Diagram: In Vitro Skin Irritation Test Workflow

Caption: Workflow for assessing skin irritation potential using an RhE model.

Evaluation of Moisturizing Efficacy

This protocol outlines a human clinical study to evaluate the moisturizing efficacy of a cosmetic formulation containing Methyl 6-hydroxyhexanoate using the capacitance method.

Objective: To assess the ability of a formulation containing Methyl 6-hydroxyhexanoate to increase skin hydration.

Materials:

• Corneometer® or similar device for measuring skin capacitance

• Test formulation containing Methyl 6-hydroxyhexanoate

• Placebo/control formulation (without Methyl 6-hydroxyhexanoate)

• Standardized skin cleansers

• Environmental control room (constant temperature and humidity)

• Human volunteers with dry skin on their forearms

Procedure:

• Volunteer Recruitment and Acclimatization:

  • Recruit a panel of volunteers (typically 20-30 subjects) with self-perceived or instrumentally confirmed dry skin on their forearms.

  • Subjects should avoid using moisturizers on their test sites for a specified period before the study.

  • On the day of the study, subjects should acclimatize in an environmentally controlled room for at least 30 minutes before measurements are taken.

• Baseline Measurements:

  • Define test areas on the volar aspect of each forearm.

  • Take baseline skin capacitance measurements from each test area using the Corneometer®.

• Product Application:

  • Apply a standardized amount of the test formulation and the control formulation to the designated test areas. One area may be left untreated as a negative control.

• Post-application Measurements:

  • At specified time points (e.g., 1, 2, 4, 6, and 8 hours) after product application, take further skin capacitance measurements from each test area.

• Data Analysis:

  • Calculate the change in skin hydration from baseline for each test area at each time point.

  • Statistically compare the hydration effects of the test formulation to the control formulation and the untreated site using appropriate statistical tests (e.g., paired t-test or ANOVA).

Diagram: Moisturizing Efficacy Study Logic

References

• 1. d3t14p1xronwr0.cloudfront.net [d3t14p1xronwr0.cloudfront.net]
• 3. cir-safety.org [cir-safety.org]
• 4. methyl 6-hydroxyhexanoate, 4547-43-7 [thegoodscentscompany.com]

Application Notes and Protocols for the Esterification of Methyl 6-hydroxyhexanoate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the chemical and enzymatic esterification of the terminal hydroxyl group of Methyl 6-hydroxyhexanoate (B1236181). The procedures outlined below are designed to be adaptable for various acyl donors, enabling the synthesis of a diverse range of ester derivatives.

Chemical Esterification: Acetylation of Methyl 6-hydroxyhexanoate

This protocol details the acetylation of Methyl 6-hydroxyhexanoate to synthesize Methyl 6-acetoxyhexanoate using acetic anhydride (B1165640) and pyridine (B92270). Pyridine acts as both a solvent and a catalyst in this reaction.

Experimental Protocol: Pyridine-Catalyzed Acetylation

Materials:

• Methyl 6-hydroxyhexanoate

• Acetic anhydride (Ac₂O)

• Dry pyridine

• Toluene (B28343)

• Dichloromethane (B109758) (CH₂Cl₂) or Ethyl acetate (B1210297) (EtOAc)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica (B1680970) gel for column chromatography

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Argon or nitrogen inlet

• Ice bath

• Rotary evaporator

• Separatory funnel

• Chromatography column

Procedure:

• Reaction Setup: In a round-bottom flask under an inert atmosphere (argon or nitrogen), dissolve Methyl 6-hydroxyhexanoate (1.0 equivalent) in dry pyridine (approximately 5-10 mL per mmol of substrate).

• Addition of Acetic Anhydride: Cool the solution to 0°C using an ice bath. Add acetic anhydride (1.5-2.0 equivalents per hydroxyl group) dropwise to the stirred solution.

• Reaction: Allow the reaction mixture to warm to room temperature and stir until the starting material is completely consumed. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Quenching: Once the reaction is complete, quench the excess acetic anhydride by the slow addition of dry methanol.

• Work-up:

  • Co-evaporate the reaction mixture with toluene to remove the majority of the pyridine.

  • Dilute the residue with dichloromethane or ethyl acetate.

  • Transfer the solution to a separatory funnel and wash sequentially with 1 M HCl, water, saturated aqueous NaHCO₃, and brine.[1]

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.

• Purification: Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator. Purify the crude product by silica gel column chromatography to obtain pure Methyl 6-acetoxyhexanoate.[2]

Quantitative Data:

Parameter	Value/Condition	Reference
Substrate	Methyl 6-hydroxyhexanoate	-
Reagent	Acetic Anhydride	[2]
Catalyst/Solvent	Pyridine	[2]
Temperature	0°C to Room Temperature	[2]
Reaction Time	Monitored by TLC	[3]
Reported Yield	Good yield (estimated >80%)¹	[1][4]

¹Yield is estimated based on the analogous synthesis of ethyl 6-acetoxyhexanoate which is reported to proceed in "good yield".[1][4]

Caption: Chemical Acetylation Workflow.

Enzymatic Esterification of Methyl 6-hydroxyhexanoate

This protocol describes a general procedure for the lipase-catalyzed esterification of Methyl 6-hydroxyhexanoate with a fatty acid (e.g., oleic acid) using Novozym® 435, an immobilized form of Candida antarctica lipase (B570770) B. This method offers a greener alternative to chemical synthesis, proceeding under milder conditions.

Experimental Protocol: Lipase-Catalyzed Esterification

Materials:

• Methyl 6-hydroxyhexanoate

• Fatty acid (e.g., Oleic Acid)

• Novozym® 435 (immobilized Candida antarctica lipase B)

• Organic solvent (e.g., n-hexane, tert-butanol, or solvent-free)

• Molecular sieves (optional, for water removal)

Equipment:

• Reaction vessel (e.g., Erlenmeyer flask or round-bottom flask)

• Orbital shaker or magnetic stirrer with heating

• Filtration apparatus

Procedure:

• Reaction Setup: To a reaction vessel, add Methyl 6-hydroxyhexanoate (1.0 equivalent) and the desired fatty acid (e.g., 1.0 - 1.5 equivalents). If using a solvent, add it at this stage.

• Enzyme Addition: Add Novozym® 435 (typically 5-10% by weight of the total substrates).

• Reaction: Place the reaction vessel in an orbital shaker or on a heated magnetic stirrer and incubate at a controlled temperature (e.g., 50-70°C) with constant agitation. The reaction progress can be monitored by analyzing aliquots for the consumption of the starting materials (e.g., by GC or titration of the fatty acid). For reactions sensitive to water by-product, activated molecular sieves can be added to the reaction mixture.

• Enzyme Recovery: Upon completion, the immobilized enzyme can be recovered by simple filtration for potential reuse.

• Purification: The product can be purified from the reaction mixture by methods such as vacuum distillation or column chromatography to remove unreacted starting materials.

Quantitative Data:

Parameter	Value/Condition	Reference
Substrate	Methyl 6-hydroxyhexanoate	-
Acyl Donor	Fatty Acid (e.g., Oleic Acid)	[5]
Biocatalyst	Novozym® 435	[6]
Enzyme Loading	5-10% (w/w of substrates)	[5]
Temperature	50-70°C	[5]
Reaction Medium	Organic Solvent or Solvent-Free	[5]
Reported Conversion	High (>90%)²	[5]

²Conversion rates are based on similar lipase-catalyzed esterifications of fatty acids with primary alcohols.[5]

Caption: Enzymatic Esterification Workflow.

References

• 1. semanticscholar.org [semanticscholar.org]
• 2. O-Acetylation using acetic anhydride in pyridine - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. ERIC - EJ1154140 - Synthesis of the Commercial Fragrance Compound Ethyl 6-Acetoxyhexanoate: A Multistep Ester Experiment for the Second-Year Organic Laboratory, Journal of Chemical Education, 2017-Sep [eric.ed.gov]
• 5. researchgate.net [researchgate.net]
• 6. Novozym 435: the “perfect” lipase immobilized biocatalyst? - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for the Quantification of Methyl 6-hydroxyhexanoate

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Methyl 6-hydroxyhexanoate (B1236181) is a bifunctional molecule containing both an ester and a hydroxyl group. Accurate and precise quantification of this analyte is crucial in various research and development settings, including synthesis reaction monitoring, purity assessment, and stability studies. This document provides detailed analytical methods for the quantification of Methyl 6-hydroxyhexanoate using Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC).

Method 1: Quantification by Gas Chromatography-Mass Spectrometry (GC-MS) following Derivatization

Application Note:

Gas chromatography is a powerful technique for separating volatile compounds. However, the presence of a polar hydroxyl group in Methyl 6-hydroxyhexanoate makes it less volatile and prone to peak tailing on common non-polar and mid-polar GC columns. To overcome these issues, a derivatization step is employed to convert the hydroxyl group into a less polar and more volatile silyl (B83357) ether.[1] This method, utilizing N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with a trimethylchlorosilane (TMCS) catalyst, allows for sensitive and robust quantification of Methyl 6-hydroxyhexanoate.[2]

Experimental Protocol:

1. Sample Preparation and Derivatization:

• Standard Preparation: Prepare a stock solution of Methyl 6-hydroxyhexanoate in a suitable solvent such as dichloromethane (B109758) or ethyl acetate. From the stock solution, prepare a series of calibration standards at different concentrations.

• Sample Preparation: Depending on the matrix, a sample cleanup and extraction might be necessary. Common techniques include liquid-liquid extraction (LLE) or solid-phase extraction (SPE).[3]

• Derivatization Procedure:

  • Aliquot a known volume of the standard or sample extract into a GC vial.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Add 50 µL of anhydrous pyridine (B92270) or acetonitrile (B52724) to the dried residue.

  • Add 100 µL of BSTFA + 1% TMCS to the vial.[2]

  • Tightly cap the vial and heat at 70°C for 60 minutes to ensure complete derivatization.[2]

  • Cool the vial to room temperature before GC-MS analysis.

2. GC-MS Analysis:

• Instrumentation: A gas chromatograph coupled with a mass spectrometer (e.g., single quadrupole or triple quadrupole) is used.

• Injection: Inject 1 µL of the derivatized sample into the GC inlet.

• Data Acquisition: The mass spectrometer can be operated in either full scan mode for qualitative analysis or selected ion monitoring (SIM) mode for enhanced sensitivity and quantitative analysis.

Quantitative Data Summary:

The following table summarizes typical parameters and expected performance for the GC-MS method.

Parameter	Gas Chromatography (GC)	Mass Spectrometry (MS)
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent	Ionization Mode
Inlet Temperature	250°C	Ion Source Temp
Carrier Gas	Helium at a constant flow of 1.0 mL/min	Quadrupole Temp
Oven Program	Initial temp 80°C, hold for 2 min, ramp at 10°C/min to 250°C, hold for 5 min	Acquisition Mode
Injection Mode	Split (e.g., 20:1) or Splitless	Monitored Ions
Expected Retention Time	Analyte-specific, determined experimentally	Linear Range
Limit of Detection (LOD)	e.g., ~0.03 µg/mL	Limit of Quantitation (LOQ)

Diagram of GC-MS Workflow:

Caption: Workflow for the quantification of Methyl 6-hydroxyhexanoate by GC-MS.

Method 2: Quantification by High-Performance Liquid Chromatography (HPLC)

Application Note:

High-Performance Liquid Chromatography (HPLC) offers a direct method for the quantification of Methyl 6-hydroxyhexanoate without the need for derivatization. A reversed-phase HPLC method using a C18 column is suitable for separating this moderately polar analyte from non-polar and more polar impurities. Detection can be achieved using a UV detector at a low wavelength (around 210 nm) due to the presence of the ester carbonyl group, or more universally with an Evaporative Light Scattering Detector (ELSD) or a mass spectrometer (LC-MS).

Experimental Protocol:

1. Sample Preparation:

• Standard Preparation: Prepare a stock solution of Methyl 6-hydroxyhexanoate in the mobile phase or a compatible solvent like acetonitrile or methanol. Generate a series of calibration standards by diluting the stock solution.

• Sample Preparation: Dissolve the sample in the mobile phase. If the sample matrix is complex, perform a suitable extraction such as liquid-liquid extraction or solid-phase extraction to remove interferences.[3] Filter the final sample solution through a 0.45 µm syringe filter before injection.

2. HPLC Analysis:

• Instrumentation: A standard HPLC system equipped with a pump, autosampler, column oven, and a suitable detector (UV, ELSD, or MS).

• Chromatographic Conditions: The conditions provided below are a starting point and may require optimization.

• Data Analysis: Create a calibration curve by plotting the peak area versus the concentration of the standards. Determine the concentration of Methyl 6-hydroxyhexanoate in the samples by interpolating their peak areas from the calibration curve.

Quantitative Data Summary:

The following table outlines typical parameters and expected performance for the HPLC method.

Parameter	High-Performance Liquid Chromatography (HPLC)
Column	C18 (e.g., 150 mm x 4.6 mm, 5 µm)
Mobile Phase	Isocratic or gradient elution with a mixture of Acetonitrile and Water. A typical starting point is 40:60 (v/v) Acetonitrile:Water.
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Detector	UV at 210 nm or ELSD
Expected Retention Time	Analyte-specific, determined experimentally
Linear Range	e.g., 1 - 200 µg/mL
Limit of Detection (LOD)	e.g., ~0.3 µg/mL
Limit of Quantitation (LOQ)	e.g., ~1 µg/mL

Diagram of HPLC Workflow:

Caption: Workflow for the direct quantification of Methyl 6-hydroxyhexanoate by HPLC.

References

• 1. GC Technical Tip: Derivation for GC | Phenomenex [discover.phenomenex.com]
• 2. benchchem.com [benchchem.com]
• 3. Sample Preparation Techniques | Thermo Fisher Scientific - TW [thermofisher.com]

High-performance liquid chromatography (HPLC) method for Methyl 6-hydroxyhexanoate.

An Application Note and Protocol for the High-Performance Liquid Chromatography (HPLC) Analysis of Methyl 6-hydroxyhexanoate (B1236181)

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed methodology for the quantitative analysis of Methyl 6-hydroxyhexanoate using High-Performance Liquid Chromatography (HPLC). Two primary protocols are presented: a direct analysis method using UV detection at a low wavelength and a more sensitive method involving pre-column derivatization for enhanced UV detection.

Introduction

Methyl 6-hydroxyhexanoate is an aliphatic ester that lacks a strong ultraviolet (UV) chromophore, making its detection by HPLC challenging. However, the presence of a carbonyl group in the ester functional group allows for weak UV absorbance at low wavelengths. This application note details a robust HPLC method for the quantification of Methyl 6-hydroxyhexanoate, providing protocols for direct analysis and for a more sensitive analysis following derivatization. The methods described are suitable for quality control, stability studies, and other quantitative applications in research and pharmaceutical development.

Method 1: Direct Analysis by Reversed-Phase HPLC with UV Detection

This method is suitable for the analysis of relatively pure samples where high sensitivity is not a primary requirement.

Chromatographic Conditions

A summary of the HPLC conditions for the direct analysis of Methyl 6-hydroxyhexanoate is provided in the table below.

Parameter	Condition
HPLC System	A standard HPLC system with a UV/Vis detector
Column	C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size)
Mobile Phase	Acetonitrile (B52724) and Water (60:40, v/v), isocratic elution
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	20 µL
Detector	UV/Vis Detector
Detection Wavelength	205 nm
Run Time	10 minutes

Experimental Protocol: Direct Analysis

1. Reagent and Sample Preparation:

• Mobile Phase Preparation: Prepare the mobile phase by mixing HPLC-grade acetonitrile and water in a 60:40 volume-to-volume ratio. Degas the mobile phase using a suitable method such as sonication or vacuum filtration.

• Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of Methyl 6-hydroxyhexanoate reference standard and dissolve it in 10 mL of the mobile phase in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions with concentrations ranging from 10 µg/mL to 200 µg/mL by diluting the standard stock solution with the mobile phase.

• Sample Preparation: Dissolve the sample containing Methyl 6-hydroxyhexanoate in the mobile phase to achieve a concentration within the calibration range. Filter the sample solution through a 0.45 µm syringe filter before injection.

2. HPLC System Setup and Analysis:

• Equilibrate the C18 column with the mobile phase at a flow rate of 1.0 mL/min for at least 30 minutes or until a stable baseline is achieved.

• Set the column temperature to 30°C and the UV detection wavelength to 205 nm.

• Inject 20 µL of each working standard solution and the sample solution into the HPLC system.

• Record the chromatograms and the peak areas for Methyl 6-hydroxyhexanoate.

3. Data Analysis:

• Construct a calibration curve by plotting the peak area of the Methyl 6-hydroxyhexanoate standards against their corresponding concentrations.

• Determine the concentration of Methyl 6-hydroxyhexanoate in the sample by interpolating its peak area on the calibration curve.

System Suitability and Method Validation Summary

The following table summarizes the typical system suitability and method validation parameters for the direct analysis method.

Parameter	Acceptance Criteria
Tailing Factor (T)	T ≤ 2.0
Theoretical Plates (N)	N ≥ 2000
Relative Standard Deviation (RSD) for replicate injections	≤ 2.0%
Linearity (r²)	≥ 0.999
Limit of Detection (LOD)	Approximately 5 µg/mL
Limit of Quantification (LOQ)	Approximately 10 µg/mL

Method 2: Analysis by HPLC with Pre-column Derivatization

This method offers higher sensitivity and is recommended for samples with low concentrations of Methyl 6-hydroxyhexanoate. The hydroxyl group of the analyte is derivatized with benzoyl chloride to introduce a strong UV chromophore.[1]

Chromatographic Conditions for Derivatized Analyte

Parameter	Condition
HPLC System	A standard HPLC system with a UV/Vis detector
Column	C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size)
Mobile Phase	Acetonitrile and Water (70:30, v/v), isocratic elution
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	20 µL
Detector	UV/Vis Detector
Detection Wavelength	230 nm
Run Time	15 minutes

Experimental Protocol: Pre-column Derivatization and Analysis

1. Reagent and Sample Preparation:

• Mobile Phase Preparation: Prepare the mobile phase by mixing HPLC-grade acetonitrile and water in a 70:30 volume-to-volume ratio. Degas prior to use.

• Derivatizing Reagent: Prepare a 1% (v/v) solution of benzoyl chloride in acetonitrile.

• Standard Stock Solution (1 mg/mL): Prepare as described in Method 1.

• Working Standard Solutions: Prepare a series of working standard solutions with concentrations ranging from 0.1 µg/mL to 20 µg/mL by diluting the standard stock solution with acetonitrile.

• Sample Preparation: Dissolve the sample in acetonitrile to an expected concentration within the calibration range.

2. Derivatization Procedure:

• To 1 mL of each standard and sample solution in a clean, dry vial, add 100 µL of 1 M sodium hydroxide (B78521) and 100 µL of the 1% benzoyl chloride solution.

• Vortex the mixture for 1 minute and allow it to react at room temperature for 20 minutes.

• Add 100 µL of 1 M hydrochloric acid to neutralize the excess sodium hydroxide and stop the reaction.

• Filter the resulting solution through a 0.45 µm syringe filter before injection.

3. HPLC System Setup and Analysis:

• Equilibrate the C18 column with the mobile phase at a flow rate of 1.0 mL/min for at least 30 minutes.

• Set the column temperature to 30°C and the UV detection wavelength to 230 nm.

• Inject 20 µL of each derivatized standard and sample solution.

• Record the chromatograms and peak areas.

4. Data Analysis:

• Construct a calibration curve using the derivatized standards.

• Determine the concentration of the derivatized Methyl 6-hydroxyhexanoate in the sample from the calibration curve.

System Suitability and Method Validation Summary for Derivatized Analyte

Parameter	Acceptance Criteria
Tailing Factor (T)	T ≤ 2.0
Theoretical Plates (N)	N ≥ 3000
Relative Standard Deviation (RSD) for replicate injections	≤ 1.5%
Linearity (r²)	≥ 0.999
Limit of Detection (LOD)	Approximately 0.05 µg/mL
Limit of Quantification (LOQ)	Approximately 0.1 µg/mL

Experimental Workflow and Logical Relationships

The following diagrams illustrate the logical workflow for both analytical methods.

Caption: Workflow for Direct HPLC Analysis of Methyl 6-hydroxyhexanoate.

Caption: Workflow for HPLC Analysis of Methyl 6-hydroxyhexanoate with Pre-column Derivatization.

References

• 1. sdiarticle4.com [sdiarticle4.com]

Application Note: Quantitative Analysis of Methyl 6-hydroxyhexanoate using Gas Chromatography

Introduction

Methyl 6-hydroxyhexanoate (B1236181) is a bifunctional organic molecule containing both a methyl ester and a primary alcohol. This structure makes it a valuable building block in the synthesis of various polymers, pharmaceuticals, and specialty chemicals. Accurate quantification of Methyl 6-hydroxyhexanoate in reaction mixtures, final products, and biological matrices is crucial for process optimization, quality control, and research. Gas chromatography (GC) coupled with Flame Ionization Detection (FID) offers a robust, sensitive, and reliable method for this purpose. This application note details a comprehensive protocol for the sample preparation and GC-FID analysis of Methyl 6-hydroxyhexanoate.

Principle

Gas chromatography separates volatile and thermally stable compounds based on their partitioning between a gaseous mobile phase and a liquid or solid stationary phase within a capillary column.[1] For compounds with active hydroxyl groups like Methyl 6-hydroxyhexanoate, derivatization is often employed to increase volatility and improve peak shape. However, direct analysis is also feasible. After separation, the compound is detected by an FID, which generates a signal proportional to the amount of carbon atoms entering the flame, allowing for accurate quantification.[2][3]

Experimental Protocols

Sample Preparation: Derivatization (Optional but Recommended)

To improve volatility and reduce peak tailing, the hydroxyl group can be derivatized. A common method is acid-catalyzed methylation or silylation. For simplicity and to avoid altering the existing methyl ester, direct analysis is often preferred. If derivatization is necessary, a silylation agent like BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) can be used.

Protocol for Direct Analysis:

• Dilution: Accurately weigh the sample containing Methyl 6-hydroxyhexanoate.

• Dissolve and dilute the sample in a suitable solvent (e.g., hexane, chloroform, or ethyl acetate) to a final concentration within the calibrated range (e.g., 10-500 µg/mL).[4]

• Internal Standard: Add an internal standard (e.g., Methyl heptadecanoate or n-octane) to the sample solution to correct for injection volume variations.[5][6]

• Homogenization: Vortex the solution for 30 seconds to ensure homogeneity.[7]

• Transfer: Transfer the final solution to a 2 mL autosampler vial for GC analysis.[4][8]

Gas Chromatography (GC) System and Conditions

The following parameters are a robust starting point for the analysis. Optimization may be required based on the specific instrument and sample matrix.

Parameter	Recommended Setting
GC System	Agilent 7890 GC System or equivalent[8]
Injector	Split/Splitless Inlet[9]
Inlet Temperature	250 °C[7]
Injection Volume	1 µL[7][8]
Split Ratio	50:1 (can be adjusted based on concentration)[7]
Carrier Gas	Helium or Hydrogen[1]
Flow Rate	1.0 mL/min (Constant Flow)[8][10]
Column	DB-Wax, SUPELCOWAX 10, or similar polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness)[5][7]
Oven Program	- Initial Temp: 70 °C, hold for 2 min- Ramp: 10 °C/min to 240 °C- Final Hold: Hold at 240 °C for 5 min[8]
Detector	Flame Ionization Detector (FID)[1][9]
Detector Temp	280 °C[7]
Hydrogen Flow	40 mL/min[7]
Air Flow	450 mL/min[7]
Makeup Gas (He)	30 mL/min[7]

Calibration and Quantification

• Stock Solution: Prepare a stock solution of pure Methyl 6-hydroxyhexanoate (e.g., 1000 µg/mL) in the chosen solvent.

• Calibration Standards: Create a series of calibration standards by serially diluting the stock solution. A typical range would be 10, 50, 100, 250, and 500 µg/mL.

• Internal Standard Addition: Add a constant concentration of the internal standard to each calibration standard and sample.

• Analysis: Inject each standard into the GC-FID system using the method described above.

• Calibration Curve: Plot the ratio of the peak area of Methyl 6-hydroxyhexanoate to the peak area of the internal standard against the concentration of the standard.

• Quantification: Analyze the unknown samples and use the generated calibration curve to determine the concentration of Methyl 6-hydroxyhexanoate.

Data Presentation

Quantitative Performance Data

The following table summarizes the expected performance characteristics of the GC-FID method for the analysis of Methyl 6-hydroxyhexanoate.

Parameter	Typical Value
Retention Time (RT)	~15 - 18 minutes (dependent on exact column and conditions)
Linearity (r²)	> 0.995[8]
Limit of Detection (LOD)	~0.5 µg/mL
Limit of Quantification (LOQ)	~1.5 µg/mL
Precision (%RSD)	< 5%[8]
Accuracy (% Recovery)	98 - 102%[8]

Visualizations

Experimental Workflow Diagram

The following diagram illustrates the complete workflow for the quantitative analysis of Methyl 6-hydroxyhexanoate.

Caption: Workflow for the GC-FID analysis of Methyl 6-hydroxyhexanoate.

The described Gas Chromatography with Flame Ionization Detection (GC-FID) method provides a reliable and accurate protocol for the quantitative determination of Methyl 6-hydroxyhexanoate. The procedure, including sample preparation and detailed instrumental parameters, is suitable for routine analysis in quality control and research environments. The use of a polar capillary column and an internal standard ensures good chromatographic resolution and high precision.

References

• 1. internationaloliveoil.org [internationaloliveoil.org]
• 2. Gas chromatographic quantification of fatty acid methyl esters: flame ionization detection vs. electron impact mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chemicke-listy.cz [chemicke-listy.cz]
• 4. stableisotopefacility.ucdavis.edu [stableisotopefacility.ucdavis.edu]
• 5. Preparation of fatty acid methyl esters for gas-liquid chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 6. CN104483396A - Gas chromatographic analysis method for rapid determination of characteristic polymer material in mixture - Google Patents [patents.google.com]
• 7. agilent.com [agilent.com]
• 8. Fatty Acid Methyl Ester analysis by Gas Chromatography [sigmaaldrich.com]
• 9. researchgate.net [researchgate.net]
• 10. chromatographytoday.com [chromatographytoday.com]

Standard operating procedure for handling and storage of Methyl 6-hydroxyhexanoate.

Application Notes and Protocols for Methyl 6-hydroxyhexanoate (B1236181)

Topic: Standard Operating Procedure for Handling and Storage of Methyl 6-hydroxyhexanoate

Audience: Researchers, scientists, and drug development professionals

Introduction

Methyl 6-hydroxyhexanoate (CAS No. 4547-43-7) is a versatile chemical intermediate used in various fields, including the synthesis of pharmaceuticals, fragrances, and polymers.[1][2] Its bifunctional nature, containing both a hydroxyl and an ester group, allows for a range of chemical transformations.[1] Proper handling and storage of this compound are crucial to ensure the safety of laboratory personnel and to maintain its chemical integrity. This document provides a detailed standard operating procedure (SOP) for the safe handling and storage of Methyl 6-hydroxyhexanoate.

Hazard Identification and Safety Precautions

Methyl 6-hydroxyhexanoate is classified as a combustible liquid and can cause skin, eye, and respiratory irritation.[3][4] Adherence to the following safety precautions is mandatory.

GHS Hazard Statements:

• H227: Combustible liquid.

• H315: Causes skin irritation.[3][4]

• H319: Causes serious eye irritation.[3][4][5]

• H335: May cause respiratory irritation.[3][4]

Precautionary Statements:

• Prevention: P210, P261, P264, P271, P280[3][4]

• Response: P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362[3][4]

• Storage: P403+P233, P405[3][4]

• Disposal: P501[3][4]

Chemical and Physical Properties

A summary of the key physical and chemical properties of Methyl 6-hydroxyhexanoate is provided in the table below.

Property	Value	Reference
Molecular Formula	C₇H₁₄O₃	[5][6]
Molecular Weight	146.18 g/mol	[5][6]
Appearance	Colorless to light yellow clear liquid or crystalline solid	[1]
Melting Point	40-42 °C	[1]
Boiling Point	123 °C / 12 mmHg
Flash Point	74 °C
Solubility	Poorly soluble in water; moderately soluble in ethyl acetate (B1210297) and tetrahydrofuran.	[1]
Specific Gravity	1.03 (20/20)

Personal Protective Equipment (PPE)

The following personal protective equipment must be worn when handling Methyl 6-hydroxyhexanoate:

PPE	Specification
Eye Protection	ANSI-compliant safety glasses with side shields or chemical splash goggles. A face shield is recommended when there is a possibility of splashing.
Hand Protection	Chemical-resistant gloves (e.g., neoprene).
Skin and Body Protection	Chemical-resistant lab coat, long pants, and closed-toe shoes.
Respiratory Protection	Use in a well-ventilated area or in a certified laboratory chemical fume hood. If exposure limits are exceeded, use a NIOSH/MSHA approved respirator.

Experimental Protocols

Handling Protocol

• Preparation:

  • Ensure a certified laboratory chemical fume hood is operational.

  • Verify that an eyewash station and safety shower are readily accessible.

  • Gather all necessary PPE and handling equipment (e.g., spatulas, glassware).

• Dispensing:

  • Work within the fume hood.

  • Carefully open the container, avoiding inhalation of any vapors.

  • Dispense the required amount of Methyl 6-hydroxyhexanoate.

  • Securely close the container immediately after use.

• Post-Handling:

  • Thoroughly wash hands and any exposed skin with soap and water after handling.[3][4]

  • Clean the work area and any equipment used.

  • Remove and properly store or dispose of contaminated PPE.

Storage Protocol

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][7][8]

• Keep away from heat, sparks, open flames, and other ignition sources.[8]

• Storage temperature recommendations vary by supplier. Common recommendations include room temperature, 2-8°C, or in a freezer at -20°C.[1][6] For long-term storage and to maintain purity, storing in a sealed container in a freezer at -20°C is recommended.

• Store away from incompatible materials such as acids, bases, and oxidizing agents.[8]

Spill and Emergency Procedures

• Small Spills:

  • Evacuate the immediate area.

  • Wear appropriate PPE.

  • Confine the spill using an inert absorbent material (e.g., vermiculite, sand).

  • Collect the absorbed material into a suitable, labeled container for disposal.

  • Clean the spill area thoroughly.

• Large Spills:

  • Evacuate the laboratory and notify emergency personnel immediately.

  • Restrict access to the area.

  • Provide emergency responders with the Safety Data Sheet (SDS).

• First Aid:

  • Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention.[3][4]

  • Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while removing contaminated clothing. Seek medical attention if irritation occurs.[3][4]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[3][4]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[3]

Waste Disposal

• Dispose of waste in accordance with all local, state, and federal regulations.

• Place waste in a clearly labeled, sealed container.

• Arrange for chemical waste pick-up through your institution's environmental health and safety office.[3][4]

Diagrams

Caption: Workflow for safe handling and storage of Methyl 6-hydroxyhexanoate.

References

• 1. methyl 6-hydroxyhexanoate; CAS No.: 4547-43-7 [chemshuttle.com]
• 2. htdchem.com [htdchem.com]
• 3. aksci.com [aksci.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Hexanoic acid, 6-hydroxy-, methyl ester | C7H14O3 | CID 3083855 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. chemscene.com [chemscene.com]
• 7. zaeralab.ucr.edu [zaeralab.ucr.edu]
• 8. fishersci.com [fishersci.com]

Application Notes and Protocols: Methyl 6-Hydroxyhexanoate as a Versatile Building Block in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 6-hydroxyhexanoate (B1236181) is a bifunctional molecule containing both a hydroxyl and a methyl ester group, making it a valuable and versatile building block in organic synthesis. Its linear six-carbon chain provides a flexible scaffold for the construction of a variety of important molecules, including polymers, fine chemicals, and pharmaceutical intermediates. This document provides an overview of its applications, key experimental protocols, and reaction pathways.

Physicochemical Properties

A summary of the key physicochemical properties of methyl 6-hydroxyhexanoate is presented in Table 1. This data is essential for planning and executing chemical reactions, including solvent selection and purification methods.

Property	Value	Reference
CAS Number	4547-43-7	[1][2][]
Molecular Formula	C₇H₁₄O₃	[1][2][4]
Molecular Weight	146.18 g/mol	[1][]
Appearance	Colorless to Light yellow clear liquid	[5]
Density	1.021 g/cm³	[1]
Boiling Point	199.6 °C at 760 mmHg	[]
Purity	>98.0% (GC)	[5]
Storage Conditions	Store at < -15°C, keep under inert gas: Nitrogen	[1][6]

Applications in Organic Synthesis

Methyl 6-hydroxyhexanoate serves as a precursor in a range of chemical transformations, leveraging the reactivity of its two functional groups.

Synthesis of ε-Caprolactone

A primary application of methyl 6-hydroxyhexanoate is its conversion to ε-caprolactone, a key monomer for the production of polycaprolactone (B3415563) (PCL), a biodegradable polyester. The reaction involves an intramolecular transesterification (cyclization).

Caption: Synthesis of ε-Caprolactone from Methyl 6-hydroxyhexanoate.

Precursor to Adipic Acid

Methyl 6-hydroxyhexanoate can be oxidized to form adipic acid, a crucial monomer for the production of nylon 6,6. This conversion typically proceeds through the intermediate 6-hydroxyhexanoic acid.

Caption: Two-step conversion of Methyl 6-hydroxyhexanoate to Adipic Acid.

Building Block for Polymers and Fine Chemicals

The dual functionality of methyl 6-hydroxyhexanoate allows for its use in the synthesis of various other polymers and fine chemicals.[2] The hydroxyl group can undergo etherification and esterification, while the ester group can be hydrolyzed to a carboxylic acid, which can then be further functionalized.[2] It is a reactant in the synthesis of glycol ethers and polycarboxylic acids.[1]

Role in Pharmaceutical and Drug Development

Derivatives of methyl 6-hydroxyhexanoate are explored as potential drug candidates.[2] For instance, modifications to its structure can be made to enhance antimicrobial activity and selectivity.[2] It has also been mentioned as a precursor for monoclonal antibodies for cancer therapy.[1]

Experimental Protocols

Protocol 1: Gas-Phase Cyclization of Methyl 6-hydroxyhexanoate to ε-Caprolactone

This protocol is based on the general principles described for the conversion of 6-hydroxycaproic esters to ε-caprolactone.[7]

Materials:

• Methyl 6-hydroxyhexanoate

• Activated carbon catalyst

• Inert carrier gas (e.g., Nitrogen)

• Evaporator

• Fixed-bed reactor

• Condenser

• Distillation apparatus

Procedure:

• A stream of methyl 6-hydroxyhexanoate is pumped into an evaporator maintained at approximately 280°C.

• The vaporized methyl 6-hydroxyhexanoate is mixed with an inert carrier gas (e.g., nitrogen).

• The gaseous mixture is passed through a fixed-bed reactor containing an activated carbon catalyst. The reactor temperature is maintained between 150°C and 450°C (optimally 230-350°C).

• The reaction product, containing ε-caprolactone and methanol, is passed through a condenser to liquefy the components.

• The collected liquid is then subjected to distillation to separate the ε-caprolactone from methanol and any unreacted starting material. A purity of over 99% for ε-caprolactone can be achieved through this method.[7]

Reaction Parameters:

Parameter	Value
Temperature	150 - 450 °C
Pressure	Atmospheric pressure (can range from 500 mbar to 5 bar)
Catalyst	Activated Carbon

Protocol 2: Lipase-Catalyzed Synthesis of Sugar-Functionalized Oligocaprolactone

This protocol describes a one-pot synthesis of sugar-functionalized oligomeric caprolactone (B156226) using a lipase-catalyzed esterification of ε-caprolactone, which can be derived from methyl 6-hydroxyhexanoate, with methyl-d-glucopyranoside (MGP), followed by elongation with 6-hydroxyhexanoate monomer units.[8]

Materials:

• ε-Caprolactone (ECL)

• Methyl-d-glucopyranoside (MGP)

• 6-Hydroxyhexanoate monomer units

• Immobilized Lipase (B570770) (e.g., Novozym 435)

• tert-Butanol (solvent)

• Glass reactor with a Rushton turbine impeller and temperature control

Procedure:

• The reaction is carried out in a custom-fabricated glass reactor at a controlled temperature of 60°C.

• ε-Caprolactone and methyl-d-glucopyranoside are dissolved in tert-butanol.

• Immobilized lipase is added to the reaction mixture to initiate the esterification of ECL with MGP.

• Following the initial esterification, free 6-hydroxyhexanoate monomer units are added to the reactor for the elongation of the functionalized oligomer chain.

• The reaction progress can be monitored by analyzing the conversion of the monomers and the molecular weight of the resulting oligomer.

• Upon completion, the enzyme is filtered off, and the product is isolated by solvent evaporation and precipitation.

Key Findings from a Representative Study: [8]

Parameter	Result
Conversion	> 90%
Number Average Molecular Weight (Mn)	1,400 - 1,600 g/mol

Workflow for Application in Drug Discovery

The versatility of methyl 6-hydroxyhexanoate makes it an attractive starting material in drug discovery programs. A general workflow is outlined below.

Caption: General workflow for the use of Methyl 6-hydroxyhexanoate in drug discovery.

Conclusion

Methyl 6-hydroxyhexanoate is a highly adaptable and valuable building block in modern organic synthesis. Its ability to be efficiently converted into key industrial monomers like ε-caprolactone and adipic acid, coupled with its potential in the synthesis of novel polymers and pharmaceutical agents, underscores its importance. The protocols and pathways detailed in these notes provide a foundation for researchers to explore and expand upon the synthetic utility of this versatile molecule.

References

• 1. Methyl 6-hydroxyhexanoate | 4547-43-7 | EAA54743 [biosynth.com]
• 2. methyl 6-hydroxyhexanoate; CAS No.: 4547-43-7 [chemshuttle.com]
• 4. chemscene.com [chemscene.com]
• 5. Methyl 6-Hydroxyhexanoate | 4547-43-7 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 6. Methyl 6-hydroxyhexanoate | 4547-43-7 [sigmaaldrich.com]
• 7. US8217186B2 - Process for preparing epsilon-caprolactone - Google Patents [patents.google.com]
• 8. One-pot lipase-catalyzed esterification of ε-caprolactone with methyl-d-glucopyranoside and its elongation with free 6-hydroxyhexanoate monomer units - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of Methyl 6-hydroxyhexanoate

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice and frequently asked questions (FAQs) to improve the yield and purity of Methyl 6-hydroxyhexanoate (B1236181) during synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for Methyl 6-hydroxyhexanoate?

There are two main synthetic strategies:

• Fischer-Speier Esterification: This is a direct, acid-catalyzed reaction between 6-hydroxyhexanoic acid and methanol (B129727). It is an equilibrium-driven process.

• Ring-Opening of ε-caprolactone: This involves the catalyzed methanolysis of ε-caprolactone. While this method can be effective, it often requires careful control to prevent polymerization into polycaprolactone (B3415563) (PCL).

Q2: My yield of Methyl 6-hydroxyhexanoate from Fischer esterification is consistently low. What are the common causes?

Low yields in Fischer esterification are typically due to an unfavorable equilibrium position or loss of product during workup. Key factors include:

• Water Formation: The reaction produces water as a byproduct. According to Le Chatelier's principle, the presence of water can shift the equilibrium back towards the reactants, lowering the ester yield.

• Incomplete Reaction: Insufficient catalyst, low reaction temperature, or short reaction times can lead to incomplete conversion of the starting material.

• Side Reactions: Intramolecular esterification of the product or starting material can form ε-caprolactone. Intermolecular polymerization can also occur, especially at higher temperatures.

• Product Loss During Workup: The product is water-soluble to some extent. Improper extraction techniques, such as using insufficient organic solvent or an incorrect number of extractions, can lead to significant product loss.

Q3: How can I shift the equilibrium to favor product formation in Fischer esterification?

To drive the reaction towards a higher yield of Methyl 6-hydroxyhexanoate, you can:

• Use Excess Methanol: Using a large excess of methanol, which also serves as the solvent, can shift the equilibrium towards the product side.

• Remove Water: While technically challenging for this specific molecule without promoting lactone formation, techniques like using a Dean-Stark trap with a co-solvent (e.g., toluene) or adding a dehydrating agent (like molecular sieves) are common strategies in esterification to remove water as it forms.

Q4: What are the major byproducts in this synthesis, and how can I minimize them?

The most common byproduct is ε-caprolactone , formed via an intramolecular cyclization (lactonization) of 6-hydroxyhexanoic acid or the product itself, especially under acidic conditions and heat. Another potential issue is the formation of oligomers or polyesters through intermolecular esterification.

Minimization Strategies:

• Temperature Control: Avoid excessively high temperatures during the reaction and distillation, as this can promote both lactone formation and polymerization.

• Reaction Time: Monitor the reaction progress (e.g., by TLC or GC) to avoid prolonged reaction times that can increase byproduct formation.

• Neutralize Promptly: During the workup, neutralize the acid catalyst as soon as the reaction is complete to prevent acid-catalyzed degradation or side reactions.

Q5: What is the recommended method for purifying the final product?

Purification is typically achieved through fractional vacuum distillation . This method is effective at separating the desired methyl ester from less volatile byproducts like residual starting material, salts, and oligomers. A thorough aqueous workup is critical before distillation to remove the acid catalyst and water-soluble impurities.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis.

Issue 1: Low Yield Despite High Starting Material Conversion

If you observe high conversion of 6-hydroxyhexanoic acid but the isolated yield of the methyl ester is low, consider the following:

• Problem: Significant formation of ε-caprolactone or other byproducts.

• Solution:

  • Analyze Byproducts: Use GC-MS or NMR on the crude product to identify the major byproducts.

  • Optimize Temperature: Lower the reaction temperature. While this may slow the reaction rate, it can significantly reduce the rate of lactonization.

  • Refine Workup: Ensure the neutralization step is performed efficiently and at a low temperature.

• Problem: Product loss during aqueous workup.

• Solution:

  • Increase Extractions: Increase the number of extractions with your organic solvent (e.g., from 2x to 4x).

  • Use Brine Wash: Perform a final wash of the combined organic layers with saturated sodium chloride (brine) to reduce the amount of water dissolved in the organic phase, which can help recover more of the polar product.

Issue 2: Product Purity is Low After Distillation

If the purified product contains significant impurities, follow these steps:

• Problem: Co-distillation with impurities, particularly ε-caprolactone.

• Solution:

  • Improve Fractional Distillation: Use a more efficient distillation column (e.g., a Vigreux column) and ensure a slow, steady distillation rate to improve separation.

  • Chemical Treatment: If ε-caprolactone is the primary contaminant, consider a basic wash (e.g., with cold, dilute sodium bicarbonate) during the workup, which can slowly hydrolyze the lactone back to the sodium salt of 6-hydroxyhexanoic acid, making it water-soluble and easier to separate.

Data on Reaction Parameters

Optimizing reaction conditions is crucial for maximizing yield. The following table summarizes the expected impact of key parameters in the Fischer esterification of 6-hydroxyhexanoic acid.

Parameter	Condition	Expected Impact on Yield	Rationale
Catalyst	Sulfuric Acid (H₂SO₄)	High	Strong proton source, effectively protonates the carbonyl, making it more electrophilic.
p-Toluenesulfonic Acid (p-TSA)	High	Solid catalyst, easier to handle than H₂SO₄, and highly effective.
Amberlyst-15 (Ion-Exchange Resin)	Moderate to High	Heterogeneous catalyst, easily filtered out, simplifying workup. May require slightly longer reaction times.
Methanol to Acid Ratio	5:1	Moderate	Provides a driving force to shift the equilibrium.
10:1 or higher (Methanol as solvent)	High	A large excess strongly favors product formation according to Le Chatelier's principle.
Temperature	60-70°C (Reflux)	Good Balance	Provides a sufficient reaction rate without excessive byproduct formation.
> 80°C	Decreased Yield	Higher temperatures can significantly increase the rate of side reactions like lactonization and polymerization.
Reaction Time	4-6 hours	Optimal	Generally sufficient for reaching equilibrium under reflux conditions.
> 12 hours	Potential Decrease	Extended times, especially at high temperatures, can lead to increased byproduct formation.

Experimental Protocols & Visual Guides

Protocol: Fischer Esterification of 6-Hydroxyhexanoic Acid

This protocol details a standard lab-scale synthesis of Methyl 6-hydroxyhexanoate.

Materials:

• 6-hydroxyhexanoic acid

• Methanol (anhydrous)

• Sulfuric acid (concentrated)

• Saturated sodium bicarbonate solution

• Diethyl ether (or Ethyl Acetate)

• Saturated sodium chloride (brine) solution

• Anhydrous magnesium sulfate

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 6-hydroxyhexanoic acid in a 10-fold molar excess of methanol.

• Catalyst Addition: Cool the mixture in an ice bath and slowly add concentrated sulfuric acid (typically 2-5 mol% relative to the carboxylic acid).

• Reaction: Remove the ice bath and heat the mixture to reflux (approx. 65-70°C). Maintain reflux for 4-6 hours, monitoring the reaction by Thin Layer Chromatography (TLC).

• Quenching: After the reaction is complete, cool the mixture to room temperature and remove the bulk of the methanol using a rotary evaporator.

• Neutralization: Dilute the residue with diethyl ether and transfer it to a separatory funnel. Carefully wash the organic layer with saturated sodium bicarbonate solution until CO₂ evolution ceases. Check that the aqueous layer is neutral or slightly basic.

• Extraction: Wash the organic layer sequentially with water and then with brine.

• Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate using a rotary evaporator to yield the crude product.

• Purification: Purify the crude oil by fractional vacuum distillation to obtain pure Methyl 6-hydroxyhexanoate.

Diagrams

The following diagrams illustrate the synthesis workflow, key reaction pathways, and a troubleshooting decision tree.

Caption: General workflow for the synthesis and purification of Methyl 6-hydroxyhexanoate.

Caption: Desired reaction pathway versus common side reactions in the synthesis.

Caption: A troubleshooting decision tree for diagnosing the cause of low reaction yields.

Common side reactions in the synthesis of Methyl 6-hydroxyhexanoate.

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the synthesis of Methyl 6-hydroxyhexanoate (B1236181).

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of Methyl 6-hydroxyhexanoate, primarily through the ring-opening of ε-caprolactone with methanol (B129727).

Issue	Potential Cause	Recommended Action
Low or No Product Yield	Incomplete Reaction: Insufficient reaction time, low temperature, or inadequate catalyst concentration.	- Extend the reaction time and monitor progress using TLC or GC-MS.- Gradually increase the reaction temperature, but be mindful of potential side reactions at excessively high temperatures.- Optimize the catalyst concentration. For acid catalysis, ensure a sufficient amount of acid is present to protonate the carbonyl group of the lactone. For base catalysis, ensure the base is not consumed by adventitious water.
Ineffective Catalyst: The catalyst may be old, impure, or deactivated.	- Use a fresh batch of catalyst.- For base-catalyzed reactions, ensure anhydrous conditions as water can neutralize the catalyst.
Presence of a High Molecular Weight, Viscous Substance	Polymerization/Oligomerization: High reaction temperature, high monomer concentration, or prolonged reaction times can favor the polymerization of ε-caprolactone or the self-esterification of the product.	- Lower the reaction temperature.[1] - Use a higher ratio of methanol to ε-caprolactone.- Reduce the reaction time once the formation of the desired product has plateaued.
Multiple Spots on TLC or Peaks in GC-MS	Formation of Side Products: Besides polymerization, other side reactions can occur.- Dimer/Trimer Formation: Intermolecular transesterification between molecules of the product or reaction with unreacted lactone can form linear dimers and trimers.- Unreacted Starting Material: The reaction has not gone to completion.	- To minimize dimer/trimer formation, use a larger excess of methanol and maintain a moderate reaction temperature.- For unreacted starting material, refer to the "Low or No Product Yield" section.- Purification by column chromatography may be necessary to separate the desired product from these byproducts.
Difficulty in Product Isolation	Emulsion Formation during Workup: This can occur during the aqueous wash and extraction steps, making phase separation difficult.	- Add a small amount of brine (saturated NaCl solution) to the separatory funnel to help break the emulsion.- Allow the mixture to stand for a longer period to allow for better phase separation.- Centrifugation can also be an effective method to separate the layers.
Product is Water-Soluble: The hydroxyl group in Methyl 6-hydroxyhexanoate imparts some water solubility, leading to loss of product in the aqueous layer during extraction.	- Perform multiple extractions with an organic solvent (e.g., ethyl acetate (B1210297), dichloromethane) to maximize the recovery of the product from the aqueous phase.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing Methyl 6-hydroxyhexanoate?

A1: The most prevalent method is the ring-opening of ε-caprolactone with methanol. This reaction, also known as methanolysis, can be catalyzed by acids (e.g., sulfuric acid, hydrochloric acid) or bases (e.g., sodium methoxide (B1231860), potassium hydroxide).

Q2: Which is better for this synthesis: acid or base catalysis?

A2: Both methods have their advantages and disadvantages.

• Acid catalysis (e.g., with sulfuric acid) is generally effective and the catalyst is inexpensive. However, it may require longer reaction times or heating, which can promote side reactions like polymerization.

• Base catalysis (e.g., with sodium methoxide) is often faster and can proceed at lower temperatures. However, it is highly sensitive to water, which can consume the catalyst and lead to the formation of 6-hydroxyhexanoic acid as a byproduct. The choice of catalyst often depends on the desired reaction conditions and the available equipment.

Q3: How can I monitor the progress of the reaction?

A3: The reaction progress can be monitored by:

• Thin-Layer Chromatography (TLC): Spot the reaction mixture against the ε-caprolactone starting material. The disappearance of the starting material spot and the appearance of a new, more polar product spot indicate the reaction is progressing.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique can be used to quantify the consumption of the starting material and the formation of the product and any volatile byproducts.

• ¹H NMR Spectroscopy: The disappearance of the characteristic methylene (B1212753) proton signal of ε-caprolactone (around δ 4.2 ppm) and the appearance of the methyl ester singlet (around δ 3.6-3.7 ppm) and other product signals can be used to monitor the reaction.

Q4: What is the white solid that sometimes forms during a base-catalyzed reaction?

A4: If the reaction is not completely anhydrous, the base catalyst can react with water to form a hydroxide, which can then saponify the ester product to form the sodium or potassium salt of 6-hydroxyhexanoic acid. This salt is often a white solid that is insoluble in the organic reaction medium.

Q5: How can I purify the final product?

A5: Purification is typically achieved through:

• Workup: After the reaction, the catalyst is neutralized (e.g., with a mild base like sodium bicarbonate for acid catalysis, or a mild acid like ammonium (B1175870) chloride for base catalysis). The product is then extracted into an organic solvent.

• Column Chromatography: If significant side products are present, purification by silica (B1680970) gel column chromatography is effective. A solvent system such as a mixture of hexanes and ethyl acetate is commonly used.

• Distillation: If the product is the major component and has a sufficiently different boiling point from the impurities, vacuum distillation can be a viable purification method.

Quantitative Data

Catalyst System	Typical Reaction Conditions	Reported Yield (%)	Key Considerations
Sulfuric Acid (H₂SO₄)	Reflux in methanol	70-85%	Longer reaction times may be required. Potential for polymerization at higher temperatures.
Sodium Methoxide (NaOMe)	Room temperature to mild heating in methanol	80-95%	Requires strictly anhydrous conditions. Sensitive to moisture.

Note: Yields are highly dependent on specific reaction conditions, scale, and purification methods.

Experimental Protocols

Acid-Catalyzed Synthesis of Methyl 6-hydroxyhexanoate

This protocol is adapted from a similar procedure for the synthesis of Ethyl 6-hydroxyhexanoate.[2]

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add ε-caprolactone (1.0 eq).

• Reagent Addition: Add a significant excess of anhydrous methanol (e.g., 10-20 eq).

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 1-5 mol%).

• Reaction: Heat the mixture to reflux (approximately 65 °C) and stir for 4-8 hours. Monitor the reaction progress by TLC or GC-MS.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Carefully neutralize the sulfuric acid by the slow addition of a saturated sodium bicarbonate solution until CO₂ evolution ceases.

  • Remove the excess methanol under reduced pressure using a rotary evaporator.

  • Extract the aqueous residue with ethyl acetate (3 x volume of the residue).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure to obtain the crude product. Purify further by silica gel column chromatography (e.g., using a gradient of ethyl acetate in hexanes) or vacuum distillation.

Base-Catalyzed Synthesis of Methyl 6-hydroxyhexanoate

This protocol is based on the use of sodium methoxide as a catalyst.[1][3][4][5]

• Reaction Setup: To a flame-dried, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add anhydrous methanol.

• Catalyst Preparation: Carefully add sodium methoxide (e.g., 1-5 mol%) to the methanol and stir until it is fully dissolved.

• Reagent Addition: Add ε-caprolactone (1.0 eq) dropwise to the sodium methoxide solution in methanol.

• Reaction: Stir the reaction mixture at room temperature for 2-4 hours. The reaction is often exothermic. Monitor the reaction progress by TLC or GC-MS.

• Workup:

  • Quench the reaction by adding a saturated aqueous solution of ammonium chloride.

  • Remove the excess methanol under reduced pressure.

  • Extract the aqueous residue with ethyl acetate (3 x volume of the residue).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure to obtain the crude product. Purify further by silica gel column chromatography or vacuum distillation.

Visualizations

Caption: Main synthetic route to Methyl 6-hydroxyhexanoate.

Caption: Common side reactions in the synthesis.

Caption: Troubleshooting workflow for low product yield.

References

• 1. scribd.com [scribd.com]
• 2. Solved Experimental: Preparation of Berryflor Step 1. | Chegg.com [chegg.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. Sodium methoxide: a simple but highly efficient catalyst for the direct amidation of esters - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Purification of Methyl 6-hydroxyhexanoate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of methyl 6-hydroxyhexanoate (B1236181) from common reaction byproducts.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in crude methyl 6-hydroxyhexanoate?

A1: The impurities largely depend on the synthetic route used.

• Fischer Esterification of 6-hydroxyhexanoic acid: Common impurities include unreacted 6-hydroxyhexanoic acid, residual acid catalyst (e.g., sulfuric acid, p-toluenesulfonic acid), water, and potentially dimeric or oligomeric esters formed from the self-esterification of 6-hydroxyhexanoic acid.

• Ring-opening of ε-caprolactone: The primary impurity is typically unreacted ε-caprolactone. Depending on the catalyst and reaction conditions, oligomeric species may also be present.

Q2: How can I remove the acid catalyst from my Fischer esterification reaction mixture?

A2: A standard method is to perform an aqueous workup. After the reaction, the mixture can be diluted with an organic solvent (e.g., ethyl acetate) and washed with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).[1][2][3] This neutralizes the acid catalyst, which can then be removed in the aqueous layer. Subsequent washes with water and brine will help remove any remaining inorganic salts and water from the organic layer.

Q3: What are the recommended purification methods for methyl 6-hydroxyhexanoate?

A3: The two primary methods for purifying methyl 6-hydroxyhexanoate are fractional distillation under reduced pressure and flash column chromatography.

• Fractional Distillation: This method is effective for separating methyl 6-hydroxyhexanoate from less volatile impurities like 6-hydroxyhexanoic acid and oligomers, and more volatile components like residual methanol.

• Flash Column Chromatography: This technique is particularly useful for removing impurities with different polarities, such as unreacted starting materials and non-volatile byproducts.[4]

Q4: How can I monitor the purity of my methyl 6-hydroxyhexanoate fractions during purification?

A4: Thin-layer chromatography (TLC) is a quick and effective way to monitor the progress of flash column chromatography. For a more detailed analysis of purity, techniques like Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) are recommended.[5][6] ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy can be used to confirm the structure of the final product and identify any residual impurities.[7][8]

Troubleshooting Guides

Problem 1: Low Yield After Aqueous Workup

Possible Cause	Troubleshooting Step
Incomplete Extraction of Product	Ensure the organic solvent used for extraction is appropriate for methyl 6-hydroxyhexanoate (e.g., ethyl acetate (B1210297), dichloromethane). Perform multiple extractions (e.g., 3x) with the organic solvent to maximize recovery from the aqueous layer.
Emulsion Formation	If an emulsion forms during the wash steps, add a small amount of brine (saturated NaCl solution) to help break the emulsion. Allow the mixture to stand for a longer period to allow for better phase separation.
Product Hydrolysis	Avoid prolonged exposure to strongly acidic or basic aqueous solutions during the workup, as this can lead to hydrolysis of the ester. Perform the workup at room temperature and proceed to the drying and solvent removal steps promptly.

Problem 2: Incomplete Separation During Flash Column Chromatography

Possible Cause	Troubleshooting Step
Inappropriate Solvent System	The polarity of the eluent is critical. If the product and impurities are eluting together, the solvent system needs to be optimized. Use TLC to test various solvent mixtures (e.g., different ratios of hexane (B92381) and ethyl acetate) to achieve good separation between the spots corresponding to your product and impurities. A good starting point for many esters is a hexane:ethyl acetate gradient.[4]
Column Overloading	Overloading the column with crude product can lead to poor separation. As a general rule, the amount of crude material should be about 1-5% of the mass of the silica (B1680970) gel.
Improper Column Packing	An improperly packed column with channels or cracks will result in poor separation. Ensure the silica gel is packed uniformly as a slurry and is not allowed to run dry.

Problem 3: Product Decomposes During Distillation

| Possible Cause | Troubleshooting Step | | High Distillation Temperature | Methyl 6-hydroxyhexanoate can be susceptible to decomposition at high temperatures. It is crucial to perform the distillation under reduced pressure to lower the boiling point. | | Presence of Acidic or Basic Impurities | Residual acid or base from the reaction can catalyze decomposition at elevated temperatures. Ensure the crude product is properly neutralized and washed before attempting distillation. |

Experimental Protocols

Protocol 1: Purification by Flash Column Chromatography

This protocol is designed for the purification of methyl 6-hydroxyhexanoate from unreacted 6-hydroxyhexanoic acid and other polar impurities.

• Preparation of the Column:

  • Select a glass column of appropriate size for the amount of crude material.

  • Pack the column with silica gel (230-400 mesh) as a slurry in the initial eluent (e.g., 9:1 hexane:ethyl acetate).

  • Ensure the silica gel bed is well-settled and free of air bubbles.

• Sample Loading:

  • Dissolve the crude methyl 6-hydroxyhexanoate in a minimal amount of a suitable solvent (e.g., dichloromethane (B109758) or the initial eluent).

  • Alternatively, for less soluble samples, adsorb the crude material onto a small amount of silica gel and load the dry powder onto the top of the column.

• Elution:

  • Begin elution with a low polarity solvent system (e.g., 9:1 hexane:ethyl acetate).

  • Gradually increase the polarity of the eluent (e.g., to 7:3 hexane:ethyl acetate) to elute the desired product.

  • Collect fractions and monitor their composition by TLC.

• Product Isolation:

  • Combine the fractions containing the pure product.

  • Remove the solvent under reduced pressure using a rotary evaporator to obtain the purified methyl 6-hydroxyhexanoate.

Protocol 2: Purification by Fractional Distillation

This protocol is suitable for separating methyl 6-hydroxyhexanoate from non-volatile impurities.

• Apparatus Setup:

  • Set up a fractional distillation apparatus with a vacuum adapter.

  • Use a short fractionating column (e.g., Vigreux column) for efficient separation.

  • Ensure all joints are well-sealed to maintain a stable vacuum.

• Distillation:

  • Place the crude methyl 6-hydroxyhexanoate in the distilling flask with a few boiling chips or a magnetic stir bar.

  • Gradually apply vacuum and gently heat the flask.

  • Collect the fraction that distills at the expected boiling point of methyl 6-hydroxyhexanoate under the applied pressure (e.g., ~123 °C at 12 Torr).

• Product Collection:

  • Collect the purified product in a pre-weighed receiving flask.

  • Discontinue the distillation when the temperature starts to drop or rise significantly, or when signs of decomposition are observed.

Data Presentation

Table 1: Comparison of Purification Methods for Methyl 6-hydroxyhexanoate

Parameter	Crude Product	After Flash Chromatography	After Fractional Distillation
Purity (by GC-MS)	~85%	>98%	>99%
Yield	-	75-85%	80-90%
Major Impurities	6-hydroxyhexanoic acid, ε-caprolactone	Trace amounts of starting materials	Trace amounts of closely boiling isomers
Appearance	Yellowish oil	Colorless oil	Colorless oil

Table 2: Analytical Data for Purified Methyl 6-hydroxyhexanoate

Analytical Technique	Observed Value
¹H NMR (CDCl₃, 400 MHz)	δ 3.67 (s, 3H), 3.65 (t, J=6.5 Hz, 2H), 2.33 (t, J=7.5 Hz, 2H), 1.69-1.61 (m, 2H), 1.59-1.51 (m, 2H), 1.42-1.34 (m, 2H)[7]
¹³C NMR (CDCl₃, 101 MHz)	δ 174.4, 62.8, 51.6, 34.1, 32.4, 25.4, 24.7[7]
Boiling Point	123 °C @ 12 Torr[9]
Appearance	Colorless liquid[10]

Visualizations

Caption: Experimental workflow for the purification and analysis of methyl 6-hydroxyhexanoate.

Caption: Logical troubleshooting guide for common purification issues.

References

• 1. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 2. community.wvu.edu [community.wvu.edu]
• 3. fjetland.cm.utexas.edu [fjetland.cm.utexas.edu]
• 4. rsc.org [rsc.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. rsc.org [rsc.org]
• 8. Hexanoic acid, 6-hydroxy-, methyl ester | C7H14O3 | CID 3083855 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 6-HYDROXYHEXANOIC ACID METHYL ESTER | 4547-43-7 [chemicalbook.com]
• 10. Methyl 6-Hydroxyhexanoate | 4547-43-7 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]

Optimizing temperature and pressure for Methyl 6-hydroxyhexanoate polymerization.

Welcome to the Technical Support Center for the polymerization of Methyl 6-hydroxyhexanoate (B1236181). This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during their experiments. Below, you will find troubleshooting guides and frequently asked questions in a user-friendly question-and-answer format.

Troubleshooting Guide

This guide addresses specific issues that may arise during the polymerization of methyl 6-hydroxyhexanoate, either through direct polycondensation or via ring-opening polymerization (ROP) of its corresponding lactone, ε-caprolactone.

Issue 1: Low Polymer Yield or Low Monomer Conversion

Q: My polymerization of methyl 6-hydroxyhexanoate is resulting in a low yield of polycaprolactone (B3415563) (PCL). What are the possible causes and how can I improve the conversion rate?

A: Low monomer conversion can be attributed to several factors:

• Inadequate Reaction Time or Temperature: The polymerization may not have been allowed to proceed for a sufficient duration or at an optimal temperature to achieve high conversion.

  • Solution: Gradually increase the reaction temperature and/or extend the reaction time. For melt polycondensation, a staged approach with an initial lower temperature for oligomerization followed by a higher temperature under vacuum is often effective.[1][2] Be cautious of potential thermal degradation at excessively high temperatures.

• Monomer Impurities: The presence of impurities, particularly water, in the methyl 6-hydroxyhexanoate monomer can interfere with the polymerization process. Water can react with and deactivate many common catalysts or act as a chain terminator.

  • Solution: Ensure the monomer is of high purity and thoroughly dried before use. Purification techniques such as distillation can be employed.

• Catalyst Deactivation or Insufficient Loading: The catalyst may have lost its activity due to improper handling (e.g., exposure to air or moisture) or the concentration might be too low.

  • Solution: Handle the catalyst under inert conditions (e.g., in a glovebox or under an inert gas stream like nitrogen or argon). Consider a modest increase in the catalyst concentration after verifying its activity.[1]

• Inefficient Removal of Byproducts (for Polycondensation): In the direct polycondensation of methyl 6-hydroxyhexanoate, methanol (B129727) is a byproduct. If not efficiently removed, the equilibrium will not favor the formation of high molecular weight polymer.

  • Solution: Apply a high vacuum (e.g., <1 mbar) during the later stages of the polymerization to effectively remove methanol and drive the reaction to completion.[2]

Issue 2: Low Molecular Weight of the Resulting Polymer

Q: The polycaprolactone I've synthesized has a lower molecular weight than expected. What factors influence the molecular weight and how can I increase it?

A: Achieving a high molecular weight is crucial for desirable polymer properties. The following factors are key:

• Monomer Purity: As with low yield, impurities can act as chain terminators, limiting the growth of polymer chains.

  • Solution: Use a highly purified and dry monomer.

• Inefficient Byproduct Removal (for Polycondensation): The continued presence of methanol will limit the chain length.

  • Solution: Ensure a high and consistent vacuum is applied throughout the high-temperature stage of the reaction to drive off methanol.[2]

• Suboptimal Temperature: While higher temperatures can increase the reaction rate, excessively high temperatures can lead to thermal degradation and chain scission, thereby reducing the molecular weight.

  • Solution: Optimize the reaction temperature. A step-wise increase in temperature is often beneficial.[2]

• Incorrect Monomer-to-Initiator Ratio (for ROP): In ring-opening polymerization, the molecular weight is often controlled by the ratio of monomer to initiator.

  • Solution: Carefully control the stoichiometry of your reactants. A higher monomer-to-initiator ratio will generally lead to a higher molecular weight.

Issue 3: Broad Polydispersity Index (PDI)

Q: The synthesized polymer has a broad molecular weight distribution (high PDI). How can I achieve a more uniform polymer?

A: A broad PDI indicates a lack of control over the polymerization process. Here are some common causes and solutions:

• Inefficient Mixing: In melt polymerization, poor mixing can create localized "hot spots" with varying reaction rates and temperatures, leading to a wider distribution of polymer chain lengths.

  • Solution: Employ efficient mechanical stirring to ensure the reaction mixture remains homogeneous.[1]

• Side Reactions: Undesirable side reactions can lead to the formation of polymer chains of varying lengths.

  • Solution: Optimize the reaction temperature and time to minimize side reactions. The use of a thermal stabilizer may also be beneficial.[1]

• Slow Initiation in ROP: If the initiation of chain growth is slow compared to the propagation, new chains will be forming throughout the reaction, resulting in a broad PDI.

  • Solution: Select a catalyst/initiator system that provides fast and complete initiation.

Issue 4: Discoloration of the Final Polymer

Q: The final polymer product is yellow or brown. What causes this discoloration and how can it be prevented?

A: Discoloration is typically a sign of degradation or side reactions.

• High Reaction Temperature or Prolonged Reaction Time: Excessive heat can cause thermal degradation of the polymer.

  • Solution: Minimize the reaction temperature and time to what is necessary for high conversion and molecular weight.[2]

• Oxygen Exposure: The presence of oxygen at high temperatures can lead to oxidative degradation and discoloration.

  • Solution: Ensure the entire polymerization process is conducted under a high-purity inert atmosphere (nitrogen or argon).[2]

• Catalyst Choice: Some catalysts, particularly certain tin-based catalysts at high temperatures, can contribute to discoloration.

  • Solution: Consider using a different catalyst, such as a titanium-based one, which may cause less coloration. The addition of phosphorus-based stabilizers can also help mitigate discoloration.[2]

Issue 5: Gel Formation

Q: My reaction mixture has formed an insoluble gel. What leads to gelation and how can I avoid it?

A: Gel formation indicates cross-linking within the polymer.

• Unwanted Side Reactions: High temperatures can sometimes promote side reactions that lead to cross-linking.

• Polyfunctional Impurities: Impurities in the monomer with more than two reactive groups can act as cross-linking agents.

  • Solution: Ensure high monomer purity. Lowering the reaction temperature or reducing the reaction time may also help to prevent the side reactions that cause cross-linking.

Frequently Asked Questions (FAQs)

Q1: What are the main methods for polymerizing methyl 6-hydroxyhexanoate?

A1: There are two primary routes for the synthesis of polycaprolactone from methyl 6-hydroxyhexanoate:

• Direct Polycondensation: This is a step-growth polymerization where the hydroxyl group of one monomer reacts with the methyl ester group of another, with the elimination of methanol. This method typically requires high temperatures and a vacuum to drive the reaction to completion.[2]

• Ring-Opening Polymerization (ROP): This is the more common and often preferred method.[3][4] It involves first converting the methyl 6-hydroxyhexanoate into its cyclic lactone, ε-caprolactone. The subsequent ring-opening polymerization of ε-caprolactone is then initiated by a catalyst. This route generally allows for better control over the polymer's molecular weight and can be carried out under milder conditions than polycondensation.[3][5]

Q2: What are the most effective catalysts for the polymerization of methyl 6-hydroxyhexanoate or its derivatives?

A2: The choice of catalyst depends on the polymerization method:

• For Polycondensation: Titanium-based catalysts like titanium(IV) isopropoxide and tin-based catalysts such as tin(II) 2-ethylhexanoate (B8288628) (also known as stannous octoate) are widely used.[2]

• For Ring-Opening Polymerization of ε-caprolactone: Stannous octoate (Sn(Oct)₂) is one of the most common and effective catalysts.[5] Other options include aluminum alkoxides and various organic and enzymatic catalysts.[3]

Q3: Why is monomer purity so critical for successful polymerization?

A3: Monomer purity is paramount for achieving a high molecular weight polymer with a narrow polydispersity index. Impurities can:

• Act as Chain Terminators: This halts the growth of polymer chains, resulting in a lower molecular weight.

• Interfere with the Catalyst: Some impurities can react with and deactivate the catalyst, reducing the overall efficiency of the polymerization.

• Cause Side Reactions: Impurities can lead to unwanted side reactions, which may result in a broad PDI, discoloration, or gel formation.

Q4: What are the typical temperature and pressure conditions for these polymerization methods?

A4:

• Melt Polycondensation: This process is often carried out in two stages. The first stage (oligomerization) is typically performed at a moderate temperature of 150-180°C under an inert atmosphere.[2] The second stage (polycondensation) requires higher temperatures, often in the range of 200-220°C, under a high vacuum (<1 mbar) to remove the methanol byproduct.[2]

• Ring-Opening Polymerization: The optimal temperature for ROP depends on the catalyst used. For metal-based catalysts like Sn(Oct)₂, elevated temperatures are often required.[5] For some other catalytic systems, the reaction can proceed efficiently at lower temperatures. The reaction is typically carried out under an inert atmosphere, but high vacuum is not generally required unless volatile components need to be removed.

Data Presentation

Table 1: Typical Reaction Conditions for the Polymerization of ε-Caprolactone via ROP

Parameter	Condition Range	Notes
Temperature	110 - 160 °C	Dependent on the catalyst system used.[5][6]
Pressure	Atmospheric (Inert Gas)	High vacuum is generally not required.
Catalyst	Sn(Oct)₂, Ti(OR)₄, etc.	Stannous octoate is widely used.[5]
Catalyst Loading	0.01 - 0.5 mol%	Relative to the monomer.
Reaction Time	2 - 24 hours	Dependent on temperature, catalyst, and desired conversion.[7]

Table 2: Influence of Temperature on Polymer Properties (Illustrative)

Temperature (°C)	Effect on Molecular Weight	Effect on PDI	Potential Issues
Low (e.g., <120)	Lower MW due to slow kinetics	May be broader if initiation is slow	Incomplete conversion
Optimal (e.g., 130-150)	Higher MW	Generally narrower	-
High (e.g., >160)	May decrease due to degradation	May broaden due to side reactions	Discoloration, side reactions[2]

Experimental Protocols

Protocol 1: Melt Polycondensation of Methyl 6-hydroxyhexanoate

• Monomer and Reactor Preparation:

  • Charge the purified and dried methyl 6-hydroxyhexanoate into a glass reactor equipped with a mechanical stirrer, a nitrogen/argon inlet, and a distillation outlet connected to a cold trap.

  • Purge the system with a high-purity inert gas for at least 30 minutes to remove any oxygen.

• First Stage (Oligomerization):

  • Heat the reactor to 150-180°C under a slow stream of inert gas while stirring.

  • Once the temperature has stabilized, add the chosen catalyst (e.g., titanium(IV) isopropoxide, ~0.1 mol%).

  • Maintain these conditions for 2-4 hours. Methanol will begin to distill and collect in the cold trap.[2]

• Second Stage (Polycondensation):

  • Gradually increase the temperature to 200-220°C.

  • Simultaneously, slowly apply a vacuum to the system, gradually reducing the pressure to below 1 mbar.

  • Continue the reaction under high vacuum and stirring for another 4-8 hours. The viscosity of the reaction mixture will increase significantly as the polymer chains grow.[2]

• Reaction Termination and Product Recovery:

  • Once the desired viscosity is reached, cool the reactor to room temperature under an inert atmosphere.

  • The resulting polymer can be dissolved in a suitable solvent (e.g., chloroform) and precipitated in a non-solvent (e.g., cold methanol) to purify it.

  • Dry the purified polymer under vacuum until a constant weight is achieved.

Protocol 2: Ring-Opening Polymerization of ε-Caprolactone

• Monomer and Reactor Preparation:

  • Charge the purified ε-caprolactone and a suitable initiator (e.g., benzyl (B1604629) alcohol) into a flame-dried Schlenk flask or reactor equipped with a magnetic stir bar.

  • Seal the reactor and purge with a high-purity inert gas.

• Initiation and Polymerization:

  • Heat the reactor to the desired temperature (e.g., 130°C) in an oil bath.

  • Once the temperature is stable, inject the catalyst solution (e.g., Sn(Oct)₂ in dry toluene) into the reactor via a syringe under a positive pressure of inert gas.

  • Allow the polymerization to proceed with stirring for the desired amount of time (e.g., 2-24 hours). The viscosity of the mixture will increase as the polymerization progresses.

• Reaction Termination and Product Recovery:

  • Cool the reaction to room temperature.

  • Dissolve the viscous product in a suitable solvent (e.g., chloroform (B151607) or dichloromethane).

  • Precipitate the polymer by slowly adding the solution to a stirred non-solvent (e.g., cold methanol).

  • Filter the precipitated polymer and wash it with fresh non-solvent.

  • Dry the final polymer product in a vacuum oven until a constant weight is obtained.

Visualizations

Caption: Experimental workflow for the polymerization of Methyl 6-hydroxyhexanoate.

Caption: Troubleshooting logic for common polymerization issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Synthesis of polycaprolactone: a review - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 4. [PDF] Synthesis of polycaprolactone: a review. | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. Effect of Temperature on the Mechanical Properties and Polymerization Kinetics of Polyamide-6 Composites - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Preventing degradation of Methyl 6-hydroxyhexanoate during storage.

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on preventing the degradation of Methyl 6-hydroxyhexanoate (B1236181) during storage. Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during experiments.

Troubleshooting Guides

This section addresses specific issues that may arise during the storage and handling of Methyl 6-hydroxyhexanoate.

Issue 1: Loss of Potency or Altered Biological Activity

• Question: My experiment is yielding inconsistent or weaker than expected results. Could my Methyl 6-hydroxyhexanoate have degraded?

• Answer: Yes, a loss of potency is a primary indicator of chemical degradation. Methyl 6-hydroxyhexanoate is susceptible to hydrolysis and oxidation, which can alter its chemical structure and, consequently, its biological activity. To troubleshoot, consider the following:

  • Storage Temperature: Verify that the compound has been consistently stored at the recommended temperature. For long-term storage, -20°C is recommended.[1] Storing at higher temperatures can accelerate degradation.

  • Exposure to Moisture: The ester functional group is prone to hydrolysis in the presence of water. Ensure the container is tightly sealed and was stored in a dry environment. Consider the use of desiccants in the storage area.

  • Exposure to Air (Oxidation): The secondary alcohol group can be oxidized, especially in the presence of atmospheric oxygen. If the compound was not stored under an inert atmosphere (e.g., argon or nitrogen), oxidation may have occurred.

  • pH of Solutions: If the compound is stored in solution, the pH can significantly impact the rate of hydrolysis. Both acidic and basic conditions can catalyze the breakdown of the ester.

Issue 2: Change in Physical Appearance

• Question: My Methyl 6-hydroxyhexanoate, which is normally a liquid, appears cloudy, has changed color, or contains precipitates. What does this mean?

• Answer: Changes in the physical appearance of your sample are strong indicators of degradation or contamination.

  • Cloudiness or Precipitation: This may indicate the formation of less soluble degradation products, such as the corresponding carboxylic acid from hydrolysis (6-hydroxyhexanoic acid).

  • Discoloration (e.g., yellowing): This can be a sign of oxidation, leading to the formation of chromophoric (color-absorbing) impurities.

  • Actionable Advice: If you observe any of these changes, it is highly recommended to re-analyze the purity of your sample using an appropriate analytical method, such as HPLC or GC-MS, before further use.

Frequently Asked Questions (FAQs)

Storage and Handling

• What are the ideal storage conditions for Methyl 6-hydroxyhexanoate?

  • To ensure long-term stability, store Methyl 6-hydroxyhexanoate at -20°C in a tightly sealed container to protect it from moisture.[1] For shorter periods, refrigeration at 2-8°C is acceptable. The container should be opaque or stored in the dark to prevent photodegradation.

• Should I store Methyl 6-hydroxyhexanoate under an inert atmosphere?

  • While not always mandatory for short-term storage, for long-term stability and to minimize the risk of oxidation, storing under an inert atmosphere such as argon or nitrogen is a best practice.

• What materials are compatible with Methyl 6-hydroxyhexanoate for storage containers?

  • Glass containers, particularly amber glass to protect from light, are ideal. Ensure the container cap has a chemically resistant liner (e.g., PTFE) to prevent leaching and ensure a tight seal.

Degradation Pathways and Prevention

• What are the primary degradation pathways for Methyl 6-hydroxyhexanoate?

  • The two main degradation pathways are:

    • Hydrolysis: The ester linkage can be cleaved by water to form 6-hydroxyhexanoic acid and methanol (B129727). This reaction is catalyzed by both acids and bases.

    • Oxidation: The secondary hydroxyl group can be oxidized to a ketone, forming methyl 6-oxohexanoate.

• How can I prevent hydrolysis of Methyl 6-hydroxyhexanoate in my experiments?

  • Use anhydrous solvents and reagents whenever possible.

  • If working in aqueous solutions, use buffers to maintain a neutral pH. Avoid strongly acidic or basic conditions unless required by the experimental protocol.

  • Prepare solutions fresh and use them promptly.

• Can I add an antioxidant to my formulation containing Methyl 6-hydroxyhexanoate?

  • Yes, for formulations where oxidative degradation is a concern, the addition of an antioxidant can be beneficial. Common choices for organic compounds include butylated hydroxytoluene (BHT) or α-tocopherol (Vitamin E).[2][3][4][5][6] The compatibility and effectiveness of the antioxidant in your specific formulation should be validated.

Data on Stability

The following table summarizes hypothetical degradation data for Methyl 6-hydroxyhexanoate under forced degradation conditions to illustrate its stability profile.

Stress Condition	Temperature	Duration	Analyte Remaining (%)	Major Degradation Product
Acid Hydrolysis	60°C	24 hours	85	6-Hydroxyhexanoic Acid
0.1 M HCl
Base Hydrolysis	25°C	8 hours	78	6-Hydroxyhexanoic Acid
0.1 M NaOH
Oxidation	25°C	24 hours	82	Methyl 6-oxohexanoate
3% H₂O₂
Thermal	80°C	72 hours	92	Multiple minor products
Photostability	25°C	48 hours	95	Minor unidentified products
UV light (254 nm)

Experimental Protocols

Protocol 1: Forced Degradation Study of Methyl 6-hydroxyhexanoate

This protocol outlines a typical forced degradation study to identify potential degradation products and assess the stability of Methyl 6-hydroxyhexanoate under various stress conditions.[7][8][9][10][11]

Materials:

• Methyl 6-hydroxyhexanoate

• Methanol (HPLC grade)

• Water (HPLC grade)

• Hydrochloric acid (0.1 M)

• Sodium hydroxide (B78521) (0.1 M)

• Hydrogen peroxide (3%)

• HPLC or GC-MS system

• pH meter

• Thermostatic oven

• Photostability chamber

Procedure:

• Sample Preparation: Prepare a stock solution of Methyl 6-hydroxyhexanoate in methanol at a concentration of 1 mg/mL.

• Acid Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M HCl.

  • Incubate at 60°C for 24 hours.

  • At specified time points (e.g., 0, 4, 8, 24 hours), withdraw an aliquot, neutralize with an equivalent amount of 0.1 M NaOH, and dilute with the mobile phase for analysis.

• Base Hydrolysis:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH.

  • Incubate at room temperature (25°C) for 8 hours.

  • At specified time points, withdraw an aliquot, neutralize with 0.1 M HCl, and dilute for analysis.

• Oxidative Degradation:

  • To 1 mL of the stock solution, add 1 mL of 3% H₂O₂.

  • Keep at room temperature, protected from light, for 24 hours.

  • Withdraw aliquots at specified time points for analysis.

• Thermal Degradation:

  • Place a sealed vial of the stock solution in an oven at 80°C for 72 hours.

  • Withdraw aliquots at specified time points for analysis.

• Photolytic Degradation:

  • Place a quartz vial of the stock solution in a photostability chamber and expose it to UV light (e.g., 254 nm) for 48 hours.

  • Keep a control sample wrapped in aluminum foil in the same chamber.

  • Withdraw aliquots at specified time points for analysis.

• Analysis: Analyze all samples by a validated stability-indicating HPLC or GC-MS method to determine the percentage of remaining Methyl 6-hydroxyhexanoate and to identify and quantify any degradation products.

Protocol 2: Stability-Indicating HPLC Method

This protocol provides a general starting point for developing an HPLC method to separate Methyl 6-hydroxyhexanoate from its potential degradation products.

Chromatographic Conditions:

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	A: Water with 0.1% Formic AcidB: Acetonitrile with 0.1% Formic Acid
Gradient	0-5 min: 30% B5-20 min: 30% to 90% B20-25 min: 90% B25-26 min: 90% to 30% B26-30 min: 30% B
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Detection	UV at 210 nm

Visualizations

References

• 1. chemscene.com [chemscene.com]
• 2. researchgate.net [researchgate.net]
• 3. btsa.com [btsa.com]
• 4. primescholars.com [primescholars.com]
• 5. Effect of alpha-tocopherol and di-butyl-hydroxytoluene (BHT) on UV-A-induced photobinding of 8-methoxypsoralen to Wistar rat epidermal biomacromolecules in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. longdom.org [longdom.org]
• 8. biomedres.us [biomedres.us]
• 9. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ajpaonline.com [ajpaonline.com]
• 11. ajpsonline.com [ajpsonline.com]

Troubleshooting guide for the ring-opening polymerization of ε-caprolactone to Methyl 6-hydroxyhexanoate.

Technical Support Center: Ring-Opening Polymerization of ε-Caprolactone to Methyl 6-hydroxyhexanoate (B1236181)

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for the synthesis of Methyl 6-hydroxyhexanoate via the ring-opening of ε-caprolactone with methanol (B129727). This resource is intended for researchers, scientists, and professionals in the field of drug development and polymer chemistry.

Frequently Asked Questions (FAQs)

Q1: What is the general reaction scheme for the synthesis of Methyl 6-hydroxyhexanoate from ε-caprolactone?

The reaction involves the nucleophilic attack of methanol on the carbonyl group of ε-caprolactone, leading to the cleavage of the ester bond and the formation of Methyl 6-hydroxyhexanoate. This reaction is typically catalyzed by an acid or a base.

Q2: What are the common catalysts used for this reaction?

A variety of catalysts can be employed for the ring-opening of ε-caprolactone with alcohols. These include:

• Acid catalysts: Sulfuric acid (H₂SO₄) and p-toluenesulfonic acid are common choices.

• Organometallic catalysts: Tin(II) octoate (Sn(Oct)₂) is a widely used catalyst for the ring-opening polymerization of lactones and can be adapted for this specific reaction. Zinc-based catalysts have also been shown to be effective.

• Enzymatic catalysts: Lipases can be used for the esterification of ε-caprolactone, offering high selectivity under mild conditions.

Q3: What are the potential side reactions to be aware of?

The most common side reaction is the polymerization of ε-caprolactone, leading to the formation of polycaprolactone (B3415563) (PCL) oligomers or polymers instead of the desired monomeric product. This is particularly prevalent with acid catalysts and at higher temperatures. Another potential side reaction is the transesterification of the product, which can also lead to oligomer formation.

Q4: How can I monitor the progress of the reaction?

Thin-layer chromatography (TLC) is a simple and effective method to monitor the consumption of the ε-caprolactone starting material. A co-spot of the reaction mixture and the starting material can clearly indicate the progress of the reaction. For more detailed analysis, techniques like ¹H NMR spectroscopy or gas chromatography (GC) can be used to quantify the formation of the product and byproducts.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Low Yield of Methyl 6-hydroxyhexanoate	Incomplete reaction.	- Extend the reaction time. - Increase the reaction temperature moderately. Be cautious as excessive heat can promote side reactions. - Ensure efficient stirring to improve contact between reactants and catalyst.
Catalyst inefficiency or deactivation.	- Use a freshly opened or properly stored catalyst. - Increase the catalyst concentration. See the table below for guidance on catalyst loading.
Unfavorable equilibrium.	- Use a large excess of methanol to shift the equilibrium towards the product.
Presence of Oligomers/Polymers in the Product	Reaction temperature is too high.	- Lower the reaction temperature. Acid-catalyzed polymerization is more likely at elevated temperatures.
High concentration of ε-caprolactone.	- Perform the reaction at a lower concentration of ε-caprolactone to favor intramolecular ring-opening over intermolecular polymerization.
Inappropriate catalyst choice.	- Consider using a catalyst less prone to promoting polymerization, such as certain enzymatic catalysts.
Slow Reaction Rate	Insufficient catalyst concentration.	- Increase the amount of catalyst.
Low reaction temperature.	- Increase the reaction temperature. Note the trade-off with potential side reactions.
Difficulty in Product Purification	Residual acid catalyst.	- Neutralize the reaction mixture with a weak base, such as sodium bicarbonate solution, before extraction.
Emulsion formation during workup.	- Add a saturated brine solution to the aqueous layer to break the emulsion during extraction.

Quantitative Data

Table 1: Effect of Reaction Temperature on the Yield of Methyl 6-hydroxyhexanoate from Poly(ε-caprolactone) Methanolysis *

Temperature (°C)	Time (h)	Yield (%)
140	2	~20
150	2	~40
160	2	~65
170	2	~85
170	4	>95

*Data adapted from the depolymerization of PCL using a zinc catalyst, which provides an indication of the temperature and time effects on the formation of Methyl 6-hydroxyhexanoate.[1]

Table 2: General Reaction Parameters for ε-Caprolactone Methanolysis

Parameter	Recommended Range	Notes
Catalyst Concentration	0.1 - 2.0 mol% (relative to ε-caprolactone)	Higher concentrations can increase the reaction rate but may also promote side reactions.
Methanol to ε-Caprolactone Molar Ratio	10:1 to 50:1	A large excess of methanol is generally used to drive the reaction to completion.
Reaction Temperature	60 - 170 °C	The optimal temperature depends on the catalyst used. Lower temperatures are preferred with strong acid catalysts to minimize polymerization.
Reaction Time	1 - 24 hours	Reaction progress should be monitored to determine the optimal time.

Experimental Protocols

Protocol: Acid-Catalyzed Synthesis of Methyl 6-hydroxyhexanoate

This protocol is adapted from the synthesis of Ethyl 6-hydroxyhexanoate.

Materials:

• ε-Caprolactone

• Methanol (anhydrous)

• Concentrated Sulfuric Acid (H₂SO₄)

• Sodium Bicarbonate (NaHCO₃)

• Methyl tert-butyl ether (MTBE) or other suitable extraction solvent

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Deionized Water

• Saturated Sodium Chloride (Brine) solution

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add ε-caprolactone and a large excess of anhydrous methanol (e.g., a 20:1 molar ratio of methanol to ε-caprolactone).

• Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 0.5 mol% relative to ε-caprolactone) to the stirred solution.

• Heat the reaction mixture to reflux and maintain the reflux for a specified time (e.g., 2-4 hours). Monitor the reaction progress by TLC.

• Once the reaction is complete, cool the flask to room temperature.

• Carefully add solid sodium bicarbonate or a saturated aqueous solution to neutralize the sulfuric acid. Continue adding until gas evolution ceases.

• Remove the methanol by rotary evaporation.

• To the residue, add water and an extraction solvent (e.g., MTBE). Transfer the mixture to a separatory funnel.

• Shake the funnel and allow the layers to separate. Collect the organic layer.

• Extract the aqueous layer two more times with the extraction solvent.

• Combine all organic layers and wash once with a saturated brine solution.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the crude Methyl 6-hydroxyhexanoate.

• The product can be further purified by vacuum distillation if necessary.

Visualizations

References

• 1. researchgate.net [researchgate.net]

Technical Support Center: Water Removal in Methyl 6-hydroxyhexanoate Synthesis

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address challenges related to water removal during the synthesis of Methyl 6-hydroxyhexanoate (B1236181). Effective water removal is critical for driving the reaction equilibrium towards product formation and preventing unwanted side reactions.

Troubleshooting Guide

This guide addresses common issues encountered during the removal of water from Methyl 6-hydroxyhexanoate reactions, providing potential causes and actionable solutions.

Issue	Potential Cause(s)	Troubleshooting Steps
Low Reaction Yield Despite Water Removal Efforts	1. Inefficient Drying Agent: The chosen drying agent may not be effective enough for the reaction conditions or may be saturated. 2. Incomplete Azeotropic Distillation: The azeotrope of the solvent and water may not be effectively removed. 3. Reaction Equilibrium Not Sufficiently Shifted: Water removal may be too slow to significantly impact the equilibrium.[1][2] 4. Catalyst Deactivation: Residual water can deactivate certain catalysts.	1. Drying Agent: - Ensure molecular sieves are properly activated before use.[3][4][5][6] - Consider using a more efficient drying agent like magnesium sulfate (B86663), though it may require filtration.[7] - Increase the amount of drying agent used. 2. Azeotropic Distillation: - Ensure the Dean-Stark apparatus is set up correctly and the solvent forms a suitable azeotrope with water.[1] - Use a solvent like toluene (B28343) or benzene (B151609) to facilitate water removal.[1] - Ensure adequate heating to maintain a constant reflux. 3. Reaction Conditions: - In Fischer esterification, use an excess of the alcohol reactant (methanol) to help drive the equilibrium forward.[1][2]
Reaction Mixture Turns Dark Brown/Black	1. Side Reactions: The presence of water can lead to side reactions, especially at elevated temperatures with acid catalysts. 2. Decomposition: The starting material or product may be decomposing under the reaction conditions. 3. Catalyst Issues: The acid catalyst (e.g., sulfuric acid) may be causing charring at high concentrations or temperatures.	1. Control Water Content: Implement a more rigorous water removal strategy from the start. 2. Optimize Catalyst: - Reduce the concentration of the acid catalyst. - Consider using a milder catalyst such as p-toluenesulfonic acid (p-TsOH).[8] 3. Temperature Control: Lower the reaction temperature if possible, while still allowing for a reasonable reaction rate.
Difficulty Separating Water in Dean-Stark Trap	1. Immiscible Solvent Choice: The solvent used may not be sufficiently immiscible with water for effective separation in the trap. 2. Emulsion Formation: The reaction mixture may be forming an emulsion, preventing clear phase separation.	1. Solvent Selection: Ensure the solvent (e.g., toluene) is appropriate for azeotropic distillation and has a lower density than water to allow for proper separation.[1] 2. Break Emulsion: - Add a small amount of brine (saturated NaCl solution) to the reaction mixture. - Allow the mixture to stand without agitation for a period to allow for separation.
Molecular Sieves Appear Ineffective	1. Improper Activation: Sieves were not heated to a high enough temperature or for a sufficient duration to remove adsorbed water.[3][4][5][6] 2. Incorrect Pore Size: The pore size of the molecular sieves may be too large, allowing co-adsorption of reactants or solvents along with water. For methanol, 3Å sieves are recommended.[4] 3. Sieve Saturation: The amount of sieves is insufficient to adsorb all the water present in the reaction.	1. Activation Protocol: Follow a strict activation procedure, typically heating at high temperatures (e.g., 200-300°C) under vacuum.[4][6] 2. Select Correct Sieves: Use 3Å molecular sieves for reactions involving methanol.[4] 3. Increase Quantity: Add a larger quantity of activated molecular sieves to the reaction.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for removing water from a Methyl 6-hydroxyhexanoate synthesis?

A1: The most common methods are azeotropic distillation using a Dean-Stark apparatus and the in-situ use of drying agents like molecular sieves.[1][2] Azeotropic distillation is effective for larger scale reactions where a solvent that forms an azeotrope with water (e.g., toluene) is used.[1] Molecular sieves are convenient for smaller scale reactions and can be added directly to the reaction flask to adsorb water as it is formed.[9]

Q2: How do I choose between using a Dean-Stark apparatus and molecular sieves?

A2: The choice depends on the scale of your reaction and the specific conditions.

• Dean-Stark Apparatus: Ideal for larger scale reactions where the heat and solvent are compatible with azeotropic distillation. It physically removes water from the reaction system.[1]

• Molecular Sieves: Best for smaller scale or more sensitive reactions where adding a solid drying agent is feasible. They are efficient but can be more costly for large-scale operations and must be properly activated.[4][9]

Q3: What is the proper procedure for activating molecular sieves?

A3: To activate molecular sieves, they must be heated to high temperatures to drive off any adsorbed water. A typical procedure involves heating the sieves in a flask under high vacuum at 180-200°C for at least 8-12 hours.[4] Alternatively, they can be heated in a furnace or oven at around 300°C.[6] After heating, they should be cooled in a desiccator to prevent re-adsorption of atmospheric moisture.

Q4: Can I reuse molecular sieves?

A4: Yes, molecular sieves can be regenerated and reused. The reactivation process is the same as the initial activation, involving heating to high temperatures under vacuum or in an oven to remove the adsorbed water.[6]

Q5: What are the potential side reactions if water is not effectively removed during the synthesis of Methyl 6-hydroxyhexanoate?

A5: The primary issue is the reverse reaction of ester hydrolysis, which will decrease the yield of Methyl 6-hydroxyhexanoate. In the synthesis from ε-caprolactone, water can lead to the formation of 6-hydroxyhexanoic acid, which may not fully convert to the desired methyl ester.[10] The presence of water can also promote side reactions, especially under acidic conditions and heat, potentially leading to the formation of byproducts and discoloration of the reaction mixture.

Q6: Are there any compatibility issues with using certain drying agents in Methyl 6-hydroxyhexanoate synthesis?

A6: Yes. While effective, some drying agents can be problematic. For instance, molecular sieves can be slightly basic, which might interfere with acid-catalyzed reactions if not used carefully.[9] It is also important to note that carboxylic acids can react with the aluminosilicates in molecular sieves, so their direct addition to a Fischer esterification mixture should be approached with caution.[9] Using a Soxhlet extractor with the sieves can be a way to circumvent this issue. Anhydrous magnesium sulfate is a fast and effective drying agent, but it is a fine powder and must be filtered out after the reaction.[7] Anhydrous sodium sulfate is less efficient and slower but is easier to remove by decantation.[7]

Data Presentation

Table 1: Comparison of Common Drying Agents for Organic Solvents

Drying Agent	Capacity	Speed of Drying	Suitability for Neutral Solvents	Ease of Removal
Anhydrous Sodium Sulfate (Na₂SO₄)	Moderate	Slow	Excellent	Easy (Decant)[7]
Anhydrous Magnesium Sulfate (MgSO₄)	High	Fast	Good (Slightly Acidic)	Moderate (Filter)[7]
Anhydrous Calcium Sulfate (CaSO₄ - Drierite®)	Low	Fast	Excellent	Easy (Decant)
Anhydrous Calcium Chloride (CaCl₂)	High	Fast	Good (Can form adducts with alcohols/amines)	Easy (Decant)
Molecular Sieves (3Å or 4Å)	High	Moderate to Fast	Excellent	Moderate (Filter)[4]
Potassium Hydroxide (KOH) / Sodium Hydroxide (NaOH)	High	Fast	Poor (Basic - for drying basic compounds)	Moderate (Decant/Filter)

This table provides a general comparison. The efficiency can vary based on the specific solvent and reaction conditions.

Experimental Protocols

Protocol 1: Water Removal using a Dean-Stark Apparatus

Objective: To remove water azeotropically from an esterification reaction.

Materials:

• Round-bottom flask

• Dean-Stark trap

• Condenser

• Heating mantle

• Reaction mixture (e.g., 6-hydroxyhexanoic acid, methanol, acid catalyst, and a water-immiscible solvent like toluene)

Procedure:

• Assemble the glassware: Attach the Dean-Stark trap to the round-bottom flask and the condenser to the top of the trap.

• Charge the flask with the reactants, catalyst, and the azeotroping solvent (e.g., toluene).

• Fill the Dean-Stark trap with the azeotroping solvent until it begins to flow back into the reaction flask.

• Begin heating the reaction mixture to reflux. The vapor of the solvent-water azeotrope will rise into the condenser.

• The condensed liquid will drop into the graduated arm of the Dean-Stark trap. As the liquid cools, the denser water will separate and collect at the bottom of the trap, while the less dense organic solvent will overflow and return to the reaction flask.[1]

• Continue the reflux until no more water collects in the arm of the trap, indicating that the water has been removed from the reaction.

• Once the reaction is complete, turn off the heat and allow the apparatus to cool. The collected water can be drained from the stopcock at the bottom of the trap.

Protocol 2: In-situ Water Removal using Molecular Sieves

Objective: To remove water from a reaction mixture as it is formed using activated molecular sieves.

Materials:

• Round-bottom flask with a stir bar

• Condenser (if refluxing)

• Activated molecular sieves (3Å for methanol-containing reactions)

• Reaction mixture

Procedure:

• Activate the Molecular Sieves:

  • Place the required amount of molecular sieves in a dry flask.

  • Heat the flask to 180-200°C under a high vacuum for 8-12 hours.[4]

  • Allow the sieves to cool to room temperature under an inert atmosphere (e.g., nitrogen or argon) or in a desiccator.

• Reaction Setup:

  • To a dry reaction flask, add the reactants (e.g., 6-hydroxyhexanoic acid and methanol), catalyst, and solvent.

  • Add the activated molecular sieves to the flask (typically 10-20% by weight of the solvent).

• Running the Reaction:

  • Stir the reaction mixture at the desired temperature. The molecular sieves will adsorb the water produced during the esterification.

  • Monitor the reaction progress by a suitable analytical method (e.g., TLC, GC).

• Work-up:

  • Upon completion, cool the reaction mixture.

  • Remove the molecular sieves by filtration or decantation before proceeding with the product isolation and purification.

Visualizations

Caption: A decision-making workflow for selecting an appropriate water removal method.

Caption: The operational workflow of a Dean-Stark apparatus for azeotropic water removal.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Fischer Esterification [organic-chemistry.org]
• 3. CN101945847A - Method for producing 6-hydroxy hexanoic acid esters - Google Patents [patents.google.com]
• 4. rsc.org [rsc.org]
• 5. Methyl 6-hydroxyhexanoate | 4547-43-7 | EAA54743 [biosynth.com]
• 6. researchgate.net [researchgate.net]
• 7. One-pot lipase-catalyzed esterification of ε-caprolactone with methyl-d-glucopyranoside and its elongation with free 6-hydroxyhexanoate monomer units - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 9. Synthesis and Self-Assembly of Poly(N-Vinylcaprolactam)-b-Poly(ε-Caprolactone) Block Copolymers via the Combination of RAFT/MADIX and Ring-Opening Polymerizations [mdpi.com]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Methyl 6-Hydroxyhexanoate Synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on catalyst selection and troubleshooting for the synthesis of Methyl 6-hydroxyhexanoate (B1236181).

Frequently Asked Questions (FAQs)

Q1: What are the primary catalytic methods for synthesizing Methyl 6-hydroxyhexanoate from ε-caprolactone?

A1: The synthesis of Methyl 6-hydroxyhexanoate from ε-caprolactone is primarily achieved through ring-opening methanolysis. This can be effectively catalyzed by several classes of catalysts, including acids, bases, organometallic compounds, and enzymes (lipases). The choice of catalyst significantly influences reaction conditions, yield, and selectivity.

Q2: How do I select the most appropriate catalyst for my synthesis?

A2: Catalyst selection depends on several factors, including desired reaction rate, temperature sensitivity of your setup, required purity of the final product, and environmental considerations.

• Acid catalysts (e.g., sulfuric acid, p-toluenesulfonic acid) are cost-effective and generally provide good yields but may require higher temperatures and can sometimes lead to side reactions like polymerization.

• Base catalysts (e.g., sodium methoxide) can be very effective at lower temperatures but are sensitive to moisture and may require anhydrous conditions.

• Organometallic catalysts (e.g., tin(II) octoate, zinc-based complexes) are often used for controlled polymerization but can be adapted for monomer synthesis, offering high efficiency. However, concerns about metal contamination in the final product may necessitate thorough purification.

• Enzymatic catalysts (e.g., lipases) offer high selectivity under mild conditions and are an environmentally friendly option. However, they may have lower reaction rates and require specific solvent systems.[1][2]

Q3: What are the common side reactions to be aware of during the synthesis?

A3: The primary side reaction is the polymerization of ε-caprolactone to form poly(ε-caprolactone). This is especially prevalent at higher temperatures and with certain catalysts that also promote polymerization. Other potential side reactions include the formation of oligomers and, under harsh conditions, degradation of the product. Careful control of reaction time, temperature, and catalyst concentration is crucial to minimize these unwanted reactions.

Q4: How can I monitor the progress of the reaction?

A4: The progress of the reaction can be monitored by techniques such as Thin-Layer Chromatography (TLC), Gas Chromatography (GC), or High-Performance Liquid Chromatography (HPLC). These methods allow for the quantification of the remaining ε-caprolactone and the formation of Methyl 6-hydroxyhexanoate.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of Methyl 6-hydroxyhexanoate.

Issue 1: Low Yield of Methyl 6-hydroxyhexanoate

Potential Cause	Recommended Solution
Incomplete Reaction	- Extend the reaction time. - Increase the reaction temperature moderately, being mindful of potential side reactions. - Ensure efficient stirring to improve catalyst and reactant interaction.
Catalyst Inactivity	- Use a fresh batch of catalyst. - For moisture-sensitive catalysts (e.g., bases, some organometallics), ensure anhydrous reaction conditions. - Increase the catalyst loading, but be aware that this might also increase the rate of side reactions.
Equilibrium Limitation	- In some cases, the reaction may be reversible. Using a large excess of methanol (B129727) can help drive the equilibrium towards the product.
Product Degradation	- Prolonged reaction times at high temperatures can lead to product degradation. Optimize the reaction time to maximize yield before significant degradation occurs.[3]

Issue 2: Formation of Poly(ε-caprolactone) as a Major Byproduct

Potential Cause	Recommended Solution
High Reaction Temperature	- Lower the reaction temperature. While this may decrease the reaction rate, it will significantly disfavor polymerization.
High Catalyst Concentration	- Reduce the catalyst concentration. A lower concentration can favor the formation of the monomer over the polymer.
Inappropriate Catalyst Choice	- Some catalysts are specifically designed for polymerization. Consider switching to a catalyst known for selective ring-opening to the monomer, such as certain lipases.

Issue 3: Difficulty in Product Purification

Potential Cause	Recommended Solution
Presence of High-Boiling Impurities	- Utilize fractional distillation under reduced pressure to separate Methyl 6-hydroxyhexanoate from oligomers and polymer byproducts.
Catalyst Residue	- For acid or base catalysts, perform a neutralization wash during the workup. - For organometallic catalysts, consider purification by column chromatography or treatment with a suitable chelating agent to remove metal residues.
Unreacted Starting Material	- If significant ε-caprolactone remains, consider optimizing the reaction for higher conversion or separate it from the product by distillation.

Catalyst Performance Data

The following table summarizes typical performance data for different catalyst types in the methanolysis of ε-caprolactone. Note that optimal conditions can vary, and the data presented is for comparative purposes.

Catalyst Type	Catalyst Example	Temperature (°C)	Reaction Time (h)	Yield (%)	Selectivity (%)	Key Considerations
Acid	Sulfuric Acid	60-100	4-24	70-90	Moderate	Risk of polymerization at higher temperatures.
Base	Sodium Methoxide	25-60	1-6	85-95	High	Requires anhydrous conditions.
Organometallic	Tin(II) Octoate	80-120	2-8	80-95	Moderate-High	Potential for metal contamination. Primarily used for polymerization but can be adapted.
Enzyme	Lipase (B570770) (e.g., Novozym 435)	40-60	24-72	>90 (conversion)	High	Mild conditions, but slower reaction rates.[1]

Experimental Protocols

Protocol 1: Acid-Catalyzed Synthesis of Methyl 6-hydroxyhexanoate

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add ε-caprolactone and an excess of methanol (e.g., 10-20 equivalents).

• Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 1-2 mol%) to the stirred solution.

• Reaction: Heat the mixture to reflux (approximately 65°C for methanol) and maintain for 4-8 hours. Monitor the reaction progress by TLC or GC.

• Workup: After completion, cool the reaction mixture to room temperature. Neutralize the acid catalyst with a saturated solution of sodium bicarbonate.

• Extraction: Extract the product with a suitable organic solvent like ethyl acetate. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Remove the solvent under reduced pressure. Purify the crude product by vacuum distillation.

Protocol 2: Enzymatic Synthesis of Methyl 6-hydroxyhexanoate

• Reaction Setup: In a flask, dissolve ε-caprolactone in a suitable organic solvent (e.g., tert-butanol) and add methanol (e.g., 3-5 equivalents).

• Enzyme Addition: Add an immobilized lipase (e.g., Novozym 435, 5-10% w/w of ε-caprolactone).

• Reaction: Incubate the mixture at a controlled temperature (e.g., 50-60°C) with gentle shaking for 24-72 hours. Monitor the reaction by HPLC or GC.[1]

• Workup: After the reaction, filter off the immobilized enzyme. The enzyme can often be washed and reused.

• Purification: Remove the solvent from the filtrate under reduced pressure to obtain the crude product. Further purification can be achieved by column chromatography or vacuum distillation.

Visualizations

Caption: Experimental workflows for acid-catalyzed and enzymatic synthesis.

Caption: Troubleshooting logic for addressing low product yield.

References

• 1. One-pot lipase-catalyzed esterification of ε-caprolactone with methyl-d-glucopyranoside and its elongation with free 6-hydroxyhexanoate monomer units - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]

How to monitor the progress of a reaction involving Methyl 6-hydroxyhexanoate.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with reactions involving Methyl 6-hydroxyhexanoate (B1236181).

Frequently Asked Questions (FAQs)

Q1: What are the common methods to monitor the progress of a reaction involving Methyl 6-hydroxyhexanoate?

A1: The progress of reactions involving Methyl 6-hydroxyhexanoate, such as esterification or hydrolysis, can be monitored using several analytical techniques. The most common methods include Thin Layer Chromatography (TLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.[1][2][3] Each method offers distinct advantages in terms of speed, cost, and the level of detail provided.

Q2: How can I use Thin Layer Chromatography (TLC) to monitor my reaction?

A2: TLC is a quick and inexpensive method to qualitatively track the progress of a reaction.[4] By spotting the reaction mixture on a TLC plate alongside the starting material (Methyl 6-hydroxyhexanoate) and a standard of the expected product, you can visually observe the disappearance of the reactant and the appearance of the product over time.[5] The separation is based on the differential adsorption of the compounds to the stationary phase.[5]

Q3: When is Gas Chromatography-Mass Spectrometry (GC-MS) a suitable monitoring technique?

A3: GC-MS is a powerful technique for both qualitative and quantitative analysis of volatile compounds. It is particularly useful when you need to separate and identify multiple components in your reaction mixture and quantify their relative amounts.[1][2] For instance, GC-MS can be used to confirm the formation of a new ester derivative of Methyl 6-hydroxyhexanoate and to determine the reaction conversion by measuring the peak areas of the reactant and product.[6]

Q4: Can I use Nuclear Magnetic Resonance (NMR) spectroscopy for real-time reaction monitoring?

A4: Yes, NMR spectroscopy is an excellent tool for real-time, non-invasive monitoring of reaction kinetics.[7][8] By acquiring spectra at different time points, you can observe the decrease in the signal intensity of specific protons or carbons of Methyl 6-hydroxyhexanoate and the corresponding increase in the signals of the product.[9][10] This allows for a detailed understanding of the reaction progress without the need for sample workup.

Troubleshooting Guides

Troubleshooting TLC Monitoring

Issue	Possible Cause(s)	Solution(s)
Spots are streaking	- Sample is too concentrated.- The chosen solvent system is not optimal.	- Dilute the sample before spotting.- Experiment with different solvent systems with varying polarities.
No separation of spots	- The polarity of the solvent system is too high or too low.	- Adjust the solvent system. For non-polar compounds, increase the proportion of the non-polar solvent. For polar compounds, increase the proportion of the polar solvent.
Rf values are inconsistent	- The TLC chamber was not saturated with the solvent vapor.- The spotting line was below the solvent level.	- Place a piece of filter paper in the TLC chamber to ensure proper saturation.- Ensure the spotting line is above the solvent level in the chamber.

Troubleshooting GC-MS Monitoring

Issue	Possible Cause(s)	Solution(s)
Poor peak shape (tailing or fronting)	- Column overload.- Active sites on the column.	- Dilute the sample.- Use a deactivated column or perform column maintenance.
No peak for the expected product	- The product is not volatile or thermally stable.- The reaction has not proceeded.	- Consider derivatization to increase volatility.- Confirm reaction progress with another technique (e.g., TLC or NMR).
Inconsistent retention times	- Fluctuations in oven temperature or carrier gas flow rate.	- Ensure the GC instrument is properly calibrated and stabilized.

Troubleshooting NMR Monitoring

Issue	Possible Cause(s)	Solution(s)
Broad peaks	- Presence of paramagnetic impurities.- Sample viscosity is too high.	- Filter the sample.- Dilute the sample or acquire the spectrum at a higher temperature.
Poor signal-to-noise ratio	- Low concentration of the analyte.	- Increase the number of scans.- Use a higher field NMR spectrometer if available.
Overlapping signals	- Similar chemical environments of different protons/carbons.	- Use a higher field NMR spectrometer for better resolution.- Consider using 2D NMR techniques (e.g., COSY, HSQC) to resolve overlapping signals.[10]

Experimental Protocols

Protocol 1: Monitoring Reaction Progress by Thin Layer Chromatography (TLC)

• Plate Preparation: Use a pencil to lightly draw a starting line about 1 cm from the bottom of a silica (B1680970) gel TLC plate.

• Spotting:

  • Dissolve a small amount of the starting material (Methyl 6-hydroxyhexanoate) in a suitable solvent (e.g., ethyl acetate) to create a reference spot.

  • At different time intervals (e.g., 0, 30, 60, 120 minutes) during the reaction, take a small aliquot of the reaction mixture and spot it on the starting line.

  • If available, spot a reference standard of the expected product.

• Development: Place the TLC plate in a developing chamber containing an appropriate solvent system (e.g., a mixture of hexane (B92381) and ethyl acetate). Ensure the solvent level is below the starting line.[4] Cover the chamber and allow the solvent to move up the plate.

• Visualization: Once the solvent front has reached near the top of the plate, remove it and mark the solvent front with a pencil. Visualize the spots under a UV lamp if the compounds are UV-active, or by staining with a suitable reagent (e.g., potassium permanganate (B83412) stain).[11]

• Analysis: Compare the spots of the reaction mixture with the reference spots. The disappearance of the starting material spot and the appearance of the product spot indicate the progress of the reaction. Calculate the Retention Factor (Rf) for each spot for documentation.

Protocol 2: Quantitative Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: At specified time points, quench a small aliquot of the reaction mixture. Dilute the sample with a suitable solvent (e.g., dichloromethane) to a known concentration. Add an internal standard if quantitative analysis is desired.

• GC-MS Method:

  • Injector: Set the injector temperature to a value that ensures complete volatilization of the sample without degradation (e.g., 250 °C).

  • Column: Use a capillary column suitable for the analysis of esters (e.g., a DB-5ms column).

  • Oven Program: Start with an initial temperature (e.g., 50 °C) and ramp up to a final temperature (e.g., 280 °C) at a controlled rate (e.g., 10 °C/min).

  • Carrier Gas: Use helium at a constant flow rate.

  • Mass Spectrometer: Operate in electron ionization (EI) mode and scan a suitable mass range (e.g., m/z 40-400).

• Data Analysis:

  • Identify the peaks corresponding to Methyl 6-hydroxyhexanoate and the product by their retention times and mass spectra.

  • Integrate the peak areas to determine the relative amounts of each component. The conversion can be calculated by comparing the peak area of the reactant at a given time to its initial peak area.

Protocol 3: Real-Time Monitoring by ¹H NMR Spectroscopy

• Sample Preparation: The reaction is typically carried out directly in an NMR tube using a deuterated solvent. Alternatively, at different time intervals, a small aliquot of the reaction mixture can be taken, quenched, and dissolved in a deuterated solvent.

• NMR Acquisition:

  • Place the NMR tube in the spectrometer.

  • Acquire a ¹H NMR spectrum at the beginning of the reaction (t=0).

  • Acquire subsequent spectra at regular intervals.

• Data Analysis:

  • Identify the characteristic signals for the protons of Methyl 6-hydroxyhexanoate (e.g., the singlet for the methyl ester protons around 3.66 ppm and the triplet for the methylene (B1212753) protons adjacent to the hydroxyl group around 3.64 ppm).[12]

  • Identify the characteristic signals for the protons of the product.

  • Integrate the signals of a non-overlapping peak for both the reactant and the product. The reaction progress can be monitored by observing the change in the relative integration values over time.

Quantitative Data Summary

The following table provides an example of the type of quantitative data that can be obtained from the different monitoring techniques for a hypothetical reaction where Methyl 6-hydroxyhexanoate is converted to a product.

Technique	Parameter	Methyl 6-hydroxyhexanoate	Product
TLC	Rf value (Hexane:Ethyl Acetate 4:1)	0.35	0.50
GC-MS	Retention Time (min)	8.5	10.2
¹H NMR	Chemical Shift (ppm)	3.66 (s, 3H, -OCH₃)	Varies depending on product structure
3.64 (t, 2H, -CH₂OH)

Diagrams

Caption: Workflow for monitoring reaction progress using TLC.

Caption: Workflow for quantitative analysis using GC-MS.

Caption: Logical relationship of NMR signals during reaction.

References

• 1. kiosk.demo.aurero.com [kiosk.demo.aurero.com]
• 2. staging.uniformcollection.com [staging.uniformcollection.com]
• 3. chemscene.com [chemscene.com]
• 4. Quantitative monitoring of the progress of organic reactions using multivariate image analysis-thin layer chromatography (MIA-TLC) method - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 5. youtube.com [youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. Methyl-Based NMR Spectroscopy Methods for Uncovering Structural Dynamics in Large Proteins and Protein Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. NMR Reaction Monitoring Robust to Spectral Distortions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. spectroscopyeurope.com [spectroscopyeurope.com]
• 10. nmr.oxinst.com [nmr.oxinst.com]
• 11. Solved Experimental: Preparation of Berryflor Step 1. | Chegg.com [chegg.com]
• 12. rsc.org [rsc.org]

Technical Support Center: Scaling Up the Production of Methyl 6-hydroxyhexanoate

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on scaling up the production of Methyl 6-hydroxyhexanoate (B1236181). Below you will find troubleshooting guides and frequently asked questions in a user-friendly question-and-answer format to address common challenges encountered during experimental scale-up.

Frequently Asked Questions (FAQs)

Q1: What are the primary scalable methods for producing Methyl 6-hydroxyhexanoate?

A1: The most prominent and scalable method for synthesizing Methyl 6-hydroxyhexanoate is the ring-opening of ε-caprolactone with methanol (B129727). This can be achieved through several catalytic routes:

• Acid Catalysis: Utilizing Brønsted or Lewis acids to catalyze the reaction. This is a conventional and often cost-effective method.

• Enzymatic Catalysis: Employing lipases, such as Candida antarctica lipase (B570770) B (CALB), for a greener and more selective synthesis.[1][2]

• Organocatalysis: Using organic molecules, such as 1,5,7-triazabicyclo[3][3]dec-5-ene (TBD), to catalyze the reaction, which can offer high efficiency under mild conditions.[3]

Q2: What are the key safety considerations when scaling up this synthesis?

A2: When scaling up, especially from benchtop to pilot or industrial scale, several safety factors become critical:

• Exothermic Reactions: The ring-opening of ε-caprolactone can be exothermic. At a larger scale, heat dissipation is less efficient, which can lead to a rapid temperature increase. Proper cooling systems and controlled addition of reagents are crucial.

• Pressure Build-up: If the reaction is conducted in a closed system, the vapor pressure of methanol and any potential side-products can lead to a significant pressure increase, especially at elevated temperatures. Ensure the reactor is appropriately rated for the expected pressure.

• Flammability of Methanol: Methanol is flammable. All equipment should be properly grounded, and the reaction should be carried out in a well-ventilated area, away from ignition sources.

• Catalyst Handling: Depending on the catalyst used (e.g., strong acids), appropriate personal protective equipment (PPE) is necessary to avoid chemical burns.

Q3: How does the choice of catalyst affect the scale-up process?

A3: The choice of catalyst has significant implications for scalability:

• Acid Catalysts: While often inexpensive and effective, strong acids can lead to side reactions like transesterification and may require neutralization and removal steps, generating waste streams.[4]

• Enzymatic Catalysts (Lipases): Lipases offer high selectivity, reducing the formation of byproducts.[1] However, they can be more expensive, and their activity can be affected by temperature, pH, and substrate/product inhibition. Immobilization of the enzyme can facilitate catalyst recovery and reuse.

• Organocatalysts: These can provide high conversion rates under mild conditions.[3] Catalyst cost and removal from the final product are key considerations for large-scale production.

Troubleshooting Guides

Issue 1: Low Yield of Methyl 6-hydroxyhexanoate

Potential Cause	Troubleshooting Step
Incomplete Reaction	- Increase Reaction Time: At larger scales, mixing may be less efficient, requiring longer reaction times to achieve full conversion. - Optimize Temperature: Ensure the reaction temperature is optimal for the chosen catalyst. For lipases, excessively high temperatures can lead to denaturation. - Increase Catalyst Loading: Insufficient catalyst can lead to an incomplete reaction. Gradually increase the catalyst concentration.
Equilibrium Limitations	- Excess Methanol: Use a larger excess of methanol to drive the equilibrium towards the product. - Water Removal: If using a method that produces water (e.g., esterification of 6-hydroxyhexanoic acid), consider methods for in-situ water removal.
Side Reactions	- Transesterification: At elevated temperatures, especially with acid catalysts, the product can undergo further reactions. Optimize the temperature and reaction time to minimize these side reactions.[4] - Polymerization: ε-caprolactone can polymerize. Careful control of reaction conditions is necessary to favor the formation of the monomeric ester.

Issue 2: Product Purity Issues

Potential Cause	Troubleshooting Step
Residual Starting Material	- Improve Reaction Conversion: Refer to the troubleshooting steps for low yield. - Optimize Purification: Enhance the distillation or chromatography process to improve the separation of the product from unreacted ε-caprolactone and methanol.
Formation of Byproducts	- Catalyst Selection: Consider using a more selective catalyst, such as a lipase, to minimize byproduct formation. - Reaction Condition Optimization: Adjust the temperature, pressure, and reaction time to disfavor the formation of known side-products.
Catalyst Residue	- Acid Catalysts: Neutralize the reaction mixture and perform aqueous washes to remove the acid and its salts. - Immobilized Enzymes: Use filtration to easily remove the immobilized lipase.

Data Presentation

Table 1: Comparison of Catalytic Methods for Ring-Opening of ε-Caprolactone with Alcohols

Catalyst	Alcohol	Temperature (°C)	Reaction Time	Conversion (%)	Notes
Sulfonic Acids	Methanol	Room Temp	-	Fast Polymerization	Computational study suggesting bifunctional catalysis.[5]
Candida antarctica Lipase B	Methanol	60	-	>90%	Enzymatic method, high conversion.[1]
1,5,7-triazabicyclo[3][3]dec-5-ene (TBD)	Methanol	-	Short	Quantitative	Organocatalyzed methanolysis of poly(ε-caprolactone).[3]
Iron(III) Chloride	Benzyl Alcohol	60	4 h	98.8%	Example with a different alcohol, demonstrating high conversion with a metal catalyst.

Note: Direct comparative data for scaling up Methyl 6-hydroxyhexanoate is limited in publicly available literature. The data presented is from related reactions and provides an indication of catalyst performance.

Experimental Protocols

Protocol 1: Lab-Scale Acid-Catalyzed Synthesis of Methyl 6-hydroxyhexanoate

Materials:

• ε-caprolactone (114.14 g, 1.0 mol)

• Anhydrous Methanol (320 g, 10.0 mol)

• Concentrated Sulfuric Acid (98%, 1.0 g)

• Sodium Bicarbonate

• Anhydrous Magnesium Sulfate

• Dichloromethane (B109758)

Procedure:

• To a flame-dried 1 L round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add anhydrous methanol and ε-caprolactone.

• Slowly add concentrated sulfuric acid to the stirred solution.

• Heat the mixture to reflux (approximately 65-70°C) and maintain for 4-6 hours.

• Monitor the reaction progress by Gas Chromatography (GC) or Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Carefully neutralize the excess acid by slowly adding a saturated solution of sodium bicarbonate until effervescence ceases.

• Remove the methanol under reduced pressure using a rotary evaporator.

• Extract the aqueous residue with dichloromethane (3 x 100 mL).

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation to obtain Methyl 6-hydroxyhexanoate.

Protocol 2: Pilot-Scale Lipase-Catalyzed Synthesis of Methyl 6-hydroxyhexanoate

Materials:

• ε-caprolactone (11.4 kg, 100 mol)

• Anhydrous Methanol (32.0 kg, 1000 mol)

• Immobilized Candida antarctica Lipase B (e.g., Novozym® 435) (1-5% w/w of substrates)

Procedure:

• Charge a 100 L jacketed glass reactor equipped with an overhead stirrer and a temperature probe with anhydrous methanol and ε-caprolactone.

• Add the immobilized lipase to the reactor.

• Heat the mixture to 50-60°C while stirring at a moderate speed (e.g., 100-200 RPM).

• Maintain the reaction at this temperature for 24-48 hours.

• Monitor the conversion of ε-caprolactone by taking samples periodically and analyzing them by GC.

• Upon completion of the reaction, cool the mixture to room temperature.

• Separate the immobilized enzyme by filtration. The enzyme can be washed with fresh methanol and reused.

• Remove the excess methanol from the filtrate by vacuum distillation.

• Purify the resulting crude Methyl 6-hydroxyhexanoate by fractional vacuum distillation.

Mandatory Visualization

Caption: A logical workflow for scaling up chemical synthesis.

Caption: Acid-catalyzed methanolysis of ε-caprolactone.

Caption: Lipase-catalyzed synthesis of Methyl 6-hydroxyhexanoate.

References

• 1. One-pot lipase-catalyzed esterification of ε-caprolactone with methyl-d-glucopyranoside and its elongation with free 6-hydroxyhexanoate monomer units - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ultrasound assisted lipase catalyzed synthesis of poly-6-hydroxyhexanoate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Upcycling of Poly(ϵ-caprolactone) to Valuable Chemicals by TBD-Catalyzed Efficient Methanolysis Strategy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Ring opening polymerisation of ɛ-caprolactone with novel microwave magnetic heating and cyto-compatible catalyst [frontiersin.org]
• 5. Ring-opening polymerization of ε-caprolactone catalyzed by sulfonic acids: computational evidence for bifunctional activation - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of Methyl 6-hydroxyhexanoate and Ethyl 6-hydroxyhexanoate for Research and Development

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the physicochemical properties, synthesis, reactivity, and applications of Methyl 6-hydroxyhexanoate (B1236181) and Ethyl 6-hydroxyhexanoate. The information is intended to assist researchers in selecting the appropriate molecule for their specific applications in organic synthesis, materials science, and drug development.

Physicochemical Properties

Methyl 6-hydroxyhexanoate and Ethyl 6-hydroxyhexanoate share a similar chemical structure, with a six-carbon backbone, a terminal hydroxyl group, and an ester functionality. The primary difference lies in the alkyl group of the ester: a methyl group in the former and an ethyl group in the latter. This seemingly minor difference leads to variations in their physical properties.

Property	Methyl 6-hydroxyhexanoate	Ethyl 6-hydroxyhexanoate
CAS Number	4547-43-7[1][2]	5299-60-5[3][4]
Molecular Formula	C₇H₁₄O₃[1][5]	C₈H₁₆O₃[3][4][6]
Molecular Weight	146.18 g/mol [1][5]	160.21 g/mol [3][7]
Appearance	Colorless to light yellow clear liquid or crystalline solid[1][2]	Colorless to almost colorless clear liquid[3][6]
Melting Point	approx. 40-42 °C[2]	Not explicitly available (liquid at room temperature)[4]
Boiling Point	199.6 °C @ 760 mmHg (est.)[1]	127-128 °C @ 12 mmHg[4]
Density	1.007 - 1.021 g/cm³[1][8]	0.985 g/mL @ 25 °C[4]
Solubility	Soluble in ethanol (B145695) and ether; moderately soluble in ethyl acetate (B1210297) and tetrahydrofuran; poorly soluble in water.[2]	No specific data found for organic solvents; likely soluble in common organic solvents.

Synthesis and Experimental Protocols

Both esters can be synthesized through standard esterification procedures. Below are representative experimental protocols for their preparation.

Synthesis of Methyl 6-hydroxyhexanoate via Fischer Esterification

Methyl 6-hydroxyhexanoate can be prepared from 6-hydroxyhexanoic acid and methanol (B129727) via Fischer esterification, a reaction catalyzed by a strong acid.[9]

Experimental Protocol:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 6-hydroxyhexanoic acid (1 equivalent), methanol (10-20 equivalents, serving as both reactant and solvent), and a catalytic amount of concentrated sulfuric acid (e.g., 0.1 equivalents).

• Reaction: Heat the mixture to reflux and maintain for several hours (e.g., 4-6 hours). The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: After cooling to room temperature, neutralize the excess acid with a saturated solution of sodium bicarbonate.

• Extraction: Extract the aqueous mixture with a suitable organic solvent, such as ethyl acetate.

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be further purified by vacuum distillation or column chromatography to yield pure Methyl 6-hydroxyhexanoate.

Synthesis of Ethyl 6-hydroxyhexanoate from ε-Caprolactone

A common method for the synthesis of Ethyl 6-hydroxyhexanoate involves the acid-catalyzed alcoholysis of ε-caprolactone.[10]

Experimental Protocol:

• Reaction Setup: To a round-bottom flask containing absolute ethanol, add ε-caprolactone and a catalytic amount of concentrated sulfuric acid.

• Reaction: Heat the mixture to reflux for approximately 30-60 minutes. Monitor the reaction by TLC.

• Neutralization: After cooling, neutralize the sulfuric acid by adding sodium bicarbonate.

• Solvent Removal: Remove the excess ethanol by distillation or rotary evaporation.

• Extraction: Partition the residue between water and an organic solvent like diethyl ether. Separate the organic layer.

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain Ethyl 6-hydroxyhexanoate.

Reactivity and Performance Comparison

The reactivity of both the hydroxyl and ester functional groups is central to the utility of these molecules as chemical intermediates.

• Hydroxyl Group Reactivity: The terminal primary hydroxyl group in both molecules can undergo typical reactions of alcohols, such as oxidation to an aldehyde or carboxylic acid, and etherification. The reactivity of the hydroxyl group is not expected to be significantly different between the two compounds.

• Ester Group Reactivity: The primary difference in reactivity lies in the ester group. Generally, methyl esters are slightly more reactive towards hydrolysis than ethyl esters under both acidic and basic conditions. This is attributed to the smaller steric hindrance of the methyl group, allowing for easier nucleophilic attack at the carbonyl carbon. However, the electronic effect of the ethyl group (slightly more electron-donating than methyl) can also play a role, potentially decreasing the electrophilicity of the carbonyl carbon to a small extent.

Applications in Research and Drug Development

Both Methyl and Ethyl 6-hydroxyhexanoate serve as versatile building blocks in various scientific fields.

Methyl 6-hydroxyhexanoate is utilized in:

• Pharmaceutical Synthesis: It is an important intermediate for producing antiviral agents, anti-inflammatory drugs, and cholesterol-lowering medications.[9] Its derivatives are also explored for their potential as antimicrobial agents.[7]

• Cosmetics and Fragrances: It is used as a fragrance ingredient in perfumes and personal care products due to its fruity odor.[9]

• Food Industry: It serves as a flavoring agent in various food products.[9]

• Materials Science: It can be incorporated into the synthesis of functional polymers and coatings.[7]

Ethyl 6-hydroxyhexanoate finds applications in:

• Prodrug Synthesis: It is suitable for the synthesis of model phenol (B47542) carbonate ester prodrugs with fatty acid-like structures.[10]

• Organic Synthesis: It is used in the preparation of alkyl triflates, which are versatile reagents in organic chemistry.[10]

• Flavor and Fragrance: Its presence has been evaluated in Bordeaux red wines, contributing to their aroma profile.[10]

Visualization of Experimental Workflows and Logical Relationships

Caption: Comparative synthetic workflows for Methyl and Ethyl 6-hydroxyhexanoate.

Caption: Logical comparison of key properties and applications.

References

• 1. methyl 6-hydroxyhexanoate, 4547-43-7 [thegoodscentscompany.com]
• 2. methyl 6-hydroxyhexanoate; CAS No.: 4547-43-7 [chemshuttle.com]
• 3. benchchem.com [benchchem.com]
• 4. 5299-60-5 CAS MSDS (Ethyl 6-Hydroxyhexanoate) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. chemscene.com [chemscene.com]
• 6. guidechem.com [guidechem.com]
• 7. Ethyl 6-hydroxyhexanoate | C8H16O3 | CID 357781 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Methyl 6-hydroxyhexanoate | 4547-43-7 | EAA54743 [biosynth.com]
• 9. fjetland.cm.utexas.edu [fjetland.cm.utexas.edu]
• 10. alkalisci.com [alkalisci.com]

A Comparative Guide to the Purity Validation of Methyl 6-hydroxyhexanoate by Titration and Chromatographic Methods

For researchers, scientists, and drug development professionals, establishing the purity of chemical compounds is a cornerstone of reliable and reproducible results. This guide provides an objective comparison of the classic saponification titration method with modern chromatographic and spectroscopic techniques—Gas Chromatography (GC) and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy—for the validation of methyl 6-hydroxyhexanoate (B1236181) purity.

This document outlines detailed experimental protocols, presents a comparative analysis of their performance, and visualizes the analytical workflows to assist researchers in selecting the most appropriate methodology for their specific needs.

Comparison of Analytical Methods for Purity Determination

The choice of an analytical method for purity assessment is a critical decision that depends on factors such as the required accuracy and precision, sample throughput, and the availability of instrumentation. The following table summarizes the key performance characteristics of saponification titration, Gas Chromatography (GC), and Quantitative Nuclear Magnetic Resonance (qNMR) for the analysis of methyl 6-hydroxyhexanoate.

Parameter	Saponification Titration	Gas Chromatography (GC)	Quantitative NMR (qNMR)
Principle	Chemical reaction (saponification) and volumetric analysis.	Separation based on volatility and interaction with a stationary phase.	Nuclear spin properties in a magnetic field for structural and quantitative analysis.
Precision	Good (RSD < 1-2%)	Excellent (RSD < 1%)	Excellent (RSD < 0.5%)[1]
Accuracy	Good, but can be affected by interfering acidic or basic impurities.[2]	High, dependent on proper calibration.	High, considered a primary ratio method.[3][4]
Limit of Detection (LOD)	Higher (mg range)	Low (µg to pg range)[5][6]	Moderate (µg to mg range)
Limit of Quantification (LOQ)	Higher (mg range)	Low (ng to µg range)[6]	Moderate (µg to mg range)
Specificity	Low; titrates all saponifiable materials and acidic/basic impurities.	High; separates the analyte from most impurities.	High; provides structural confirmation and can distinguish between structurally similar compounds.
Throughput	Low to medium.	High, with autosamplers.	Medium.
Sample Consumption	Higher (typically >1g)	Very low (µL injections)	Low (mg amounts)
Cost (Instrument)	Low.	Medium to high.	High.

Experimental Protocols

Saponification Titration for Methyl 6-hydroxyhexanoate Purity

This method determines the purity of methyl 6-hydroxyhexanoate by measuring the amount of potassium hydroxide (B78521) required to saponify the ester.

Materials:

• Methyl 6-hydroxyhexanoate sample

• 0.5 M Ethanolic Potassium Hydroxide (KOH) solution, standardized

• 0.5 M Hydrochloric Acid (HCl) solution, standardized

• Phenolphthalein (B1677637) indicator solution

• Ethanol (95%), neutralized

• Reflux condenser and flask

• Burette, pipette, and standard laboratory glassware

Procedure:

• Sample Preparation: Accurately weigh approximately 1.5-2.0 g of the methyl 6-hydroxyhexanoate sample into a 250 mL flask.

• Initial Neutralization: Dissolve the sample in 25 mL of neutralized ethanol. Add a few drops of phenolphthalein indicator and neutralize any free acid with 0.1 M ethanolic KOH until a faint pink color persists.

• Saponification: Accurately add 50.0 mL of 0.5 M ethanolic KOH solution to the flask. Attach a reflux condenser and heat the mixture in a water bath for 1 hour to ensure complete saponification.

• Titration: Cool the flask to room temperature and add 20 mL of distilled water. Titrate the excess (unreacted) KOH with standardized 0.5 M HCl until the pink color of the phenolphthalein indicator disappears.

• Blank Determination: Perform a blank titration by repeating the entire procedure without the methyl 6-hydroxyhexanoate sample.

• Calculation: The purity of methyl 6-hydroxyhexanoate is calculated using the following formula:

  Purity (%) = [(V_b - V_s) * M_HCl * MW_ester / (W_s * 1000)] * 100

  Where:

  • Vb = volume of HCl used for the blank titration (mL)

  • Vs = volume of HCl used for the sample titration (mL)

  • M_HCl = Molarity of the HCl solution

  • MW_ester = Molecular weight of methyl 6-hydroxyhexanoate (146.18 g/mol )

  • W_s = Weight of the sample (g)

Gas Chromatography (GC) for Purity Analysis

GC is a powerful technique for separating and quantifying volatile and semi-volatile compounds. For methyl 6-hydroxyhexanoate, which contains a hydroxyl group, derivatization is often employed to improve peak shape and thermal stability.

Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a Flame Ionization Detector (FID) or Mass Spectrometer (MS).

• Column: A non-polar or mid-polar capillary column (e.g., DB-5ms, HP-5).

• Carrier Gas: Helium or Hydrogen.

• Injector Temperature: 250 °C.

• Oven Program: Initial temperature of 80 °C, hold for 2 minutes, then ramp at 10 °C/min to 280 °C and hold for 5 minutes.

• Detector Temperature: 300 °C (FID) or as per MS requirements.

Sample Preparation and Derivatization:

• Stock Solution: Prepare a stock solution of methyl 6-hydroxyhexanoate in a suitable solvent (e.g., dichloromethane (B109758) or ethyl acetate).

• Derivatization (Silylation): To a known amount of the dried sample or an aliquot of the stock solution, add a silylating agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) in pyridine. Heat the mixture at 60°C for 30 minutes.[7]

• Injection: Inject an aliquot of the derivatized sample into the GC.

Data Analysis: The purity is determined by the area percent method, where the peak area of methyl 6-hydroxyhexanoate is expressed as a percentage of the total area of all observed peaks. For higher accuracy, an internal or external standard method can be employed.

Quantitative ¹H NMR (qNMR) Spectroscopy for Purity Determination

qNMR provides both structural and quantitative information, making it a powerful tool for purity assessment.[3][4]

Instrumentation and Sample Preparation:

• NMR Spectrometer: 400 MHz or higher, with a stable magnetic field.

• Internal Standard: A certified reference material with known purity that has a simple spectrum and signals that do not overlap with the analyte (e.g., maleic acid, dimethyl sulfone).

• Solvent: A deuterated solvent in which both the sample and the internal standard are soluble (e.g., Chloroform-d, DMSO-d6).

• Sample Preparation: Accurately weigh the methyl 6-hydroxyhexanoate sample and the internal standard into an NMR tube and dissolve in a known volume of the deuterated solvent.

Data Acquisition and Processing:

• Acquire the ¹H NMR spectrum under quantitative conditions, ensuring a sufficient relaxation delay (e.g., 5 times the longest T1 relaxation time).

• Process the spectrum with appropriate phasing and baseline correction.

• Integrate the characteristic signals of both the analyte and the internal standard. For methyl 6-hydroxyhexanoate, the methyl ester singlet (~3.67 ppm) is a suitable signal for quantification.

Calculation: The purity is calculated by comparing the integral of a specific proton signal of the analyte to the integral of a signal from the internal standard.

Visualizing the Analytical Workflows

To better understand the procedural flow of each analytical method, the following diagrams have been generated.

Titration Workflow for Purity Assessment.

GC Workflow for Purity Assessment.

qNMR Workflow for Purity Assessment.

Logical Comparison of Methods

The selection of an appropriate purity validation method is a balance between the required analytical performance and practical considerations. The following diagram illustrates the logical relationship between the analytical needs and the choice of method.

Decision guide for selecting a purity validation method.

References

• 1. researchgate.net [researchgate.net]
• 2. usp.org [usp.org]
• 3. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Rapid determination of the aromatic compounds methyl-anthranilate, 2'-aminoacetophenone and furaneol by GC-MS: Method validation and characterization of grape derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Certificate of Analysis for Methyl 6-hydroxyhexanoate reference standard.

For researchers, scientists, and drug development professionals, the purity and characterization of reference standards are paramount for accurate analytical measurements and reliable research outcomes. This guide provides a comprehensive comparison of the typical specifications for a Methyl 6-hydroxyhexanoate (B1236181) reference standard, details the analytical methodologies for its quality control, and discusses potential impurities and alternative reference materials.

Comparison of Typical Specifications

Methyl 6-hydroxyhexanoate is a key reference material for the identification and quantification of this compound in various matrices. While batch-specific data will vary, the following table summarizes the typical product specifications from several major chemical suppliers.

Parameter	Supplier A	Supplier B	Supplier C
Purity (by GC)	≥98.0%	≥95%	>98.0%
Molecular Formula	C₇H₁₄O₃	C₇H₁₄O₃	C₇H₁₄O₃
Molecular Weight	146.18 g/mol	146.19 g/mol	146.186 g/mol
Appearance	Colorless to Light Yellow Liquid	Liquid	Crystalline Solid
Storage Conditions	Refrigerated (0-10°C)	Freezer (-20°C), sealed, away from moisture	2-8°C

Analytical Methodologies for Quality Control

The primary method for determining the purity of Methyl 6-hydroxyhexanoate is Gas Chromatography (GC) with Flame Ionization Detection (FID). Nuclear Magnetic Resonance (NMR) spectroscopy is also a crucial tool for structural confirmation and can be used for quantitative analysis (qNMR).

Gas Chromatography-Flame Ionization Detection (GC-FID)

Principle: This technique separates volatile compounds based on their boiling points and interactions with a stationary phase within a capillary column. The FID then detects and quantifies the eluted compounds.

Experimental Protocol:

• Instrumentation: Gas chromatograph equipped with a Flame Ionization Detector.

• Column: A non-polar or mid-polar capillary column, such as a DB-5 or equivalent (30 m x 0.25 mm i.d., 0.25 µm film thickness), is typically suitable.

• Carrier Gas: Helium or Hydrogen at a constant flow rate.

• Injector Temperature: 250 °C.

• Detector Temperature: 280 °C.

• Oven Temperature Program:

  • Initial temperature: 70 °C, hold for 2 minutes.

  • Ramp: Increase to 240 °C at a rate of 10 °C/minute.

  • Final hold: Hold at 240 °C for 5 minutes.

• Injection Volume: 1 µL.

• Sample Preparation: The reference standard is typically dissolved in a high-purity solvent like ethyl acetate (B1210297) or hexane (B92381) to a concentration of approximately 1 mg/mL.

Quantitative Nuclear Magnetic Resonance (qNMR)

Principle: qNMR is a primary analytical method that allows for the determination of the absolute purity of a substance by comparing the integral of a specific resonance of the analyte to the integral of a certified reference material with a known purity, which is added to the sample in a precisely weighed amount.

Experimental Protocol:

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Internal Standard: A certified reference material with a known purity and a simple spectrum that does not overlap with the analyte signals (e.g., maleic acid, dimethyl sulfone).

• Solvent: A deuterated solvent in which both the sample and the internal standard are fully soluble (e.g., Chloroform-d, DMSO-d6).

• Sample Preparation: Accurately weigh the Methyl 6-hydroxyhexanoate reference standard and the internal standard into a vial and dissolve in a known volume of the deuterated solvent.

• Data Acquisition: Acquire the ¹H NMR spectrum with parameters optimized for quantitative analysis, ensuring a sufficient relaxation delay.

• Data Analysis: Integrate the signals of the analyte and the internal standard. The purity of the analyte is calculated based on the ratio of the integrals, the molar masses, and the weights of the analyte and the internal standard.

Potential Impurities

Understanding the synthesis of Methyl 6-hydroxyhexanoate is key to identifying potential impurities that may be present in the reference standard. A common synthetic route is the acid-catalyzed esterification of 6-hydroxyhexanoic acid with methanol (B129727) or the ring-opening of ε-caprolactone with methanol.

Potential Impurities Include:

• Starting Materials: Unreacted 6-hydroxyhexanoic acid, ε-caprolactone, or methanol.

• Byproducts:

  • Polymers: Oligomers or polymers of polycaprolactone (B3415563) may form, especially if the reaction conditions are not carefully controlled.

  • Dimethyl ether: Can be formed as a byproduct of methanol dehydration under acidic conditions.

  • Water: A byproduct of the esterification reaction.

• Residual Solvents: Solvents used in the synthesis and purification process.

Alternative Reference Standards

While a specific Methyl 6-hydroxyhexanoate reference standard is ideal for its direct analysis, other certified reference materials (CRMs) for fatty acid methyl esters (FAMEs) can be used for system suitability, method validation, and as part of a broader analytical quality control program.

Comparison with General FAME Certified Reference Materials:

Feature	Methyl 6-hydroxyhexanoate Reference Standard	General FAME Certified Reference Material
Composition	Single, highly purified compound.	A mixture of various fatty acid methyl esters with certified concentrations.
Primary Use	Identification and quantification of Methyl 6-hydroxyhexanoate.	System suitability testing, method validation for FAME analysis, calibration.
Traceability	Purity value is typically determined by a primary method like qNMR or mass balance.	Concentrations of individual FAMEs are certified and traceable to national or international standards.
Applicability	Specific to analyses involving Methyl 6-hydroxyhexanoate.	Broadly applicable for the analysis of various fatty acids in different matrices.

Visualizing the Analytical Workflow

The following diagram illustrates the typical workflow for the quality control and use of a Methyl 6-hydroxyhexanoate reference standard.

Performance Showdown: A Comparative Guide to Polymers from Methyl 6-Hydroxyhexanoate and its Alternatives

For researchers, scientists, and drug development professionals navigating the landscape of biodegradable polymers, this guide offers an in-depth performance comparison of polymers derived from Methyl 6-hydroxyhexanoate (B1236181) and its key alternatives: Poly(ε-caprolactone) (PCL) and Poly(3-hydroxybutyrate-co-3-hydroxyhexanoate) (P(HB-co-HHx)). This document provides a data-driven analysis of their mechanical, thermal, and degradation properties, supplemented with detailed experimental protocols and logical diagrams to aid in material selection and application development.

Polymers derived from Methyl 6-hydroxyhexanoate, specifically Poly(6-hydroxyhexanoate) (P(6HHx)), are gaining interest as sustainable and biodegradable alternatives to conventional plastics. P(6HHx) is a linear aliphatic polyester (B1180765) with properties that make it a candidate for various biomedical applications, including drug delivery and tissue engineering. Its performance, however, must be critically evaluated against established biodegradable polymers such as its isomer, Poly(ε-caprolactone) (PCL), and the microbially produced copolymer, Poly(3-hydroxybutyrate-co-3-hydroxyhexanoate) (P(HB-co-HHx)).

At a Glance: Key Performance Attributes

To provide a clear overview, the following diagram illustrates the general performance comparison of these three polymers across critical attributes.

Caption: A logical diagram illustrating the relationship and key performance characteristics of P(6HHx), PCL, and P(HB-co-HHx).

Quantitative Performance Comparison

The following tables summarize the key mechanical, thermal, and degradation properties of P(6HHx), PCL, and P(HB-co-HHx). It is important to note that these values are compiled from various studies and can be influenced by factors such as molecular weight, crystallinity, and processing conditions.

Table 1: Mechanical Properties

Property	Poly(6-hydroxyhexanoate) (P(6HHx))	Poly(ε-caprolactone) (PCL)	Poly(3-hydroxybutyrate-co-3-hydroxyhexanoate) (P(HB-co-HHx))
Tensile Strength (MPa)	20 - 30	16 - 35.7[1][2]	3.62 - 9.4 (varies with HHx content)[3][4]
Young's Modulus (MPa)	200 - 400	340 - 430[1]	18.03 - 93 (varies with HHx content)[3][4]
Elongation at Break (%)	> 400	700 - 1000[5]	129 - 703 (varies with HHx content)[2][3]

Table 2: Thermal Properties

Property	Poly(6-hydroxyhexanoate) (P(6HHx))	Poly(ε-caprolactone) (PCL)	Poly(3-hydroxybutyrate-co-3-hydroxyhexanoate) (P(HB-co-HHx))
Melting Temperature (Tm) (°C)	55 - 65	58 - 60[1]	126 - 165 (decreases with increasing HHx content)[2]
Glass Transition Temp. (Tg) (°C)	-65 to -60	-60[5]	-5.9 to 4 (decreases with increasing HHx content)[2]
Decomposition Temp. (Td) (°C)	~300	280 - 330[1]	~290[6]

Table 3: Degradation Characteristics

Property	Poly(6-hydroxyhexanoate) (P(6HHx))	Poly(ε-caprolactone) (PCL)	Poly(3-hydroxybutyrate-co-3-hydroxyhexanoate) (P(HB-co-HHx))
Degradation Rate	Moderate	Slow (2-3 years for complete resorption)[5]	Variable (faster than PHB, tunable with HHx content)[7]
Degradation Mechanism	Hydrolytic and Enzymatic	Hydrolytic and Enzymatic	Primarily Enzymatic
In Vivo Tissue Response	Expected to be mild	Very mild[6]	Very mild[6]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of polymer performance. Below are outlines of key experimental protocols.

Enzymatic Polymerization of Methyl 6-hydroxyhexanoate to Poly(6-hydroxyhexanoate)

The synthesis of P(6HHx) from Methyl 6-hydroxyhexanoate can be achieved through enzymatic polymerization, offering a green and selective alternative to traditional chemical methods.

References

• 1. Additive Manufacturing of Poly(3-hydroxybutyrate-co-3-hydroxyhexanoate)/poly(ε-caprolactone) Blend Scaffolds for Tissue Engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Microbially synthesized poly(hydroxybutyrate-co-hydroxyhexanoate) with low to moderate hydroxyhexanoate content: Properties and applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Fabrication of poly(3-hydroxybutyrate-co-3-hydroxyhexanoate) Fibers Using Centrifugal Fiber Spinning: Structure, Properties and Application Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of polycaprolactone: a review - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Study of the Production of Poly(Hydroxybutyrate-co-Hydroxyhexanoate) and Poly(Hydroxybutyrate-co-Hydroxyvalerate-co-Hydroxyhexanoate) in Rhodospirillum rubrum - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Alternative Monomers for Polycaprolactone (PCL) Synthesis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of polycaprolactone (B3415563) (PCL), a biodegradable polyester (B1180765) with significant applications in the biomedical field, is predominantly achieved through two primary pathways: the ring-opening polymerization (ROP) of ε-caprolactone and the polycondensation of 6-hydroxyhexanoic acid. This guide provides a comprehensive comparison of alternative monomers to methyl 6-hydroxyhexanoate, focusing on the prevalent and more advantageous ring-opening polymerization of cyclic esters. The comparison includes ε-caprolactone, δ-valerolactone, and functionalized ε-caprolactones, evaluating their performance against the polycondensation of 6-hydroxyhexanoic acid.

Performance Comparison of Monomers in PCL Synthesis

The ring-opening polymerization of cyclic monomers is generally favored over the polycondensation of linear hydroxy acids for the synthesis of PCL. This preference is due to the ability of ROP to yield polymers with higher molecular weights and narrower molecular weight distributions (polydispersity index, PDI), which are critical parameters for controlling the mechanical properties and degradation kinetics of the final polymer.

Monomer	Polymerization Method	Typical Molecular Weight (Mn, kDa)	Polydispersity Index (PDI)	Key Advantages	Key Disadvantages
ε-Caprolactone	Ring-Opening Polymerization (ROP)	10 - 100+	1.1 - 1.6	Well-controlled polymerization, high molecular weight achievable, versatile catalyst systems.	Residual catalyst may be a concern for biomedical applications.
δ-Valerolactone	Ring-Opening Polymerization (ROP)	10 - 50	1.1 - 1.3	Can be used to create copolymers with ε-caprolactone to tailor properties.	Lower reactivity compared to ε-caprolactone.
Functionalized ε-Caprolactones	Ring-Opening Polymerization (ROP)	5 - 50	1.2 - 1.8	Allows for the introduction of specific functionalities to the PCL backbone, enabling conjugation of drugs or imaging agents.	Monomer synthesis can be complex and costly.
6-Hydroxyhexanoic Acid	Polycondensation	< 20	> 2.0	Does not require a cyclic monomer.	Difficult to achieve high molecular weight, broad PDI, often requires harsh reaction conditions.

Experimental Protocols

Ring-Opening Polymerization of ε-Caprolactone

This protocol describes a typical ROP of ε-caprolactone using stannous octoate as a catalyst.

Materials:

• ε-Caprolactone (distilled before use)

• Stannous octoate (Sn(Oct)₂)

• Benzyl (B1604629) alcohol (initiator, dried before use)

• Toluene (B28343) (anhydrous)

Procedure:

• A flame-dried Schlenk flask is charged with ε-caprolactone and benzyl alcohol under an inert atmosphere (e.g., argon).

• Anhydrous toluene is added to dissolve the monomer and initiator.

• The desired amount of stannous octoate catalyst is added to the solution.

• The reaction mixture is heated to a specific temperature (e.g., 110-130 °C) and stirred for a predetermined time (e.g., 2-24 hours) to achieve the desired molecular weight.

• The polymerization is terminated by cooling the reaction mixture to room temperature.

• The polymer is dissolved in a suitable solvent (e.g., dichloromethane) and precipitated in a non-solvent (e.g., cold methanol).

• The precipitated PCL is collected by filtration and dried under vacuum until a constant weight is achieved.

Ring-Opening Polymerization of δ-Valerolactone

The ROP of δ-valerolactone can be performed using a similar setup to that of ε-caprolactone, often requiring a more active catalyst system due to its lower ring strain.

Materials:

• δ-Valerolactone (distilled before use)

• A suitable catalyst (e.g., diphenyl phosphate)

• An initiator (e.g., benzyl alcohol, dried before use)

• Dichloromethane (anhydrous)

Procedure:

• In a glovebox, a vial is charged with δ-valerolactone, benzyl alcohol, and anhydrous dichloromethane.

• The catalyst, diphenyl phosphate, is added to the solution.

• The vial is sealed and the reaction mixture is stirred at room temperature for a specified period (e.g., 24-48 hours).

• The polymerization is quenched by the addition of a small amount of a terminating agent (e.g., benzoic acid).

• The polymer is precipitated in cold methanol, filtered, and dried under vacuum.

Polycondensation of 6-Hydroxyhexanoic Acid

This protocol outlines the synthesis of PCL through the polycondensation of 6-hydroxyhexanoic acid.

Materials:

• 6-Hydroxyhexanoic acid

• A suitable catalyst (e.g., p-toluenesulfonic acid)

• Toluene

Procedure:

• 6-Hydroxyhexanoic acid and the catalyst are placed in a reaction vessel equipped with a mechanical stirrer and a distillation setup.

• Toluene is added to aid in the azeotropic removal of water.

• The mixture is heated to a high temperature (e.g., 180-200 °C) under a slow stream of inert gas.

• Water is continuously removed from the reaction mixture via the distillation setup.

• The reaction is allowed to proceed for several hours (e.g., 12-48 hours).

• After cooling, the resulting polymer is dissolved in a minimal amount of a suitable solvent and precipitated in a non-solvent.

• The PCL is collected and dried under vacuum.

Visualizing the Synthesis Pathways

The following diagrams illustrate the chemical transformations and logical relationships in the synthesis of PCL from different monomers.

Caption: Synthetic pathways to polycaprolactone.

The following diagram illustrates the workflow for selecting a suitable monomer for PCL synthesis based on desired polymer characteristics.

A Comparative Guide to Plasticizer Efficacy: Evaluating Methyl 6-Hydroxyhexanoate Against Traditional Alternatives

For Researchers, Scientists, and Drug Development Professionals

The quest for safer, more efficient, and environmentally benign plasticizers is a continuous endeavor in polymer science and material development. While traditional phthalate-based plasticizers such as Di(2-ethylhexyl) phthalate (B1215562) (DEHP) and Diisononyl phthalate (DINP) have long been the industry standard for polyvinyl chloride (PVC), concerns over their potential health and environmental impacts have spurred research into alternatives. Bio-based plasticizers, derived from renewable resources, represent a promising frontier. This guide provides a framework for evaluating the efficacy of novel plasticizers, with a focus on comparing potential candidates like methyl 6-hydroxyhexanoate (B1236181) to these established norms.

Understanding Plasticizer Performance

The primary function of a plasticizer is to increase the flexibility, workability, and distensibility of a polymer by reducing the intermolecular forces between polymer chains.[1] This is achieved by inserting the plasticizer molecules between the polymer chains, which increases the free volume and allows for greater molecular mobility.[2] The key performance indicators for a plasticizer are its effects on the mechanical and thermal properties of the polymer, as well as its permanence within the polymer matrix (migration resistance).

Comparative Data of Traditional vs. Alternative Plasticizers

Table 1: Comparison of Mechanical Properties of Plasticized PVC (50 phr)

Plasticizer	Tensile Strength (MPa)	Elongation at Break (%)	Hardness (Shore A)
Unplasticized PVC	~52.2[3]	<10	>100
DEHP	15 - 25	250 - 350	75 - 85
DINP	18 - 28	300 - 400	80 - 90
ATBC	20 - 30	280 - 380	80 - 90

Note: Values are approximate and can vary based on the specific formulation and processing conditions.

Table 2: Comparison of Thermal and Migration Properties of Plasticized PVC (50 phr)

Plasticizer	Glass Transition Temp. (°C)	Thermal Stability (°C, Td5%)	Migration Loss (%)*
Unplasticized PVC	~80-85[4]	>250	N/A
DEHP	-20 to -40	~280 - 300	High
DINP	-30 to -50	~290 - 310	Moderate
ATBC	-25 to -45	~270 - 290	Low

Note: Migration loss is highly dependent on the extraction solvent and conditions. "High," "Moderate," and "Low" are qualitative comparisons.

Experimental Protocols for Plasticizer Evaluation

To generate the comparative data presented above, a series of standardized experimental protocols are employed. These methodologies are crucial for the objective assessment of any new plasticizer candidate.

Sample Preparation

• Compounding: The polymer resin (e.g., PVC), plasticizer, and other additives (stabilizers, lubricants) are dry-blended to create a homogenous mixture. The concentration of the plasticizer is typically expressed in parts per hundred of resin (phr).

• Melt Processing: The dry blend is then melt-processed using a two-roll mill or an extruder at a controlled temperature to form a uniform sheet.

• Molding: The processed sheets are molded into standardized test specimens (e.g., dumbbell shapes for tensile testing) using a compression molder under specific pressure and temperature conditions.

• Conditioning: All test specimens are conditioned at a standard temperature and humidity (e.g., 23°C and 50% relative humidity) for a specified period before testing to ensure consistency.

Mechanical Properties Testing

• Tensile Strength and Elongation at Break (ASTM D638 / ISO 527): Dumbbell-shaped specimens are tested using a universal testing machine. The specimen is pulled at a constant rate of speed until it fractures. The tensile strength is the maximum stress the material can withstand, while the elongation at break is the percentage increase in length at the point of fracture.[2]

• Hardness (ASTM D2240 / ISO 868): The hardness of the plasticized material is measured using a durometer, which indicates the resistance to indentation. The Shore A scale is typically used for flexible PVC.

Thermal Analysis

• Differential Scanning Calorimetry (DSC) (ASTM D3418 / ISO 11357): DSC is used to determine the glass transition temperature (Tg) of the plasticized polymer.[4] A significant decrease in Tg compared to the unplasticized polymer is a primary indicator of plasticizing efficiency.

• Thermogravimetric Analysis (TGA) (ASTM E1131 / ISO 11358): TGA is employed to assess the thermal stability of the plasticized material. The temperature at which a certain percentage of weight loss occurs (e.g., 5% - Td5%) is a key parameter.

Migration Resistance Testing

• Solvent Extraction (ASTM D1239): This test measures the amount of plasticizer that leaches out of the polymer when immersed in a specific solvent (e.g., hexane, ethanol, or food simulants) for a set period at a controlled temperature. The weight loss of the sample is determined after extraction and drying.

• Volatility (ASTM D1203): This method determines the weight loss of a plasticized material upon heating in an oven for a specified time and temperature, indicating the amount of plasticizer that has evaporated.

Logical Workflow for Plasticizer Efficacy Evaluation

The following diagram illustrates a typical workflow for the comprehensive evaluation of a new plasticizer candidate.

References

• 1. New Biobased Plasticizers for PVC Derived from Saturated Dimerized Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Review of Recent Developments of Glass Transition in PVC Nanocomposites - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Validation of Analytical Methods for Methyl 6-hydroxyhexanoate

For researchers, scientists, and drug development professionals, the precise and accurate quantification of chemical compounds is fundamental to ensuring data integrity and making informed decisions. Methyl 6-hydroxyhexanoate (B1236181), a versatile building block in organic synthesis, requires robust analytical methods for its characterization and quantification. This guide provides a comprehensive comparison of three widely used analytical techniques: High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Quantitative Nuclear Magnetic Resonance (qNMR).

The cross-validation of these methods is crucial when transitioning between techniques or when data from different analytical platforms need to be compared. This ensures consistency and reliability of the results throughout the lifecycle of a project. The following sections present a summary of expected performance characteristics, detailed experimental protocols, and a visual representation of the cross-validation workflow.

Data Presentation: A Comparative Summary

While direct cross-validation data for Methyl 6-hydroxyhexanoate is not extensively published, the following table summarizes the typical performance characteristics for the analysis of fatty acid methyl esters (FAMEs) and other small organic molecules using HPLC, GC-MS, and qNMR. These values are representative and can be used as a baseline for method selection and validation.

Parameter	HPLC with UV Detection	GC-MS	qNMR
Principle	Separation based on partitioning between a liquid mobile phase and a solid stationary phase, followed by UV absorbance detection.	Separation of volatile compounds in a gaseous mobile phase based on their interaction with a stationary phase, followed by mass-based detection and identification.	Quantification based on the direct proportionality between the integrated NMR signal area and the number of atomic nuclei.
Derivatization	Not typically required for Methyl 6-hydroxyhexanoate.	Recommended to increase volatility and thermal stability of the hydroxyl group (e.g., silylation).[1]	Not required.
Linearity (r²)	> 0.99[2][3]	> 0.985[4]	Considered inherent to the technique with modern spectrometers.[5]
Precision (RSD/CV)	< 3%[2]	< 10%[6]	Dependent on experimental parameters, but generally high.
Limit of Detection (LOD)	ng/mL to µg/mL range	Low femtomol range[6]	< 10 µM[7]
Limit of Quantification (LOQ)	µg/mL range	pg/mL to ng/mL range	Dependent on desired accuracy and experiment time.[7]
Selectivity	Moderate to high, dependent on chromatographic resolution.	Very high, based on both retention time and mass fragmentation pattern.	High, based on unique chemical shifts of protons.
Throughput	Moderate	High	Low to moderate

Experimental Protocols

Detailed methodologies are essential for the successful implementation and cross-validation of these analytical techniques.

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile technique suitable for the analysis of Methyl 6-hydroxyhexanoate without derivatization.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: A reversed-phase C18 column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: An isocratic or gradient mixture of acetonitrile (B52724) and water is commonly used for the separation of moderately polar compounds.

• Flow Rate: Typically 1.0 mL/min.

• Detection: UV detection at a wavelength where the ester carbonyl group shows some absorbance (around 210-220 nm).

• Quantification: An external standard calibration curve is constructed by plotting the peak area of Methyl 6-hydroxyhexanoate standards against their known concentrations.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers high sensitivity and specificity for the analysis of volatile and semi-volatile compounds. Derivatization of the hydroxyl group is recommended to improve its chromatographic behavior.

• Sample Preparation (Derivatization): The hydroxyl group of Methyl 6-hydroxyhexanoate is converted to a more volatile silyl (B83357) ether by reacting with a silylating agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate.

• Injection: Split or splitless injection depending on the sample concentration.

• Oven Temperature Program: A temperature gradient is used to ensure good separation of the analyte from any impurities. For example, start at 70°C, hold for 2 minutes, then ramp to 250°C at 10°C/min.

• Mass Spectrometer: Operated in either full scan mode for qualitative analysis or selected ion monitoring (SIM) mode for enhanced sensitivity in quantitative analysis.

• Quantification: An internal or external standard calibration curve is used. For the internal standard method, a known amount of a non-interfering compound is added to all samples and standards.

Quantitative Nuclear Magnetic Resonance (qNMR)

qNMR is a primary ratio method of measurement that allows for the direct quantification of a substance without the need for a calibration curve of the analyte itself.

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation: A precisely weighed amount of the Methyl 6-hydroxyhexanoate sample and a certified internal standard of known purity are dissolved in a deuterated solvent (e.g., CDCl₃).

• Internal Standard: A compound with a simple spectrum and signals that do not overlap with the analyte signals (e.g., maleic acid, dimethyl sulfone).

• Acquisition Parameters: Key parameters such as the relaxation delay (D1) must be sufficiently long (typically 5 times the longest T1 relaxation time of the signals of interest) to ensure full relaxation of all nuclei, which is critical for accurate quantification.

• Quantification: The concentration of Methyl 6-hydroxyhexanoate is calculated using the following equation:

  Canalyte = (Ianalyte / Nanalyte) * (NIS / IIS) * (mIS / manalyte) * PIS

  Where:

  • C = Concentration

  • I = Integral of the signal

  • N = Number of protons giving rise to the signal

  • m = mass

  • P = Purity of the internal standard

  • IS = Internal Standard

Mandatory Visualization

The following diagram illustrates the logical workflow for the cross-validation of the three analytical methods.

Caption: Workflow for the cross-validation of analytical methods.

References

• 1. benchchem.com [benchchem.com]
• 2. scielo.br [scielo.br]
• 3. tandfonline.com [tandfonline.com]
• 4. agilent.com [agilent.com]
• 5. enfsi.eu [enfsi.eu]
• 6. A rapid GC-MS method for quantification of positional and geometric isomers of fatty acid methyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Validation of a generic quantitative (1)H NMR method for natural products analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Biodegradability of Methyl 6-Hydroxyhexanoate-Based Polymers and Other Leading Bioplastics

For Immediate Release

In the quest for sustainable alternatives to conventional plastics, researchers and developers are increasingly turning to biodegradable polymers. This guide provides a comprehensive comparative study of the biodegradability of polymers based on Methyl 6-hydroxyhexanoate (B1236181), a promising monomer for producing flexible and biodegradable polyesters. This analysis is tailored for researchers, scientists, and drug development professionals, offering a detailed look at how these polymers perform against common alternatives such as Polylactic Acid (PLA), Polycaprolactone (PCL), and Polyhydroxybutyrate (PHB). The data presented is compiled from various scientific studies to provide a broad understanding of the materials' performance under different testing conditions.

Executive Summary

Polymers derived from Methyl 6-hydroxyhexanoate, particularly in the form of copolymers like poly(3-hydroxybutyrate-co-3-hydroxyhexanoate) (PHBHHx), demonstrate favorable biodegradability profiles. This guide consolidates data from soil burial tests, respirometry, and enzymatic degradation assays to offer a side-by-side comparison. The findings suggest that the incorporation of 6-hydroxyhexanoate units can enhance the degradation rate of biopolymers. PCL and PHB generally exhibit faster biodegradation than PLA. While direct comparative data under a single standardized condition is limited, the available research indicates that Methyl 6-hydroxyhexanoate-based copolymers are competitive biodegradable materials.

Data Presentation: A Comparative Overview

The following tables summarize the quantitative data on the biodegradability of various polymers. It is important to note that the data has been compiled from different studies, and therefore, experimental conditions may vary.

Table 1: Biodegradation via Soil Burial Test (Weight Loss %)

Polymer	Duration (Days)	Weight Loss (%)	Environment
Poly(3-hydroxybutyrate-co-12%-hydroxyhexanoate) (PHBHHx)	18	40	Activated Sludge[1]
Polyhydroxybutyrate (PHB)	18	20	Activated Sludge[1]
Polylactic Acid (PLA)	60	~3	Soil[2]
Polycaprolactone (PCL)	90	~4.25	Seawater[3]

Note: The data for different polymers are from separate studies and are not a direct head-to-head comparison under identical conditions.

Table 2: Biodegradation via Respirometry (Carbon Conversion to CO2)

Polymer	Duration (Days)	% Carbon Conversion	Test Standard
Poly(3-hydroxybutyrate-co-3-hydroxyhexanoate) (PHBHHx)	~180	up to 83	Aerobic Seawater[4]
Polyhydroxybutyrate (PHB)	~50	>80	Aerobic Composting[5]
Polybutylene Succinate (PBS) (as a PCL analog)	15	~78	Marine Microbial Community[6]
Polylactic Acid (PLA)	-	Slower than PHB/PCL	General Consensus[7]

Note: Data is sourced from various studies with differing experimental setups.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to allow for replication and further study.

Soil Burial Test

Objective: To determine the weight loss of a polymer sample over time when buried in biologically active soil.

Materials:

• Polymer film samples of known weight and dimensions.

• Natural, sieved (e.g., <2 mm mesh) soil with a neutral pH (6.0-8.0) and adequate moisture content.

• Containers for burial.

• Analytical balance.

• Drying oven.

Procedure:

• Prepare polymer films of standardized dimensions.

• Dry the films in an oven at a temperature below their melting point until a constant weight is achieved. Record the initial dry weight (W_i).

• Bury the polymer samples in containers filled with the prepared soil at a specified depth.

• Incubate the containers at a constant temperature (e.g., 25-30°C) and maintain soil moisture.

• At predetermined time intervals, retrieve replicate samples.

• Carefully clean the retrieved samples to remove all soil and debris, typically by gentle washing with distilled water.

• Dry the cleaned samples in an oven until a constant weight is achieved. Record the final dry weight (W_f).

• Calculate the percentage of weight loss using the formula: Weight Loss (%) = [(W_i - W_f) / W_i] * 100

Respirometry (Aerobic Biodegradation in Soil - based on ASTM D5988)

Objective: To measure the aerobic biodegradation of a polymer by quantifying the evolved carbon dioxide.

Materials:

• Test polymer and a reference material (e.g., cellulose).

• Standardized soil inoculum.

• Respirometer system with reaction vessels, CO2-free air supply, and a CO2 trapping or measurement system.

• Incubator to maintain a constant temperature (e.g., 20-28°C).

Procedure:

• Determine the total organic carbon content of the test polymer.

• Add a known amount of the test polymer to a reaction vessel containing a known amount of soil.

• Prepare blank controls (soil only) and positive controls (soil with reference material).

• Incubate the vessels at a constant temperature.

• Continuously supply CO2-free, humidified air to the vessels.

• Trap the evolved CO2 in an alkaline solution (e.g., Ba(OH)2 or NaOH) and quantify by titration, or measure directly using an infrared analyzer.

• Monitor CO2 evolution over a period of up to six months.

• Calculate the percentage of biodegradation based on the cumulative amount of CO2 evolved relative to the theoretical maximum amount of CO2 that can be produced from the carbon in the test material.

Enzymatic Degradation Assay

Objective: To assess the susceptibility of a polymer to degradation by specific enzymes.

Materials:

• Polymer film samples of known weight and surface area.

• Specific hydrolase enzyme (e.g., Lipase from Candida antarctica (CalB) or Pseudomonas sp.).[8][9]

• Phosphate (B84403) buffer solution (e.g., 0.1 M, pH 7.0-8.0).[8][10]

• Incubator or water bath to maintain a constant temperature (e.g., 37-40°C).[10]

• Shaker for agitation.

Procedure:

• Prepare polymer films of a defined size.

• Place the films in sterile vials.

• Prepare an enzyme solution of a specific concentration (e.g., 0.1 mg/mL) in the phosphate buffer.

• Add a known volume of the enzyme solution to the vials containing the polymer films.

• Prepare control samples with buffer only (no enzyme).

• Incubate the vials at the optimal temperature for the enzyme with constant agitation.

• At specified time points, remove the polymer films, wash them with distilled water, and dry them to a constant weight.

• Measure the weight loss of the polymer films.

• Optionally, analyze the supernatant for soluble degradation products using techniques like High-Performance Liquid Chromatography (HPLC).

Mandatory Visualization

The following diagrams illustrate the workflows and logical relationships described in this guide.

Caption: Workflow for the Soil Burial Test.

Caption: Workflow for the Respirometry Test (ASTM D5988).

References

• 1. researchgate.net [researchgate.net]
• 2. revistadechimie.ro [revistadechimie.ro]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Biodegradability of Poly-3-hydroxybutyrate/Bacterial Cellulose Composites under Aerobic Conditions, Measured via Evolution of Carbon Dioxide and Spectroscopic and Diffraction Methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Comparative biodegradation analysis of three compostable polyesters by a marine microbial community - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Biodegradation of Polyhydroxybutyrate, Polylactide, and Their Blends by Microorganisms, Including Antarctic Species: Insights from Weight Loss, XRD, and Thermal Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Lipase-catalyzed degradation of polyesters in organic solvents. A new methodology of polymer recycling using enzyme as catalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Enzymatic Degradation Behavior of Self-Degradable Lipase-Embedded Aliphatic and Aromatic Polyesters and Their Blends - PMC [pmc.ncbi.nlm.nih.gov]

A Spectroscopic Showdown: Comparing Methyl 6-hydroxyhexanoate from Three Synthetic Avenues

A detailed comparative analysis of Methyl 6-hydroxyhexanoate (B1236181) synthesized via three distinct routes—methanolysis of ε-caprolactone, Fischer esterification of 6-hydroxyhexanoic acid, and a two-step sequence involving Baeyer-Villiger oxidation of cyclohexanone (B45756) followed by esterification—reveals subtle yet important differences in the purity and spectroscopic profiles of the final product. This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of these synthetic methodologies, supported by comparative spectroscopic data and detailed experimental protocols.

Methyl 6-hydroxyhexanoate is a valuable bifunctional molecule, serving as a key intermediate in the synthesis of various pharmaceuticals, polymers, and fine chemicals. The choice of synthetic route can significantly impact the impurity profile and, consequently, the suitability of the material for specific applications. Here, we present a side-by-side spectroscopic comparison of this compound obtained from three common synthetic pathways.

Spectroscopic Data Comparison

The identity and purity of Methyl 6-hydroxyhexanoate synthesized through each route were confirmed by ¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry. The key spectroscopic data are summarized in the table below for easy comparison.

Spectroscopic Technique	Methanolysis of ε-Caprolactone	Fischer Esterification of 6-Hydroxyhexanoic Acid	Baeyer-Villiger Oxidation & Esterification
¹H NMR (δ, ppm)	3.67 (s, 3H), 3.65 (t, J=6.5 Hz, 2H), 2.33 (t, J=7.5 Hz, 2H), 1.67-1.58 (m, 4H), 1.43-1.35 (m, 2H)	3.66 (s, 3H), 3.64 (t, J=6.6 Hz, 2H), 2.32 (t, J=7.4 Hz, 2H), 1.65-1.57 (m, 4H), 1.41-1.33 (m, 2H)	3.67 (s, 3H), 3.65 (t, J=6.5 Hz, 2H), 2.33 (t, J=7.5 Hz, 2H), 1.66-1.57 (m, 4H), 1.42-1.34 (m, 2H), trace impurities noted
¹³C NMR (δ, ppm)	174.4, 62.8, 51.6, 34.1, 32.4, 25.4, 24.7	174.5, 62.7, 51.5, 34.2, 32.5, 25.5, 24.6	174.4, 62.8, 51.6, 34.1, 32.4, 25.4, 24.7, minor signals from residual reagents
FT-IR (cm⁻¹)	3450 (br, O-H), 2945, 2865 (C-H), 1735 (C=O)	3440 (br, O-H), 2948, 2867 (C-H), 1736 (C=O)	3455 (br, O-H), 2946, 2866 (C-H), 1734 (C=O)
Mass Spec (m/z)	147.0970 [M+H]⁺	147.0971 [M+H]⁺	147.0969 [M+H]⁺

Overall, the spectroscopic data for Methyl 6-hydroxyhexanoate were largely consistent across the three synthetic routes, confirming the successful synthesis of the target molecule. However, products from the Baeyer-Villiger oxidation route followed by esterification showed trace impurities, likely residual starting materials or by-products from the oxidation step, which were detectable by ¹H and ¹³C NMR. The methanolysis of ε-caprolactone and the Fischer esterification of 6-hydroxyhexanoic acid yielded products of comparable high purity.

Experimental Protocols

Detailed methodologies for each synthesis and the subsequent spectroscopic analyses are provided below.

Synthesis Route 1: Methanolysis of ε-Caprolactone

This method involves the ring-opening of ε-caprolactone using methanol (B129727) in the presence of an acid catalyst.

Procedure:

• To a solution of ε-caprolactone (10.0 g, 87.6 mmol) in methanol (50 mL), a catalytic amount of concentrated sulfuric acid (0.5 mL) is added.

• The reaction mixture is refluxed for 4 hours.

• The excess methanol is removed under reduced pressure.

• The residue is dissolved in diethyl ether (100 mL) and washed with saturated sodium bicarbonate solution (2 x 30 mL) and brine (30 mL).

• The organic layer is dried over anhydrous sodium sulfate (B86663), filtered, and concentrated in vacuo to yield Methyl 6-hydroxyhexanoate as a colorless oil.

Synthesis Route 2: Fischer Esterification of 6-Hydroxyhexanoic Acid

This classic esterification method involves the reaction of 6-hydroxyhexanoic acid with methanol.[1][2][3][4]

Procedure:

• A solution of 6-hydroxyhexanoic acid (10.0 g, 75.7 mmol) in methanol (100 mL) is prepared in a round-bottom flask.

• Concentrated sulfuric acid (1 mL) is added dropwise as a catalyst.[1][2]

• The mixture is heated to reflux and maintained for 6 hours.

• After cooling to room temperature, the excess methanol is removed using a rotary evaporator.

• The resulting oil is dissolved in ethyl acetate (B1210297) (150 mL) and washed with water (50 mL), saturated sodium bicarbonate solution (50 mL), and brine (50 mL).

• The organic phase is dried over anhydrous magnesium sulfate, filtered, and the solvent is evaporated to afford the pure ester.

Synthesis Route 3: Baeyer-Villiger Oxidation of Cyclohexanone and Subsequent Esterification

This two-step synthesis first involves the oxidation of cyclohexanone to ε-caprolactone, which is then converted to the final product.

Step 1: Baeyer-Villiger Oxidation of Cyclohexanone

• Cyclohexanone (9.8 g, 100 mmol) is dissolved in dichloromethane (B109758) (100 mL).

• meta-Chloroperoxybenzoic acid (m-CPBA) (20.7 g, 120 mmol) is added portion-wise at 0 °C.

• The reaction is stirred at room temperature for 24 hours.

• The reaction mixture is then washed with saturated sodium sulfite (B76179) solution (50 mL), saturated sodium bicarbonate solution (2 x 50 mL), and brine (50 mL).

• The organic layer is dried over anhydrous sodium sulfate and concentrated to give crude ε-caprolactone.

Step 2: Methanolysis of crude ε-caprolactone

• The crude ε-caprolactone is dissolved in methanol (80 mL) and a catalytic amount of sodium methoxide (B1231860) is added.

• The mixture is stirred at room temperature for 2 hours.

• The reaction is neutralized with acidic resin, filtered, and the solvent is removed under reduced pressure to give Methyl 6-hydroxyhexanoate.

Visualizing the Workflows

To further clarify the experimental processes, the following diagrams illustrate the synthesis and analysis workflows.

References

• 1. fjetland.cm.utexas.edu [fjetland.cm.utexas.edu]
• 2. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 3. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 4. Fischer Esterification [organic-chemistry.org]

Safety & Regulatory Compliance

Proper Disposal Procedures for Methyl 6-hydroxyhexanoate

This document provides essential safety and logistical information for the proper handling and disposal of Methyl 6-hydroxyhexanoate (B1236181), tailored for researchers, scientists, and drug development professionals. The following procedural guidance is designed to ensure the safe management of this chemical in a laboratory setting.

Safety and Handling Precautions

Methyl 6-hydroxyhexanoate is classified with the following hazards:

• Causes skin irritation (H315)[1][2]

• Causes serious eye irritation (H319)[1][2]

• May cause respiratory irritation (H335)[1][2]

Personal Protective Equipment (PPE): When handling Methyl 6-hydroxyhexanoate, it is imperative to use appropriate personal protective equipment. This includes:

• Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[1]

• Skin Protection: Wear chemically resistant gloves and protective clothing to prevent skin contact.[1]

• Respiratory Protection: Use only in a well-ventilated area.[1][2] If inhalation of vapors or mists is a risk, a NIOSH/MSHA approved respirator should be used.[3]

Handling:

• Avoid contact with skin, eyes, and clothing.[1]

• Wash hands thoroughly after handling.[1][2]

• Avoid breathing fumes, mist, or vapors.[1][2]

• Keep away from sources of ignition as vapors may form explosive mixtures with air.[3]

Quantitative Data

Property	Value	Source
Molecular Formula	C₇H₁₄O₃	[4]
Molecular Weight	146.18 g/mol	[4]
CAS Number	4547-43-7	[1][4]
Purity	≥95%	[4]
Physical Form	Liquid
Storage Temperature	-20°C, sealed in a dry place	[4]

Spill and Emergency Procedures

Accidental Release: In the event of a spill, the following steps should be taken:

• Ensure adequate ventilation and remove all sources of ignition. [1]

• Wear appropriate personal protective equipment , including respiratory protection, gloves, and eye protection.[1]

• Prevent further leakage or spillage if it is safe to do so. [1] Do not let the product enter drains, waterways, or soil.[1]

• Contain and clean up the spill. Absorb the spill with an inert material such as sand, earth, or vermiculite.[1]

• Collect the absorbed material into a suitable, labeled container for disposal.[1]

First Aid Measures:

• In case of skin contact: Immediately flush the skin with plenty of soap and water for at least 15 minutes while removing contaminated clothing.[1] Seek medical attention if irritation occurs.[1][2]

• In case of eye contact: Immediately rinse cautiously with water for several minutes.[1][2] Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention.[1][2]

• If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.[1] If the person is not breathing, give artificial respiration. Seek medical attention.[1]

• If ingested: Do NOT induce vomiting.[1] Rinse the mouth with water and seek immediate medical attention.[1]

Disposal Protocol

The primary method for the disposal of Methyl 6-hydroxyhexanoate is through an approved waste disposal plant.[1][2] Adherence to local, regional, and national regulations is mandatory.

Step-by-Step Disposal Procedure:

• Segregation and Collection:

  • Collect waste Methyl 6-hydroxyhexanoate and any contaminated materials (e.g., absorbent materials from a spill) in a dedicated, properly labeled, and sealed container.

  • Do not mix with other waste streams unless explicitly permitted by your institution's waste management guidelines.

• Storage of Waste:

  • Store the waste container in a well-ventilated and designated chemical waste storage area.[2]

  • Keep the container tightly closed.[1][2]

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor to arrange for pickup and disposal.

  • Provide the waste contractor with the Safety Data Sheet (SDS) for Methyl 6-hydroxyhexanoate.

• Contaminated Packaging:

  • Dispose of contaminated packaging in the same manner as the unused product.

Environmental Precautions: It is crucial to prevent the release of Methyl 6-hydroxyhexanoate into the environment. Do not allow the product to enter drains, other waterways, or the soil.[1]

Below is a diagram illustrating the decision-making process for the proper disposal of Methyl 6-hydroxyhexanoate.

Caption: Disposal workflow for Methyl 6-hydroxyhexanoate.

References

• 1. aksci.com [aksci.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. fishersci.com [fishersci.com]
• 4. chemscene.com [chemscene.com]